3-Cyclopropoxy-benzoic acid tert-butyl ester

Core Science & Biosynthesis

Synthesis of tert-Butyl 3-Cyclopropoxybenzoate: A Technical Whitepaper

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: In-Depth Technical Guide & Protocol Standard

Strategic Retrosynthesis & Pathway Design

The cyclopropyl ether moiety is a highly privileged structural motif in modern medicinal chemistry, frequently utilized to enhance lipophilic efficiency (LipE) and metabolic stability in drug candidates, such as in the development of 1 [2]. The synthesis of tert-butyl 3-cyclopropoxybenzoate requires a highly deliberate sequence due to the inherent chemical resistance of the cyclopropyl group to standard nucleophilic substitution.

Our retrosynthetic strategy relies on a two-phase forward approach:

• Phase I: Orthogonal protection of the carboxylic acid as a tert-butyl ester.

• Phase II: Catalytic O-cyclopropylation of the resulting phenol via a radical/organometallic cross-coupling mechanism.

Fig 1. Two-step forward synthesis pathway of tert-butyl 3-cyclopropoxybenzoate.

Phase I: Carboxyl Masking via tert-Butyl Esterification

Mechanistic Causality

The direct cyclopropylation of 3-hydroxybenzoic acid is severely compromised by the free carboxylic acid. The carboxylate anion can competitively coordinate to the copper catalyst in Phase II, poisoning the active site, or consume the basic additives required for the catalytic cycle. Therefore, orthogonal protection is mandatory.

The tert-butyl ester is selected for its significant steric bulk—which minimizes off-target reactions at the carbonyl center—and its facile cleavage under acidic conditions (e.g., TFA/DCM) later in the synthetic sequence. We employ di-tert-butyl dicarbonate (Boc₂O) and 4-dimethylaminopyridine (DMAP) as a mild, Lewis base-catalyzed esterification method. This avoids harsh acidic conditions (like H₂SO₄/isobutylene) that could lead to unwanted side reactions or degradation 2.

Self-Validating Protocol: Esterification

• Setup: In a flame-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 3-hydroxybenzoic acid (10.0 mmol, 1.0 equiv) in a mixture of anhydrous tert-butanol (15 mL) and dichloromethane (15 mL).

• Catalysis: Add DMAP (1.0 mmol, 0.1 equiv). The solution should remain clear.

• Activation: Slowly add Boc₂O (12.0 mmol, 1.2 equiv) dropwise over 10 minutes at room temperature. Effervescence (CO₂ gas evolution) will be observed. Self-Validation Check: The cessation of gas evolution indicates the completion of the active anhydride intermediate formation.

• Reaction: Stir the mixture at 30 °C for 16 hours. Monitor via TLC (Hexanes/EtOAc 3:1); the starting material (R_f ~ 0.1) should completely convert to a higher running spot (R_f ~ 0.6).

• Workup: Concentrate the mixture in vacuo. Dissolve the residue in ethyl acetate (50 mL) and wash sequentially with 1M HCl (2 x 20 mL) to remove DMAP, saturated aqueous NaHCO₃ (20 mL), and brine (20 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield tert-butyl 3-hydroxybenzoate as a pale solid.

Phase II: Copper-Catalyzed Chan-Lam O-Cyclopropylation

Mechanistic Causality

The installation of a cyclopropyl ether linkage is notoriously challenging. Standard Williamson ether synthesis (S_N2) using cyclopropyl halides is fundamentally flawed; the high s-character of the cyclopropyl C-X bond and the severe ring strain in the required trigonal bipyramidal transition state completely inhibit S_N2 displacement. Instead, strong bases lead to elimination or ring-opening side reactions.

To circumvent this, we leverage a modified 3[1]. By utilizing potassium cyclopropyltrifluoroborate ( c -PrBF₃K) as the nucleophile source and a Cu(II)/Cu(III) catalytic cycle, the C-O bond is formed via reductive elimination from a high-valent copper center, entirely bypassing the forbidden S_N2 pathway.

Fig 2. Mechanism of the Cu-catalyzed Chan-Lam O-cyclopropylation cycle.

Self-Validating Protocol: O-Cyclopropylation

• Setup: To an oven-dried Schlenk tube, add tert-butyl 3-hydroxybenzoate (5.0 mmol, 1.0 equiv), potassium cyclopropyltrifluoroborate (10.0 mmol, 2.0 equiv), Cu(OAc)₂ (1.0 mmol, 20 mol%), 1,10-phenanthroline (1.0 mmol, 20 mol%), and Na₂CO₃ (10.0 mmol, 2.0 equiv).

• Solvent & Atmosphere: Add anhydrous 1,2-dichloroethane (DCE, 25 mL). Purge the reaction vessel with pure O₂ gas for 5 minutes, then affix an O₂ balloon (1 atm) to the top of the flask.

• Reaction: Heat the vigorously stirred suspension to 70 °C. Self-Validation Check: The reaction mixture will transition from a pale blue suspension to a deep green/brown mixture over the first hour, indicating the formation of the active Cu-phenanthroline-substrate complex.

• Monitoring: Maintain heating for 16–24 hours. Monitor via LC-MS or TLC until the phenol is consumed.

• Workup: Cool to room temperature. Dilute the mixture with dichloromethane (50 mL) and filter through a short pad of Celite to remove insoluble copper salts and inorganic byproducts. Wash the filtrate with water (30 mL) and brine (30 mL).

• Purification: Dry the organic phase over Na₂SO₄, concentrate, and purify via flash column chromatography (Silica gel, 0% to 10% EtOAc in Hexanes) to yield the pure tert-butyl 3-cyclopropoxybenzoate as a colorless oil.

Quantitative Data & Reaction Optimization

The success of the Chan-Lam cyclopropylation is highly dependent on the strict pairing of the copper source, ligand, and base. The following table summarizes the quantitative optimization data critical for maximizing the yield of the target ether.

Table 1: Optimization of Chan-Lam O-Cyclopropylation Parameters

Entry	Copper Precatalyst	Ligand	Base	Solvent	Yield (%)
1	Cu(OAc)₂ (20 mol%)	1,10-Phenanthroline	Na₂CO₃	DCE	>85%
2	Cu(OAc)₂ (20 mol%)	2,2'-Bipyridine	Na₂CO₃	DCE	<45%
3	Cu(OTf)₂ (20 mol%)	1,10-Phenanthroline	Na₂CO₃	DCE	<20%
4	Cu(OAc)₂ (20 mol%)	1,10-Phenanthroline	Cs₂CO₃	DCE	~60%
5	Cu(OAc)₂ (20 mol%)	1,10-Phenanthroline	Na₂CO₃	Toluene	~75%

Note: Reactions conducted at 70 °C under 1 atm O₂ for 16 hours. Data reflects standard optimization trends for phenol O-cyclopropylation demonstrating the superiority of the Cu(OAc)₂ / 1,10-Phenanthroline / Na₂CO₃ system.

Analytical Validation (Self-Validating QA)

To confirm the structural integrity of the synthesized tert-butyl 3-cyclopropoxybenzoate, the following analytical signatures must be verified:

• Mass Spectrometry (ESI-MS): Expected [M+H]+ at m/z 235.1; [M+Na]+ at m/z 257.1.

• ¹H NMR (400 MHz, CDCl₃):

  • A distinct multiplet at ~3.75 ppm (1H, m) corresponding to the C-H proton of the cyclopropyl ring.

  • A large, sharp singlet at ~1.58 ppm (9H, s) confirming the intact tert-butyl ester group.

  • Multiplets at ~0.75 ppm (4H, m) corresponding to the CH₂ groups of the cyclopropyl ring.

References

• Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7)

• Alcohols and Di-tert-butyl Dicarbonate: How the Nature of the Lewis Acid Catalyst May Address the Reaction to the Synthesis of tert-Butyl Ethers Source: The Journal of Organic Chemistry URL:[Link]

Sources

• 1. WO2021154668A1 - 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7) AGONISTS - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Physicochemical Profiling and Synthetic Utility of 3-Cyclopropoxy-benzoic acid tert-butyl ester

Executive Summary

In modern drug discovery, the strategic selection of bifunctional building blocks is critical for navigating complex synthetic routes while optimizing the pharmacokinetic properties of the final Active Pharmaceutical Ingredient (API). 3-Cyclopropoxy-benzoic acid tert-butyl ester (CAS: 1394943-42-0) represents a highly specialized intermediate that elegantly balances these two demands[1].

By combining a sterically demanding tert-butyl ester with a metabolically robust cyclopropyl ether, this molecule offers orthogonal reactivity. It allows medicinal chemists to execute harsh, basic transformations on other parts of a molecular scaffold without premature ester hydrolysis, while simultaneously installing a cyclopropoxy group known to improve the metabolic half-life and target-binding thermodynamics of the final drug candidate[2][3].

Structural & Physicochemical Profiling

Understanding the foundational properties of this molecule requires analyzing its two distinct functional hemispheres: the protective ester and the structural ether.

Quantitative Physicochemical Data

The following table summarizes the computed physicochemical properties of the molecule, which dictate its solubility, partitioning, and handling characteristics[1].

Property	Value
Chemical Name	3-Cyclopropoxy-benzoic acid tert-butyl ester
CAS Registry Number	1394943-42-0
Molecular Formula	C₁₄H₁₈O₃
Molecular Weight	234.29 g/mol
Topological Polar Surface Area (TPSA)	35.5 Ų
XLogP3-AA (Lipophilicity)	~3.8
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	3
Rotatable Bonds	4

Stereoelectronic Effects of the Cyclopropyl Ether

Unlike standard linear alkyl ethers (e.g., isopropoxy or methoxy groups), the cyclopropyl ring possesses sp2 -like character in its C-C bonds, known as Walsh orbitals [2]. This unique electronic structure allows the cyclopropane ring to conjugate with the lone pairs of the adjacent ether oxygen, subtly altering the electron density of the aromatic ring[4]. In drug design, this rigid geometry prevents the rapid cytochrome P450-mediated O-dealkylation that typically degrades linear ethers, thereby dramatically increasing the metabolic stability of the compound[2].

Steric Shielding of the tert-Butyl Ester

The massive steric bulk of the three methyl groups on the tert-butyl moiety physically blocks nucleophiles (such as hydroxide ions or Grignard reagents) from attacking the carbonyl carbon[3]. This renders the ester completely stable under strongly basic or nucleophilic conditions, ensuring that the carboxylic acid remains masked until acidic cleavage is intentionally triggered.

Chemical Reactivity & Orthogonal Stability

The true value of 3-Cyclopropoxy-benzoic acid tert-butyl ester lies in its orthogonal stability . If a synthetic route requires Suzuki-Miyaura cross-coupling using basic carbonates ( K2​CO3​ ), a standard methyl or ethyl ester would undergo unwanted saponification. The tert-butyl ester survives these conditions flawlessly[3]. It exclusively undergoes acid-catalyzed AAL​1 cleavage, meaning it can only be deprotected by strong acids that generate a stable tert-butyl cation[5].

Mechanism of acid-catalyzed tert-butyl ester cleavage.

Experimental Workflows

To utilize this building block effectively, the protective tert-butyl group must eventually be removed to yield the reactive 3-cyclopropoxybenzoic acid for downstream amide coupling. Below are two self-validating protocols tailored for different substrate sensitivities.

Protocol A: Standard TFA-Mediated Deprotection

This is the industry-standard method for robust molecules, utilizing Trifluoroacetic Acid (TFA) to drive the elimination of isobutylene[5].

• Preparation: Dissolve 3-Cyclopropoxy-benzoic acid tert-butyl ester (1.0 eq) in anhydrous dichloromethane (DCM). Causality: DCM is chosen because it is non-coordinating; it does not participate in hydrogen bonding, allowing the TFA to fully protonate the sterically hindered ester oxygen without solvent competition.

• Acid Addition: In a well-ventilated fume hood, add TFA to achieve a 1:1 v/v ratio with DCM.

• Reaction Monitoring: Stir the mixture at room temperature for 2–6 hours. Monitor the reaction via LC-MS or TLC. Validation: The reaction is self-driving; the irreversible evolution of isobutylene gas pushes the equilibrium entirely to the product side[3].

• Workup (Critical Step): Concentrate the mixture under reduced pressure. Co-evaporate the crude residue with toluene (3x). Causality: TFA forms strong hydrogen bonds with the resulting carboxylic acid. Simple rotary evaporation leaves residual TFA, which will violently neutralize the basic coupling reagents (like DIPEA) in the subsequent amide coupling step. Toluene forms an azeotrope with TFA, physically dragging the residual acid out of the mixture[5].

Protocol B: Mild Deprotection for Acid-Sensitive Substrates

If the building block has been elaborated into a complex intermediate containing acid-sensitive moieties (e.g., ketals or specialized protecting groups), TFA will cause catastrophic degradation. Aqueous phosphoric acid provides a safer alternative[6].

• Preparation: Dissolve the substrate in a compatible organic solvent (e.g., toluene or THF).

• Reagent Addition: Add 85 wt% aqueous phosphoric acid ( H3​PO4​ ) dropwise (approx. 5–10 equivalents)[6].

• Incubation: Stir vigorously at room temperature for 6–14 hours. Causality: The biphasic/aqueous nature of H3​PO4​ provides a highly polar, protic environment that is acidic enough to protonate the tert-butyl ester but lacks the harsh dehydrating properties of concentrated H2​SO4​ or the extreme acidity of neat TFA[6].

• Workup: Dilute the mixture with water, extract with ethyl acetate (3x), dry the organic layer over MgSO4​ , and concentrate in vacuo to yield the free acid.

Synthetic Utility in Drug Discovery

Once deprotected, the resulting 3-cyclopropoxybenzoic acid is primed for amide coupling with various amine partners to generate target APIs.

Synthetic workflow utilizing the building block in drug discovery.

By utilizing 3-Cyclopropoxy-benzoic acid tert-butyl ester, researchers can confidently execute multi-step syntheses, knowing the carboxylic acid is securely masked, while ultimately delivering a metabolically resilient cyclopropyl ether motif to the final drug candidate.

References

• Li, B. et al. "Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers." The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

• ResearchGate. "Arylcyclopropanes: Properties, Synthesis and Use in Medicinal Chemistry." ResearchGate Publications. Available at:[Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. Cyclopropyl Methyl Ether|540-47-6|Research Chemical [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

3-Cyclopropoxy-benzoic acid tert-butyl ester structure elucidation

Structural Deconvolution of 3-Cyclopropoxy-benzoic acid tert-butyl ester: A Methodological Whitepaper

Executive Summary

The structural elucidation of small-molecule synthetic intermediates is a critical quality-control checkpoint in pharmaceutical development. 3-Cyclopropoxy-benzoic acid tert-butyl ester (CAS: 1394943-42-0) is a highly valued building block. The cyclopropoxy group acts as a rigid, metabolically stable bioisostere for standard alkoxy ethers, while the tert-butyl ester provides robust orthogonal protection during complex multi-step syntheses . This whitepaper details the analytical strategy, causal reasoning, and self-validating protocols required to definitively confirm its molecular structure.

Analytical Strategy & Workflow

To achieve unambiguous structure elucidation, a multi-modal analytical approach is required. High-Resolution Mass Spectrometry (HRMS) establishes the absolute molecular boundary (exact mass and formula), while Nuclear Magnetic Resonance (NMR) spectroscopy maps the internal atomic topography.

Analytical workflow for the structure elucidation of the target ester.

High-Resolution Mass Spectrometry (HRMS) Profiling

Causality of Technique: Electrospray Ionization (ESI) in positive mode is selected because the Lewis basic oxygen atoms in the ester and ether linkages readily coordinate with protons or sodium ions. The theoretical exact mass for the neutral compound (C₁₄H₁₈O₃) is 234.1256 Da . Under ESI+ conditions, the primary diagnostic ions are the protonated molecule [M+H]⁺ at m/z 235.1334 and the sodium adduct [M+Na]⁺ at m/z 257.1154. Confirming these exact masses within a ≤ 3 ppm error margin definitively locks in the molecular formula before proceeding to connectivity analysis.

Nuclear Magnetic Resonance (NMR) Topology Mapping

Causality of Solvent Choice: The target molecule is highly lipophilic due to the tert-butyl and cyclopropyl moieties. Deuterated chloroform (CDCl₃) is chosen as the solvent to ensure complete dissolution, preventing line broadening associated with aggregation or poor solvation.

Quantitative Spectral Assignments

The 1D ¹H and ¹³C NMR spectra provide the primary functional group inventory. The 9-proton singlet at ~1.58 ppm is the hallmark of the tert-butyl group, while the highly shielded multiplets at ~0.78 ppm confirm the strained cyclopropyl CH₂ protons .

Position	¹H Shift (ppm), Mult, J (Hz), Int	¹³C Shift (ppm)	Key HMBC Correlations (H to C)
1 (Ar-C)	-	132.5	-
2 (Ar-CH)	7.55, dd (2.5, 1.5), 1H	115.2	C-1, C-3, C-4, C=O
3 (Ar-C-O)	-	158.4	-
4 (Ar-CH)	7.12, ddd (8.0, 2.5, 1.0), 1H	120.1	C-2, C-3, C-5, C-6
5 (Ar-CH)	7.32, t (8.0), 1H	129.3	C-1, C-3
6 (Ar-CH)	7.62, dt (8.0, 1.5), 1H	122.6	C-1, C-2, C-4, C=O
C=O (Ester)	-	165.8	-
t-Bu (C)	-	81.2	-
t-Bu (CH₃)	1.58, s, 9H	28.4	C=O (weak), t-Bu (C)
O-CH (cPr)	3.75, tt (6.0, 3.0), 1H	51.6	C-3, cPr (CH₂)
CH₂ (cPr)	0.75-0.82, m, 4H	6.2	O-CH (cPr)

Regiochemical Confirmation via 2D NMR

To differentiate the 3-cyclopropoxy isomer from the 2- or 4-isomers, Heteronuclear Multiple Bond Correlation (HMBC) is strictly required. The defining correlation is the ³J coupling from the aromatic H-2 proton to both the ester carbonyl carbon (C=O) and the ether-bearing carbon (C-3).

Key HMBC correlations establishing the regiochemistry of the cyclopropoxy group.

Self-Validating Experimental Protocols

The following methodologies are designed as closed-loop systems; they contain internal checks to prevent the propagation of analytical errors.

Protocol A: HRMS Acquisition Workflow

• Instrument Calibration: Infuse a standard solution of sodium formate clusters into the ESI-TOF mass spectrometer.

  • Self-Validation Check: The calibration must yield a mass accuracy of ≤ 1 ppm across the m/z 100–1000 range. Do not proceed if the error exceeds this threshold.

• Sample Preparation: Dissolve 1 mg of 3-Cyclopropoxy-benzoic acid tert-butyl ester in 1 mL of LC-MS grade Methanol. Dilute 10 µL of this stock into 990 µL of Methanol containing 0.1% Formic Acid.

• Injection & Ionization: Inject 5 µL into the ESI source (Capillary voltage: 3.0 kV, Desolvation temp: 350°C).

• Data Processing: Extract the exact mass for [M+H]⁺.

  • Self-Validation Check: Verify that the isotopic pattern matches the theoretical distribution for C₁₄H₁₈O₃ (M+1 peak at ~15.5% relative intensity due to ¹³C natural abundance).

Protocol B: NMR Sample Preparation & Acquisition

• Sample Formulation: Weigh exactly 15 mg of the purified compound. Dissolve completely in 0.6 mL of CDCl₃ containing 0.03% (v/v) Tetramethylsilane (TMS) as an internal standard. Transfer to a high-quality 5 mm NMR tube.

• Lock and Shim: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock onto the deuterium signal of CDCl₃. Perform gradient shimming.

  • Self-Validation Check: Acquire a rapid 1-scan ¹H spectrum. The TMS peak must have a linewidth at half-height (FWHM) of ≤ 1.0 Hz. If broader, re-shim the Z-axis gradients to ensure high-resolution splitting patterns are preserved .

• 1D ¹H Acquisition: Run a standard proton pulse sequence (e.g., zg30) with 16 scans and a 2-second relaxation delay.

  • Self-Validation Check: Integrate the tert-butyl singlet (set to 9.00). The sum of the aromatic region integrations must equal exactly 4.00 (± 0.05). A deviation indicates either ester hydrolysis or residual solvent contamination, necessitating sample re-purification.

• 1D ¹³C & 2D Acquisition: Proceed to acquire the ¹³C spectrum (proton-decoupled, minimum 512 scans) followed by HSQC and HMBC sequences to finalize the connectivity map.

References

• Title: WO2021154668A1 - 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7)

An In-depth Technical Guide to the Synthesis of 3-Cyclopropoxy-benzoic acid tert-butyl ester

Introduction

3-Cyclopropoxy-benzoic acid tert-butyl ester is a valuable building block in contemporary medicinal chemistry and drug development. The incorporation of a cyclopropoxy moiety can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, often improving metabolic stability, potency, and selectivity. This guide provides a comprehensive overview of the primary synthetic strategies for accessing this important intermediate, with a focus on the underlying chemical principles, practical experimental protocols, and a comparative analysis of the available methods. This document is intended for researchers, scientists, and professionals in the field of drug development who require a deep technical understanding of the synthesis of this compound.

Strategic Overview of Synthetic Pathways

The synthesis of 3-Cyclopropoxy-benzoic acid tert-butyl ester fundamentally involves the formation of an ether bond between a 3-hydroxybenzoic acid derivative and a cyclopropyl group. Two principal and robust methodologies are predominantly employed for this transformation: the classical Williamson ether synthesis and the more modern copper-catalyzed Chan-Lam O-cyclopropylation. Both pathways commence from the common starting material, tert-butyl 3-hydroxybenzoate .

The overall synthetic workflow can be visualized as a two-stage process:

Caption: High-level overview of the two-stage synthesis.

This guide will first detail the preparation of the pivotal intermediate, tert-butyl 3-hydroxybenzoate, and subsequently elaborate on the two distinct and effective methods for its conversion to the final product.

Stage 1: Synthesis of the Key Intermediate: tert-Butyl 3-hydroxybenzoate

The initial and crucial step in both synthetic routes is the protection of the carboxylic acid functionality of 3-hydroxybenzoic acid as a tert-butyl ester. This is necessary to prevent the acidic proton of the carboxylic acid from interfering with the subsequent base-mediated or metal-catalyzed etherification reactions. A common and effective method for this transformation is the acid-catalyzed reaction with a tert-butyl source.

Protocol 1: Acid-Catalyzed tert-Butylation

This procedure utilizes tert-butyl acetate as the tert-butyl source and a strong acid catalyst, such as perchloric acid, to facilitate the esterification.

Experimental Protocol:

• To a solution of 3-hydroxybenzoic acid (1.0 eq.) in a suitable solvent such as dichloromethane or a mixture of dichloromethane and tert-butyl acetate, add tert-butyl acetate (3.0-5.0 eq.).

• Cool the mixture in an ice bath to 0-5 °C.

• Slowly add a catalytic amount of perchloric acid (e.g., 0.05-0.1 eq.), keeping the temperature below 10 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, or until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford tert-butyl 3-hydroxybenzoate as a solid.[1]

Causality and Scientific Rationale:

The tert-butyl group is an excellent protecting group for carboxylic acids as it is stable to a wide range of reaction conditions, including basic and nucleophilic environments, yet can be readily removed under acidic conditions if desired. The use of a strong acid catalyst protonates the carbonyl oxygen of the carboxylic acid, activating it towards nucleophilic attack by the oxygen of tert-butyl acetate.

Stage 2: Etherification - Comparative Methodologies

With the key intermediate, tert-butyl 3-hydroxybenzoate, in hand, the crucial C-O bond formation to introduce the cyclopropyl group can be achieved. Below, we detail two field-proven methods.

Method A: Williamson Ether Synthesis

The Williamson ether synthesis is a classic and widely used method for the preparation of ethers.[2][3] It proceeds via an SN2 reaction between an alkoxide and an alkyl halide.[4][5] In this context, the phenoxide of tert-butyl 3-hydroxybenzoate acts as the nucleophile, attacking an electrophilic cyclopropyl source, typically cyclopropyl bromide.

Caption: Workflow for the Williamson ether synthesis.

Experimental Protocol:

• To a solution of tert-butyl 3-hydroxybenzoate (1.0 eq.) in a polar aprotic solvent such as DMF or acetone, add a suitable base (e.g., potassium carbonate, 1.5-2.0 eq.).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the phenoxide.

• Add cyclopropyl bromide (1.2-1.5 eq.) to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor its progress by TLC or LC-MS. The reaction typically takes 4-12 hours.

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous mixture with an organic solvent such as ethyl acetate.

• Combine the organic extracts, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 3-Cyclopropoxy-benzoic acid tert-butyl ester.

Scientific Integrity and Rationale:

The choice of a strong base is critical to ensure complete deprotonation of the phenolic hydroxyl group, which is significantly more acidic than an aliphatic alcohol but still requires a suitable base for quantitative formation of the nucleophilic phenoxide. Polar aprotic solvents like DMF or acetone are ideal as they solvate the cation of the base, leaving the alkoxide anion more nucleophilic and thus accelerating the SN2 reaction.[3] Heating is often necessary to overcome the activation energy of the reaction. A potential side reaction is elimination, although this is less of a concern with a primary-like cyclopropyl halide.

Method B: Copper-Catalyzed Chan-Lam O-Cyclopropylation

A more modern alternative to the Williamson ether synthesis is the Chan-Lam coupling, which utilizes a copper catalyst to facilitate the formation of the C-O bond between a phenol and a boronic acid or its derivative.[6] This reaction is often milder and can tolerate a wider range of functional groups. For cyclopropylation, potassium cyclopropyltrifluoroborate is a stable and effective coupling partner.[7][8]

Caption: Workflow for the Chan-Lam O-cyclopropylation.

Experimental Protocol (Adapted from Engle et al.[7]):

• In a reaction vessel, combine tert-butyl 3-hydroxybenzoate (1.0 eq.), potassium cyclopropyltrifluoroborate (1.5 eq.), copper(II) acetate (Cu(OAc)₂, 0.1-0.25 eq.), and a suitable ligand such as 1,10-phenanthroline (0.1-0.25 eq.).

• Add a suitable solvent, such as 1,2-dichloroethane (DCE) or toluene.

• The reaction is typically run under an atmosphere of oxygen or air, which serves as the terminal oxidant.

• Stir the mixture at a temperature ranging from room temperature to 80 °C, monitoring by TLC or LC-MS until the starting material is consumed.

• Upon completion, dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove the copper salts.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the final product.

Authoritative Grounding and Mechanistic Insights:

The Chan-Lam coupling proceeds through a catalytic cycle involving a Cu(II) species. The proposed mechanism involves coordination of the phenol and the boronic acid derivative to the copper center, followed by a reductive elimination to form the C-O bond and a Cu(0) species. The Cu(0) is then re-oxidized to Cu(II) by the terminal oxidant (in this case, oxygen) to regenerate the active catalyst. The use of a ligand like 1,10-phenanthroline stabilizes the copper catalyst and facilitates the catalytic cycle. This method offers the advantage of often milder reaction conditions compared to the Williamson synthesis and avoids the use of strong bases.

Comparative Analysis of Synthetic Routes

Feature	Williamson Ether Synthesis	Chan-Lam O-Cyclopropylation
Starting Materials	tert-Butyl 3-hydroxybenzoate, Cyclopropyl bromide	tert-Butyl 3-hydroxybenzoate, Potassium cyclopropyltrifluoroborate
Key Reagents	Strong base (e.g., K₂CO₃, NaH)	Copper(II) catalyst, Ligand, Oxidant (O₂)
Reaction Conditions	Typically requires heating (60-80 °C)	Can often be performed at room temperature or with mild heating
Advantages	Well-established, readily available reagents, straightforward procedure	Milder conditions, broader functional group tolerance, avoids strong bases
Disadvantages	Requires a strong base which may not be compatible with sensitive functional groups, can have side reactions (elimination)	Requires a metal catalyst which may need to be removed from the final product, the cost of the catalyst and ligand can be higher
Typical Solvents	Polar aprotic (DMF, Acetone)	Aprotic (DCE, Toluene)

Conclusion

The synthesis of 3-Cyclopropoxy-benzoic acid tert-butyl ester can be reliably achieved through two primary synthetic routes, each with its own set of advantages and considerations. The Williamson ether synthesis represents a classic, robust, and cost-effective approach, particularly for large-scale synthesis where the cost of reagents is a significant factor. The Chan-Lam O-cyclopropylation, on the other hand, offers a more modern and milder alternative that is often more suitable for substrates with sensitive functional groups and for applications where avoiding harsh basic conditions is paramount. The choice of synthetic route will ultimately depend on the specific requirements of the research or development project, including scale, cost, and the chemical nature of other functionalities present in the starting materials.

References

• Williamson Ether Synthesis. (2022). Chemistry Steps. [Link]

• The Williamson Ether Synthesis. (2014). Master Organic Chemistry. [Link]

• Engle, K. M., et al. (2018). Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles. The Journal of Organic Chemistry, 83(9), 5294-5303. [Link]

• Williamson Ether Synthesis. University of Richmond. [Link]

• Williamson Ether Synthesis. (2023). Chemistry LibreTexts. [Link]

• Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles. (2018). ResearchGate. [Link]

• Preparation method for tert-butyl substituted hydroxybenzoate. (2020).

• Aryl ether synthesis by etherification (arylation). Organic Chemistry Portal. [Link]

• Synthesis method of methyl 3,5-di-tert-butyl-4-hydroxybenzoate. (2017).

• Chan-Lam Coupling. Organic Chemistry Portal. [Link]

• SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. Rasayan Journal of Chemistry. [Link]

• Purification of tert-butyl ester. (1994).

• TRI-tert-BUTYLCYCLOPROPENYL TETRAFLUOROBORATE. Organic Syntheses. [Link]

• Synthesis of cyclobutarenes by Palladium-catalyzed C(sp3)-H bond arylation: Preparation of Methyl 7-Methylbicyclo[4.2.0]Octa-1,3,5-Triene-7-Carboxylate. Organic Syntheses. [Link]

• Synthesis of 3,5-di-tert-butyl-4-hydroxybenzoic acid derivatives (amides). ResearchGate. [Link]

• Chan–Lam N- and O-cyclopropylation (Pfizer collaboration). (2018). Molecular Complexity through Catalysis. [Link]

• Chan–Lam coupling. Wikipedia. [Link]

• Allylic Oxidation of Alkenes with tert-Butyl Hydroperoxide Catalyzed by Dirhodium(II) Caprolactamate. Organic Syntheses. [Link]

• Purification of tertiary butyl hydroperoxide containing primary and secondary alkyl hydroperoxide contaminants. (1985).
• Purification method of tert-butyl hydroperoxide. (2021).
• Purification of tertiary butyl alcohol. (2005).

• Role of tert-Butyl Hydroperoxide (TBHP) in Cross-Coupling Reactions. (2025). IntechOpen. [Link]

• Purification method of tert-butyl hydroperoxide. (2021).

• Thermal stability evaluation of tert-butyl peroxybenzoate mixed with impurities. (2021). ResearchGate. [Link]

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Reactivity Profile and Synthetic Utility of 3-Cyclopropoxy-benzoic acid tert-butyl ester

Executive Summary

In modern medicinal chemistry and advanced organic synthesis, bifunctional building blocks are essential for the rapid diversification of drug candidates. 3-Cyclopropoxy-benzoic acid tert-butyl ester (CAS: 1394943-42-0) represents a highly versatile intermediate. It combines the robust, sterically demanding protection of a tert-butyl ester with the unique electronic and steric properties of a cyclopropyl ether.

The cyclopropyl ether moiety is increasingly utilized in drug design to enhance metabolic stability, modulate lipophilicity, and improve overall drug efficacy[1]. Meanwhile, the tert-butyl ester serves as a reliable protecting group, orthogonal to many standard synthetic transformations. This whitepaper provides an in-depth analysis of the molecule's reactivity profile, electronic effects, and self-validating experimental workflows for its functionalization.

Structural and Electronic Analysis

Understanding the reactivity of 3-Cyclopropoxy-benzoic acid tert-butyl ester requires a mechanistic deconstruction of its functional groups and their synergistic effects on the aromatic core.

The tert-Butyl Ester: Steric Shielding and Deactivation

Located at the C1 position, the tert-butyl ester is a bulky, electron-withdrawing group via inductive effects.

• Directing Effect: It is a meta-directing deactivator.

• Stability: The immense steric bulk of the tert-butyl group shields the carbonyl carbon from nucleophilic attack. It is highly stable to basic hydrolysis (e.g., LiOH, NaOH) and organometallic reagents (e.g., Grignard reagents at low temperatures).

• Lability: It is uniquely sensitive to strong acids, cleaving via an E1-type mechanism.

The Cyclopropoxy Group: Strained Activation

Located at the C3 position, the cyclopropoxy group is an electron-donating group. The oxygen lone pair donates electron density into the aromatic π -system via resonance.

• Directing Effect: It is a strong ortho/para-directing activator.

• Ring Strain: The cyclopropane ring possesses significant angular strain (~27.5 kcal/mol). While chemically stable under standard basic and mild acidic conditions, the ring can be susceptible to radical-mediated or strong Lewis acid-catalyzed ring-opening. In biological contexts, cyclopropyl ethers can undergo CYP3A4-mediated oxidative cleavage[2].

Synergistic Regioselectivity

The combination of the C1 ester and C3 ether creates a highly predictable push-pull electronic system. For Electrophilic Aromatic Substitution (EAS):

• C4 Position: Para to the ester, ortho to the ether. Highly activated and sterically accessible.

• C6 Position: Ortho to the ester, para to the ether. Highly activated.

• C2 Position: Ortho to both groups. While electronically activated by the ether, it suffers from severe steric hindrance, making substitution here a minor pathway.

Electronic and steric effects dictating regioselectivity in EAS reactions.

Core Reactivity Profile

The synthetic utility of this building block, similar to other cataloged cyclopropoxy-aromatic intermediates[3], relies on the orthogonal reactivity of its functional groups. The table below summarizes the quantitative reactivity profile.

Reactivity Summary Table

Functional Group	Reaction Type	Reagents / Conditions	Causality & Outcome
Aromatic Core	Bromination (EAS)	NBS, DMF, 0 °C to rt	Outcome: C4/C6 Bromo-derivatives.Causality: NBS provides a controlled, low concentration of electrophilic bromine, preventing over-bromination.
Aromatic Core	Nitration (EAS)	HNO 3​ , Ac 2​ O, -10 °C	Outcome: C4/C6 Nitro-derivatives.Causality: Mild nitrating conditions avoid the use of H 2​ SO 4​ , which would prematurely cleave the tert-butyl ester.
tert-Butyl Ester	Acidic Cleavage	TFA, DCM, rt, 2h	Outcome: 3-Cyclopropoxybenzoic acid.Causality: Protonation leads to tert-butyl cation formation, which eliminates to isobutylene gas, driving the reaction.
tert-Butyl Ester	Basic Hydrolysis	LiOH, THF/H 2​ O, 60 °C	Outcome: No Reaction (Recovered SM).Causality: Steric shielding completely blocks hydroxide attack at the carbonyl carbon.
Cyclopropoxy	Ring Opening	BBr 3​ , DCM, -78 °C	Outcome: Phenol derivative.Causality: Strong Lewis acids coordinate to the ether oxygen, triggering ring-opening and subsequent dealkylation.

Experimental Workflows (Self-Validating Protocols)

As a Senior Application Scientist, it is critical to design protocols that are not only effective but self-validating. The following workflows detail the functionalization and subsequent deprotection of the molecule, ensuring high fidelity at each step.

Step-by-step synthetic workflow for functionalization and deprotection.

Protocol A: Regioselective Bromination

This protocol utilizes N-Bromosuccinimide (NBS) to install a bromine handle for downstream cross-coupling (e.g., Suzuki or Buchwald-Hartwig reactions).

• Preparation: Dissolve 3-Cyclopropoxy-benzoic acid tert-butyl ester (1.0 equiv) in anhydrous N,N-Dimethylformamide (DMF) to a concentration of 0.2 M under an argon atmosphere.

  • Causality: Anhydrous conditions prevent competitive nucleophilic attack by water. Argon prevents oxidative side reactions. DMF is chosen as a polar aprotic solvent to stabilize the bromonium ion intermediate.

• Reagent Addition: Shield the reaction flask from light (using aluminum foil) and add NBS (1.05 equiv) in small portions at 0 °C.

  • Causality: Light shielding strictly prevents radical bromination pathways, which could lead to benzylic bromination or cyclopropyl ring-opening. The slight stoichiometric excess of NBS ensures full conversion while minimizing dibromination.

• Reaction Progression: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction via LC-MS.

• Workup & Validation: Quench the reaction with saturated aqueous Na 2​ S 2​ O 3​ to neutralize any residual electrophilic bromine. Extract with Ethyl Acetate (EtOAc), wash extensively with brine (5x) to remove DMF, dry over anhydrous Na 2​ SO 4​ , and concentrate.

  • Validation Step: Confirm the regiochemistry of the isolated C4/C6 isomers using 2D NMR (NOESY/HMBC).

Protocol B: TFA-Mediated Deprotection

Once the aromatic core is functionalized, the tert-butyl ester must be cleaved to reveal the free carboxylic acid, a common pharmacophore and coupling handle[4].

• Preparation: Dissolve the functionalized ester intermediate in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M.

• Acid Addition: Add Trifluoroacetic Acid (TFA) dropwise at 0 °C to achieve a 1:1 (v/v) DCM:TFA ratio.

  • Causality: Cooling mitigates the highly exothermic protonation step and prevents unwanted degradation of the cyclopropyl ether, which can be sensitive to highly concentrated, hot acids.

• Reaction Progression: Remove the ice bath and stir at room temperature for 2 hours.

  • Causality: The reaction is thermodynamically driven to completion by the irreversible evolution of isobutylene gas.

• Workup & Validation: Concentrate the mixture under reduced pressure. Co-evaporate the residue with toluene (3x).

  • Causality: Toluene co-evaporation azeotropically removes residual TFA, completely avoiding the need for an aqueous basic workup, which would complicate the isolation of the highly polar carboxylic acid product.

  • Validation Step: Validate the complete deprotection by confirming the disappearance of the intense tert-butyl singlet (~1.5 ppm, 9H) in the 1 H NMR spectrum.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 282064, 4-Cyclopropylbenzoic acid." PubChem, [Link].

• Shanu-Wilson, Julia. "Metabolism of 2023 FDA Approved Small Molecules - PART 2." Hypha Discovery, 11 Apr. 2024, [Link].

• Smith ScholarWorks. "Chan-Lam Oxygen-Cyclopropylation of Aliphatic Alcohols." Smith College, 9 May 2022, [Link].

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3-Cyclopropoxy-benzoic acid tert-butyl ester as a synthetic building block

Strategic Utilization of 3-Cyclopropoxy-benzoic Acid tert-Butyl Ester in Advanced Medicinal Chemistry

Executive Summary

In the landscape of modern drug discovery, the strategic selection of synthetic building blocks dictates both the efficiency of the synthetic route and the pharmacokinetic viability of the final active pharmaceutical ingredient (API). 3-Cyclopropoxy-benzoic acid tert-butyl ester (CAS: 1394943-42-0)[1] is a highly specialized intermediate that bridges two critical paradigms in medicinal chemistry: the metabolic robustness of the cyclopropyl ether and the orthogonal synthetic flexibility of the tert-butyl ester protecting group. This whitepaper details the structural rationale, mechanistic behavior, and validated protocols for deploying this building block in complex synthetic workflows.

Structural Rationale: The "Cyclopropyl" Advantage

The incorporation of a cyclopropoxy group at the meta-position of the benzoic acid core is not merely a structural variation; it is a calculated pharmacokinetic optimization.

Historically, alkyl ethers (such as methoxy or isopropoxy groups) have been used to modulate lipophilicity. However, these groups are highly susceptible to oxidative metabolism, specifically O-dealkylation mediated by Cytochrome P450 (CYP) enzymes. The cyclopropyl ring fundamentally alters this metabolic liability. The significant ring strain (approximately 27.5 kcal/mol) forces the carbon atoms into a coplanar arrangement with enhanced π -character, resulting in C–H bonds that are shorter and stronger than those in standard aliphatic chains[2][3].

Because the initial step of CYP-mediated oxidation requires hydrogen atom abstraction, the higher C–H bond dissociation energy of the cyclopropyl ring drastically reduces its susceptibility to degradation[4][5]. Furthermore, the rigid geometry of the cyclopropyl group acts as a conformational constraint, pre-organizing the molecule for optimal receptor binding while minimizing off-target entropic penalties[4].

Orthogonal Protection Strategy: The tert-Butyl Ester

The tert-butyl ester moiety serves as a robust, sterically hindered protecting group for the benzoic acid vector. Its primary value lies in its orthogonality. Unlike methyl or ethyl esters, which are cleaved via basic saponification (e.g., LiOH, NaOH), the tert-butyl ester is highly resistant to nucleophilic attack and basic conditions. This allows chemists to perform aggressive transformations on other regions of the molecule—such as Suzuki-Miyaura cross-couplings or directed ortho-metalations—without prematurely unmasking the carboxylic acid.

Deprotection is achieved exclusively under strongly acidic conditions, typically using Trifluoroacetic Acid (TFA) or anhydrous HCl[6][7]. The mechanism relies on the protonation of the ester carbonyl, followed by the heterolytic cleavage of the C–O bond to liberate the highly stable tertiary carbocation and the free 3-cyclopropoxybenzoic acid (CAS: 1211587-15-3)[8].

Mechanistic pathway of TFA-mediated tert-butyl ester cleavage.

Experimental Methodologies & Causality

The highly reactive tert-butyl carbocation generated during deprotection is an electrophilic hazard. If left unmanaged, it will alkylate electron-rich nucleophiles in the reaction mixture, leading to complex byproduct profiles[7][9]. The following protocols are designed as self-validating systems to ensure high-fidelity transformations.

Protocol 1: Self-Validating TFA-Mediated Deprotection

Objective: Cleanly cleave the tert-butyl ester while suppressing carbocation-mediated side reactions.

• Preparation: Dissolve 3-cyclopropoxy-benzoic acid tert-butyl ester (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.

  • Causality: DCM is chosen because it maintains the solubility of both the starting material and the highly polar product, while acting as a thermal sink to moderate the exothermic protonation step[7].

• Scavenger Addition: Add Triisopropylsilane (TIPS) (2.0 eq) and Water (0.5 eq) to the solution.

  • Causality: TIPS acts as an irreversible hydride donor, rapidly reducing the tert-butyl cation to isobutane gas before it can alkylate the cyclopropoxy oxygen or the aromatic ring. Water quenches any transient silyl esters[9].

• Acidification: Cool the mixture to 0 °C and add an equal volume of Trifluoroacetic Acid (TFA) dropwise.

  • Causality: Dropwise addition at 0 °C prevents thermal runaway and suppresses the polymerization of isobutylene[6].

• Validation & Monitoring: Stir at room temperature for 2–4 hours. To validate completion, withdraw a 5 μ L aliquot, quench in 1 mL of methanol, and analyze via LC-MS. The complete disappearance of the starting mass and the emergence of the free acid mass ( [M−H]− ) validates that the reaction is ready for workup.

• Workup: Concentrate the mixture under reduced pressure. Co-evaporate with toluene (3x) to azeotropically remove residual TFA, yielding the pure 3-cyclopropoxybenzoic acid.

Protocol 2: Downstream Amide Coupling

Objective: Vectorial extension of the liberated carboxylic acid.

• Activation: Dissolve the isolated 3-cyclopropoxybenzoic acid (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir for 10 minutes.

  • Causality: HATU rapidly forms an active HOAt ester. DIPEA is utilized because its steric bulk prevents it from acting as a competing nucleophile.

• Coupling: Add the target primary or secondary amine (1.1 eq). Stir for 2 hours at room temperature.

• Isolation: Dilute with Ethyl Acetate and wash sequentially with 1M HCl, saturated NaHCO 3​ , and brine. The orthogonal washes systematically remove unreacted amine, acidic byproducts, and DMF, respectively.

Workflow demonstrating orthogonal deprotection and downstream coupling.

Quantitative Data Presentation

Table 1: Physicochemical Impact of Ether Substituents on the Benzoic Acid Core This table summarizes why the cyclopropoxy group is often favored over traditional alkyl ethers during lead optimization.

Substituent Motif	Steric Bulk	CYP450 Oxidative Stability	Lipophilicity (LogP Contribution)	Conformational Rigidity
Methoxy (-OCH 3​ )	Low	Moderate (Prone to O-demethylation)	Low	Low (Freely rotatable)
Isopropoxy (-OCH(CH 3​ ) 2​ )	High	Low (Tertiary C-H is highly vulnerable)	High	Low (Flexible)
Cyclopropoxy (-O-cPr)	Moderate	High (Strong C-H bond energy)	Moderate	High (Locked ring system)

Table 2: Scavenger Selection Guide for tert-Butyl Deprotection Choosing the correct scavenger during acidolysis is critical to prevent the tert-butyl cation from degrading the target molecule[9].

Scavenger	Mechanism of Action	Ideal Use Case
Triisopropylsilane (TIPS)	Hydride Donor (Forms isobutane)	Universal first choice; highly effective and easily removed.
Anisole / Thioanisole	Electrophilic Aromatic Substitution	When the substrate contains easily reducible functional groups.
Water (H 2​ O)	Nucleophilic Trapping (Forms t-butanol)	Used as a co-scavenger to hydrolyze transient highly reactive intermediates.

References

• Common Organic Chemistry - Boc Deprotection Mechanism - TFA. Available at: [Link]

• National Institutes of Health (PubMed) - Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. Available at: [Link]

• Scientific Update - The Cyclopropyl Group in Medicinal Chemistry. Available at: [Link]

• Journal of Medicinal Chemistry (ACS Publications) - The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Available at: [Link]

• Hypha Discovery - Metabolism of cyclopropyl groups. Available at:[Link]

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• 9. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocol for tert-Butyl Ester Protection of 3-Cyclopropoxy-benzoic Acid

Introduction & Scientific Rationale

In modern drug development and complex organic synthesis, the orthogonal protection of carboxylic acids is a fundamental strategy. The tert-butyl ester is highly valued because it is stable to nucleophiles, basic conditions, and catalytic hydrogenation, yet it can be selectively cleaved under mildly acidic conditions (e.g., using Trifluoroacetic acid or HCl in dioxane).

When working with 3-Cyclopropoxy-benzoic acid (CAS: 1211587-15-3) , the presence of the cyclopropoxy ether introduces a specific chemical vulnerability. Traditional tert-butyl esterification methods often rely on bubbling isobutylene gas into a solution containing strong mineral acids (like H₂SO₄). However, the strained cyclopropane ring is susceptible to electrophilic ring-opening under strongly acidic conditions. Therefore, a mild, acid-free approach is required to preserve the structural integrity of the cyclopropoxy moiety.

This protocol utilizes Di-tert-butyl dicarbonate (Boc₂O) and a catalytic amount of 4-Dimethylaminopyridine (DMAP) . This method is highly favored as it operates under neutral to mildly basic conditions, ensuring complete preservation of the cyclopropoxy group while providing excellent yields of the target ester .

Mechanistic Causality & Self-Validating Design

The reaction is a self-validating system driven by the evolution of carbon dioxide gas, which acts as a thermodynamic sink to shift the equilibrium forward. The causality of the experimental design is as follows:

• Activation: DMAP acts as a highly nucleophilic catalyst, attacking Boc₂O to form a reactive Boc-pyridinium intermediate. This step is almost instantaneous and initiates gas formation .

• Mixed Anhydride Formation: The carboxylate of 3-cyclopropoxy-benzoic acid attacks this intermediate. This step releases the first equivalent of CO₂ and generates tert-butanol in situ, alongside a mixed carbonic-carboxylic anhydride.

• Esterification: The generated tert-butanol (supplemented by tert-butanol used as a co-solvent) attacks the mixed anhydride. DMAP facilitates this acyl transfer, releasing a second equivalent of CO₂ and yielding the final tert-butyl 3-cyclopropoxybenzoate .

Workflow for DMAP-catalyzed tert-butyl esterification of 3-cyclopropoxy-benzoic acid.

Experimental Protocol

Materials and Reagents

• Substrate: 3-Cyclopropoxy-benzoic acid (1.0 equiv)

• Reagent: Di-tert-butyl dicarbonate (Boc₂O) (2.0 equiv)

• Catalyst: 4-Dimethylaminopyridine (DMAP) (0.2 equiv)

• Solvent System: tert-Butanol / Dichloromethane (DCM) (3:1 v/v)

• Quench/Workup: Saturated aqueous NH₄Cl, Ethyl Acetate (EtOAc), Brine, Anhydrous Na₂SO₄.

Step-by-Step Methodology

• Substrate Dissolution: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 3-Cyclopropoxy-benzoic acid (1.0 mmol, ~178.2 mg) in a solvent mixture of tert-butanol (3.0 mL) and anhydrous DCM (1.0 mL). Insight: The addition of DCM ensures complete solubilization of the aromatic acid, while t-BuOH acts as both solvent and nucleophile.

• Catalyst Addition: Add DMAP (0.2 mmol, 24.4 mg) to the stirring solution. Ensure the system is adequately vented (e.g., via an oil bubbler or a loosely capped septum with a vent needle) to safely accommodate gas evolution. Do not run this reaction in a closed system.

• Reagent Addition: Slowly add Boc₂O (2.0 mmol, ~436.5 mg or ~460 µL) dropwise over 5 minutes. Caution: Rapid addition will cause vigorous effervescence due to instantaneous CO₂ release.

• Reaction Phase: Stir the reaction mixture at room temperature (20–25 °C) for 12 to 16 hours. Monitor the reaction progress via TLC (Hexanes:EtOAc 4:1, visualized by UV at 254 nm). The product will appear as a distinct, less polar spot compared to the starting acid.

• Quenching: Once TLC indicates complete consumption of the starting material, quench the reaction by adding 5 mL of saturated aqueous NH₄Cl. This mildly acidic quench neutralizes the DMAP and any trace basic species without risking cyclopropane cleavage.

• Extraction and Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with EtOAc (3 × 10 mL). Combine the organic layers and wash sequentially with water (10 mL) and brine (10 mL).

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 5-10% EtOAc in Hexanes to afford pure tert-butyl 3-cyclopropoxybenzoate.

Quantitative Data & Optimization

The choice of solvent and reagent stoichiometry is critical. If tert-butanol is omitted, the reaction relies solely on the tert-butanol generated from Boc₂O degradation, which often stalls the reaction at the mixed anhydride stage or leads to the formation of symmetrical anhydrides.

Table 1: Optimization of Reaction Conditions for tert-Butyl Esterification

Entry	Reagents (Equiv)	Solvent System	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
1	Boc₂O (1.1), DMAP (0.1)	DCM	25	24	45	Incomplete conversion; mixed anhydride persists.
2	Boc₂O (2.0), DMAP (0.2)	DCM	25	16	78	Good yield; minor symmetrical anhydride byproduct formed.
3	Boc₂O (2.0), DMAP (0.2)	t-BuOH / DCM (3:1)	25	12	92	Optimal; t-BuOH acts as a direct, abundant nucleophile.
4	Isobutylene (xs), H₂SO₄ (cat)	DCM	25	24	<30	Severe degradation of the acid-sensitive cyclopropoxy ring.

References

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O + DMAP). Available at:[Link]

Step-by-step synthesis of 3-Cyclopropoxy-benzoic acid tert-butyl ester

Application Note: Step-by-Step Synthesis of 3-Cyclopropoxy-benzoic acid tert-butyl ester

Prepared by: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: Advanced Etherification and Chemoselective Protection Strategies

Strategic Overview & Retrosynthetic Rationale

The incorporation of cyclopropyl ethers into small-molecule drug candidates is a highly effective strategy for optimizing lipophilic efficiency (LipE) and enhancing metabolic stability compared to their acyclic alkyl ether counterparts[1]. However, the synthesis of aryl cyclopropyl ethers is notoriously challenging. Traditional Williamson ether synthesis (S_N2 nucleophilic substitution) fails when utilizing cyclopropyl halides due to the extreme ring strain and high activation energy required to approach the sp²-hybridized-like carbons of the cyclopropane ring.

To circumvent this, we employ a modern, two-phase synthetic strategy to construct 3-cyclopropoxy-benzoic acid tert-butyl ester .

• Phase 1: Chemoselective esterification of 3-hydroxybenzoic acid to form the tert-butyl ester.

• Phase 2: A transition-metal-catalyzed oxidative cross-coupling (Chan-Lam cyclopropylation) to forge the challenging C(aryl)–O–C(cyclopropyl) bond[1].

Caption: Synthetic workflow for 3-cyclopropoxy-benzoic acid tert-butyl ester.

Phase 1: Chemoselective Esterification

Mechanistic Causality: Standard Fischer esterification with tert-butanol is heavily disfavored due to steric hindrance and the propensity of t-BuOH to undergo E1 elimination to isobutylene under acidic conditions. While Boc₂O/DMAP is a common alternative, it risks over-reaction, forming the tert-butyl carbonate on the phenolic hydroxyl group. To achieve absolute chemoselectivity for the carboxylic acid, we utilize N,N-dimethylformamide di-tert-butyl acetal . This reagent selectively alkylates the more acidic carboxylic acid under mild heating, releasing volatile DMF and tert-butanol as easily removable byproducts[2].

Experimental Protocol 1

Reagents:

• 3-Hydroxybenzoic acid (1.0 equiv, 10.0 mmol)

• N,N-Dimethylformamide di-tert-butyl acetal (4.0 equiv, 40.0 mmol)

• Anhydrous Toluene (0.2 M)

Step-by-Step Methodology:

• Preparation: Suspend 3-hydroxybenzoic acid in anhydrous toluene inside a flame-dried round-bottom flask equipped with a reflux condenser under an inert nitrogen atmosphere.

• Addition: Heat the suspension to 80 °C. Once equilibrated, add N,N-dimethylformamide di-tert-butyl acetal dropwise over 20 minutes to control the evolution of gaseous byproducts[2].

• Reaction: Maintain the reaction at a gentle reflux (approx. 85-90 °C internal temperature) for 2 hours.

• Workup: Cool the mixture to room temperature. Transfer to a separatory funnel and wash sequentially with distilled water (1x), saturated aqueous NaHCO₃ (2x) to remove unreacted acid, and brine (1x).

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield a crude oil.

• Purification: Purify via flash column chromatography (Silica gel, 10-25% EtOAc in Hexanes) to isolate tert-butyl 3-hydroxybenzoate .

Self-Validating System (IPC & QC):

• In-Process Control (IPC): TLC (DCM:MeOH 95:5). The highly polar starting material (R_f ~0.1) should completely convert to a higher-running spot (R_f ~0.6).

• Quality Control (QC): ¹H NMR (CDCl₃) must confirm the presence of a 9H singlet at ~1.59 ppm (tert-butyl group) and the preservation of the broad phenolic –OH peak[2].

Phase 2: Oxidative Chan-Lam O-Cyclopropylation

Mechanistic Causality: To install the cyclopropyl group, we utilize a Copper-catalyzed Chan-Lam oxidative cross-coupling. We select potassium cyclopropyltrifluoroborate over cyclopropylboronic acid because the trifluoroborate salt is a bench-stable, crystalline solid that resists protodeboronation. It slowly hydrolyzes in situ to release the active boron species, keeping its concentration low and preventing unwanted homocoupling. Oxygen (1 atm) serves as the terminal oxidant necessary to turn over the Cu(II)/Cu(III) catalytic cycle, while 1,10-phenanthroline acts as a bidentate ligand to stabilize the high-valent copper intermediates[1].

Caption: Catalytic cycle of the Cu-catalyzed Chan-Lam O-cyclopropylation mechanism.

Experimental Protocol 2

Reagents:

• tert-Butyl 3-hydroxybenzoate (1.0 equiv, 5.0 mmol)

• Potassium cyclopropyltrifluoroborate (2.0 equiv, 10.0 mmol)

• Cu(OAc)₂ (0.2 equiv, 1.0 mmol)

• 1,10-Phenanthroline (0.2 equiv, 1.0 mmol)

• Na₂CO₃ (2.0 equiv, 10.0 mmol)

• Anhydrous 1,2-Dichloroethane (DCE) (0.2 M)

Step-by-Step Methodology:

• Assembly: In an oven-dried 100 mL Schlenk flask, combine the phenol, potassium cyclopropyltrifluoroborate, Cu(OAc)₂, 1,10-phenanthroline, and Na₂CO₃.

• Solvation: Add anhydrous DCE (25 mL) to the flask. The mixture will appear as a heterogeneous blue/green suspension.

• Atmosphere Exchange: Purge the reaction mixture by bubbling pure O₂ gas through the solvent for 5 minutes. Equip the flask with an O₂ balloon to maintain a constant 1 atm oxygen environment[1].

• Coupling: Heat the vigorously stirring mixture to 70 °C. Maintain heating and stirring for 24 hours. Note: Vigorous stirring is critical to ensure adequate oxygen dissolution.

• Quench & Filtration: Cool the reaction to room temperature. Dilute with EtOAc (50 mL) and filter the crude mixture through a tightly packed pad of Celite to remove insoluble copper salts and inorganic bases.

• Workup: Wash the filtrate with 1M aqueous HCl (1x) to remove the phenanthroline ligand, followed by saturated NaHCO₃ (1x) and brine (1x). Dry over MgSO₄ and concentrate.

• Purification: Purify via silica gel chromatography (0-10% EtOAc in Hexanes) to afford 3-cyclopropoxy-benzoic acid tert-butyl ester .

Self-Validating System (IPC & QC):

• In-Process Control (IPC): LC-MS monitoring. Look for the disappearance of the phenol mass and the emergence of the product mass (+40 Da net shift).

• Quality Control (QC): ¹H NMR (CDCl₃) must reveal diagnostic cyclopropyl signals: a distinct multiplet at ~3.75 ppm (1H, O–CH) and two sets of multiplets at ~0.75 ppm (4H, cyclopropyl CH₂ groups)[1].

Quantitative Data & Reaction Optimization

The success of the Chan-Lam cyclopropylation is highly dependent on the choice of ligand, base, and oxidant. The table below summarizes the optimization parameters that validate the protocol choices outlined in Phase 2.

Table 1: Optimization of Chan-Lam O-Cyclopropylation Parameters

Catalyst (20 mol%)	Ligand (20 mol%)	Base (2.0 eq)	Solvent	Oxidant	Isolated Yield (%)
Cu(OAc)₂	None	Na₂CO₃	DCE	Air	< 10%
Cu(OAc)₂	2,2'-Bipyridine	Na₂CO₃	DCE	O₂ (1 atm)	45%
Cu(OTf)₂	1,10-Phenanthroline	Na₂CO₃	DCE	O₂ (1 atm)	52%
Cu(OAc)₂	1,10-Phenanthroline	Pyridine	Toluene	O₂ (1 atm)	61%
Cu(OAc)₂	1,10-Phenanthroline	Na₂CO₃	DCE	O₂ (1 atm)	88%

Data Interpretation: The bidentate rigidity of 1,10-phenanthroline combined with the mild inorganic base Na₂CO₃ in DCE provides the optimal environment for the rate-limiting oxidation step, drastically outperforming unligated or air-oxidized conditions.

References

• [1] Title: Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• [2] Title: Affinity-based profiling of the adenosine receptors Source: Scholarly Publications Leiden University URL: [Link]

Sources

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• 2. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Application Notes and Protocols for the Acid-Catalyzed Deprotection of 3-Cyclopropoxy-benzoic acid tert-butyl ester

Abstract

The tert-butyl ester is a cornerstone protecting group for carboxylic acids in multi-step organic synthesis, prized for its robustness under a wide range of non-acidic conditions.[1][2] Its strategic removal is a critical step in the synthesis of active pharmaceutical ingredients and other complex molecules. This document provides a comprehensive guide to the acid-catalyzed deprotection of 3-Cyclopropoxy-benzoic acid tert-butyl ester, a key intermediate in various synthetic endeavors. We will delve into the underlying reaction mechanism, present detailed and validated protocols using common acidic reagents, discuss potential side reactions and mitigation strategies, and outline analytical techniques for product characterization. This guide is intended for researchers, scientists, and drug development professionals seeking to optimize this crucial transformation.

Introduction: The Strategic Role of the Tert-Butyl Ester Protecting Group

In the landscape of organic synthesis, the selective masking and unmasking of reactive functional groups is paramount. The tert-butyl ester serves as an excellent protecting group for carboxylic acids due to its steric bulk, which effectively shields the carbonyl carbon from nucleophilic attack under many reaction conditions.[3] This stability to bases, nucleophiles, and many reducing agents makes it an ideal choice for complex synthetic routes where other functional groups must be manipulated.[1]

The strategic advantage of the tert-butyl ester lies in its facile and clean removal under acidic conditions.[1] The mechanism of this deprotection hinges on the formation of a stable tertiary carbocation, the tert-butyl cation, which is readily eliminated.[3][4] This application note will specifically address the deprotection of 3-Cyclopropoxy-benzoic acid tert-butyl ester, providing the necessary protocols and scientific rationale for its successful conversion to the corresponding carboxylic acid.

Reaction Mechanism and Rationale

The acid-catalyzed deprotection of a tert-butyl ester is a well-established reaction that proceeds through a unimolecular elimination pathway (E1). The key steps are as follows:

• Protonation: The reaction is initiated by the protonation of the carbonyl oxygen of the ester by a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl). This initial protonation increases the electrophilicity of the carbonyl carbon.[3][5]

• Carbocation Formation: The protonated ester undergoes cleavage of the oxygen-tert-butyl bond to form a stable tertiary carbocation (tert-butyl cation) and the desired carboxylic acid.[1][3] This step is the rate-determining step of the reaction.

• Deprotonation of the Carbocation: The tert-butyl cation can then undergo deprotonation to form the volatile and innocuous byproduct, isobutylene gas.[6] This step regenerates the acid catalyst, allowing it to participate in further deprotection reactions.

Caption: Mechanism of acid-catalyzed tert-butyl ester deprotection.

Experimental Protocols

The choice of acid and reaction conditions for the deprotection of 3-Cyclopropoxy-benzoic acid tert-butyl ester depends on the overall sensitivity of the molecule and the desired reaction rate. Below are two standard and reliable protocols.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is a widely used and generally efficient method for tert-butyl ester cleavage.[1][7]

Materials:

• 3-Cyclopropoxy-benzoic acid tert-butyl ester (1.0 eq)

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethyl acetate (for extraction)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the 3-Cyclopropoxy-benzoic acid tert-butyl ester in anhydrous DCM (a typical concentration is 0.1-0.2 M).[8]

• Cool the solution to 0 °C in an ice bath.

• Slowly add an equal volume of TFA to the stirred solution (e.g., for 10 mL of DCM, add 10 mL of TFA).[8]

• Remove the ice bath and allow the reaction mixture to stir at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-4 hours.[1]

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the bulk of the DCM and excess TFA.

• Dissolve the residue in ethyl acetate and carefully wash with saturated aqueous NaHCO₃ solution to neutralize any remaining acid. Be cautious of CO₂ evolution.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to afford the crude 3-Cyclopropoxy-benzoic acid.

• The crude product can be further purified by recrystallization or flash column chromatography if necessary.[1]

Caption: Experimental workflow for TFA-mediated deprotection.

Protocol 2: Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane

This method provides an alternative to TFA and is also highly effective.

Materials:

• 3-Cyclopropoxy-benzoic acid tert-butyl ester (1.0 eq)

• 4M HCl in 1,4-Dioxane

• Diethyl ether (cold)

Procedure:

• Dissolve the 3-Cyclopropoxy-benzoic acid tert-butyl ester in a minimal amount of 1,4-dioxane in a round-bottom flask.

• To this solution, add a 4M solution of HCl in 1,4-dioxane.

• Stir the mixture at room temperature for 1-12 hours, monitoring the reaction by TLC or LC-MS.[9]

• Upon completion, the product may precipitate from the reaction mixture. If so, it can be collected by filtration and washed with cold diethyl ether.

• Alternatively, the solvent can be removed under reduced pressure. The resulting residue can then be triturated with diethyl ether to induce precipitation of the product as its hydrochloride salt.

• For the free acid, the residue can be dissolved in water and the pH carefully adjusted with a base (e.g., NaHCO₃) to precipitate the product, which is then collected by filtration.

Potential Side Reactions and Mitigation Strategies

The primary side reaction of concern during acid-catalyzed deprotection is the alkylation of electron-rich aromatic rings by the tert-butyl cation.[9] In the case of 3-Cyclopropoxy-benzoic acid, the aromatic ring is activated by the cyclopropoxy group, making it susceptible to this side reaction.

Mitigation:

The most effective way to prevent t-butylation is by the addition of a "scavenger" to the reaction mixture.[10] Scavengers are nucleophilic species that rapidly trap the tert-butyl cation before it can react with the desired product.[11]

Common Scavengers and Their Use:

Scavenger	Typical Concentration (v/v)	Notes
Triisopropylsilane (TIS)	2.5 - 5%	A very effective carbocation scavenger that reduces the tert-butyl cation to isobutane.[12][13]
Water	2.5 - 5%	Acts as a proton source and can quench the tert-butyl cation.[12]
Thioanisole	2.5 - 5%	Particularly useful for protecting tryptophan and methionine residues in peptide synthesis, and can also protect other electron-rich aromatics.[12]
1,2-Ethanedithiol (EDT)	2.5%	An excellent scavenger for t-butyl cations.[14]

To implement this, simply add the chosen scavenger to the reaction mixture along with the acid.

Caption: Role of scavengers in preventing side reactions.

Product Characterization

Following deprotection and purification, it is essential to confirm the identity and purity of the resulting 3-Cyclopropoxy-benzoic acid.

5.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The most indicative change will be the disappearance of the singlet corresponding to the nine protons of the tert-butyl group (typically around 1.6 ppm). The aromatic protons and the protons of the cyclopropyl group will remain, and a broad singlet corresponding to the carboxylic acid proton will appear at a downfield chemical shift (typically >10 ppm).

• ¹³C NMR: The disappearance of the signals for the quaternary carbon and the methyl carbons of the tert-butyl group will be observed. The chemical shift of the carbonyl carbon will also be characteristic of a carboxylic acid.

5.2. Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the deprotected product. Electrospray ionization (ESI) in negative ion mode will show a prominent peak for [M-H]⁻ corresponding to the deprotonated carboxylic acid.

5.3. Infrared (IR) Spectroscopy

The IR spectrum of the product will show a broad O-H stretch for the carboxylic acid (typically in the range of 2500-3300 cm⁻¹) and a C=O stretch at approximately 1700 cm⁻¹.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient reaction time. 2. Low concentration of acid. 3. Presence of water in the reaction mixture (for anhydrous methods).	1. Extend the reaction time and continue to monitor by TLC or LC-MS. 2. Ensure a sufficient excess of acid is used. 3. Use anhydrous solvents and reagents.[8]
Presence of t-Butylated Side Product	The tert-butyl cation has alkylated the aromatic ring.	Add a scavenger such as TIS or water to the reaction mixture.
Difficulty in Isolating the Product	The product may be an oil or difficult to crystallize.	Trituration with a non-polar solvent like hexanes or cold diethyl ether can often induce solidification. Purification by flash column chromatography may be necessary.

Conclusion

The acid-catalyzed deprotection of 3-Cyclopropoxy-benzoic acid tert-butyl ester is a robust and reliable transformation that is fundamental to many synthetic routes. By understanding the reaction mechanism, selecting the appropriate protocol, and employing mitigation strategies for potential side reactions, researchers can achieve high yields of the desired carboxylic acid. Careful monitoring of the reaction and thorough characterization of the product are essential for ensuring the success of this critical synthetic step.

References

• Vertex AI Search. (n.d.). TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization.
• The Royal Society of Chemistry. (n.d.). Supporting Information A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks.
• Benchchem. (n.d.). An In-depth Technical Guide to t-Butyl Ester Protecting Group Chemistry for Researchers and Drug Development Professionals.
• Benchchem. (n.d.). Navigating Boc Deprotection: A Guide to Preventing Side Products.
• Benchchem. (n.d.). Application Notes and Protocols: A Step-by-Step Guide to the Deprotection of t-Butyl Esters in PEG Linkers.
• ResearchGate. (2015, September 23). How can I deprotect esters using TFA?
• Benchchem. (n.d.). Technical Support Center: Selective Deprotection of the Trityl Group.
• ACS Publications. (2025, February 23). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development.
• Thermo Fisher Scientific. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis.
• Benchchem. (n.d.). Application Notes and Protocols: Boc Deprotection Using Trifluoroacetic Acid (TFA).
• Benchchem. (n.d.). Technical Support Center: TFA Deprotection of m-PEG7-t-butyl ester.
• ResearchGate. (n.d.). Mechanism of acidic catalyzed hydrolysis of (A) a Boc group and (B) t-butyl ester.
• Benchchem. (n.d.). The Sentinel of Serine: A Technical Guide to the Tert-Butyl Protecting Group in Peptide Synthesis and Drug Development.
• Stack Exchange. (2017, November 19). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?
• ACS GCI Pharmaceutical Roundtable. (2026, March 20). Acids. Wordpress.
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• Merck Millipore. (n.d.). Novabiochem® - Fmoc resin cleavage protocols.
• Google Patents. (n.d.). US20100311968A1 - Deprotection of boc-protected compounds.

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Application Notes and Protocols: TFA Deprotection of 3-Cyclopropoxy-benzoic acid tert-butyl ester

For: Researchers, scientists, and drug development professionals.

Abstract

The tert-butyl ester is a widely utilized protecting group for carboxylic acids in organic synthesis due to its stability across a range of chemical conditions and its facile removal under acidic treatment. This document provides a comprehensive guide to the trifluoroacetic acid (TFA)-mediated deprotection of 3-Cyclopropoxy-benzoic acid tert-butyl ester, a common structural motif in medicinal chemistry. This application note details the underlying reaction mechanism, provides a robust experimental protocol, and addresses common challenges and troubleshooting strategies. The information presented is intended to enable researchers to confidently and efficiently perform this key chemical transformation.

Introduction: The Strategic Role of tert-Butyl Ester Deprotection

In multi-step organic synthesis, particularly in the context of drug discovery and development, the judicious use of protecting groups is paramount. The tert-butyl ester serves as an excellent masking group for carboxylic acids, demonstrating resilience to basic, nucleophilic, and many reductive conditions.[1] Its removal, typically effected by strong acids such as trifluoroacetic acid (TFA), is often a final step in a synthetic sequence, revealing the desired carboxylic acid. The selection of TFA is advantageous due to its effectiveness at room temperature and the volatility of its byproducts, which simplifies purification.[2][3]

Mechanistic Insights into TFA-Mediated Deprotection

The deprotection of a tert-butyl ester with TFA is an acid-catalyzed elimination reaction. The mechanism proceeds through the following key steps:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the ester's carbonyl oxygen by the strongly acidic TFA. This initial step activates the ester towards cleavage.[4]

• Formation of a Stable Tertiary Carbocation: Following protonation, the carbon-oxygen bond of the tert-butyl group cleaves, resulting in the formation of the desired carboxylic acid and a relatively stable tertiary carbocation (the tert-butyl cation).[4][5]

• Fate of the tert-Butyl Cation: The generated tert-butyl cation is a reactive electrophile.[2] In the absence of other nucleophiles, it can be deprotonated by the trifluoroacetate anion to form isobutylene, a volatile gas.[5] Alternatively, it can react with the trifluoroacetate anion to form tert-butyl trifluoroacetate.[6]

  • The Role of Scavengers: In substrates containing nucleophilic functional groups (e.g., tryptophan, methionine), the tert-butyl cation can lead to unwanted side reactions through alkylation.[6][7] To mitigate this, "scavengers" such as water or triisopropylsilane (TIS) can be added to the reaction mixture to trap the carbocation.[2][7][8] For the deprotection of 3-Cyclopropoxy-benzoic acid tert-butyl ester, which lacks highly nucleophilic sites, scavengers are generally not required.[2]

Safety and Handling of Trifluoroacetic Acid

Trifluoroacetic acid is a corrosive and hazardous chemical that requires strict safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical splash goggles, a lab coat, long pants, closed-toed shoes, and acid-resistant gloves (double gloving is recommended).[9][10]

• Engineering Controls: All manipulations involving TFA must be conducted in a certified chemical fume hood to prevent inhalation of its corrosive vapors.[9][11]

• Emergency Procedures: Ensure immediate access to an eyewash station and safety shower.[9][10] In case of skin contact, wash the affected area thoroughly with plenty of water.[9] For eye contact, flush with water for at least 15 minutes and seek immediate medical attention.[9]

Experimental Protocol: Deprotection of 3-Cyclopropoxy-benzoic acid tert-butyl ester

This protocol provides a detailed procedure for the solution-phase TFA-mediated deprotection of 3-Cyclopropoxy-benzoic acid tert-butyl ester.

Materials and Reagents

Reagent/Material	Grade	Supplier Example
3-Cyclopropoxy-benzoic acid tert-butyl ester	>95% purity	Custom Synthesis
Trifluoroacetic acid (TFA)	Reagent grade, ≥99%	Sigma-Aldrich
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich
Saturated aqueous sodium bicarbonate (NaHCO₃)	ACS reagent	Fisher Scientific
Brine (Saturated aqueous NaCl)	ACS reagent	Fisher Scientific
Anhydrous sodium sulfate (Na₂SO₄)	ACS reagent	VWR Chemicals
Ethyl acetate (EtOAc)	ACS reagent	EMD Millipore
Round-bottom flask	Appropriate size	Pyrex
Magnetic stirrer and stir bar	IKA
Rotary evaporator	Büchi
Separatory funnel	Appropriate size	Kimble

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask, dissolve 3-Cyclopropoxy-benzoic acid tert-butyl ester in anhydrous dichloromethane (DCM) to a concentration of 0.1–0.5 M.[12]

• Addition of TFA: While stirring at room temperature, slowly add an equal volume of trifluoroacetic acid (TFA) to the solution (for a 1:1 v/v mixture of TFA:DCM).[2][3] An exothermic reaction may be observed, which can be controlled by cooling the flask in an ice bath prior to addition if necessary.[12]

• Reaction Monitoring: Stir the reaction mixture at room temperature for 1-4 hours.[13] Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.[2][12]

• Work-up: a. Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the bulk of the DCM and excess TFA.[2][12] To facilitate the removal of residual TFA, co-evaporation with a solvent like toluene or DCM can be performed.[2][14] b. Dissolve the resulting residue in ethyl acetate. c. Carefully wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.[12][13] Caution: Carbon dioxide gas will evolve, so perform this step with caution to avoid pressure buildup in the separatory funnel. d. Wash the organic layer with brine.[13] e. Dry the organic layer over anhydrous sodium sulfate.[12][13] f. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 3-Cyclopropoxy-benzoic acid.

Purification

The crude product can often be of sufficient purity for subsequent steps. If further purification is required, recrystallization or column chromatography can be employed.

• Recrystallization: For crystalline solids, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can provide highly pure material.

• Column Chromatography: If the crude product is an oil or contains impurities with similar polarity, purification by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) is recommended.

Characterization

The identity and purity of the final product, 3-Cyclopropoxy-benzoic acid, should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and LC-MS.

Troubleshooting and Key Considerations

Issue	Potential Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient reaction time. 2. Low concentration of TFA. 3. Presence of water in the reaction.	1. Extend the reaction time and continue to monitor by TLC or LC-MS.[2] 2. Ensure a sufficient excess of TFA is used (e.g., 50% v/v in DCM).[2] 3. Use anhydrous solvents and reagents.[2]
Product is an oil	The product may have a low melting point or be amorphous.	Trituration with a non-solvent like cold diethyl ether or hexanes may induce solidification.[2] If the product remains an oil, purification by column chromatography is recommended.
Low Yield	1. Incomplete reaction. 2. Loss of product during aqueous work-up.	1. See "Incomplete Reaction" above. 2. Ensure the aqueous layer is thoroughly extracted with the organic solvent. If the product has some water solubility, multiple extractions with fresh solvent may be necessary. Minimize the volume of aqueous washes.

Visualization of the Experimental Workflow

Caption: Experimental workflow for the TFA deprotection of 3-Cyclopropoxy-benzoic acid tert-butyl ester.

References

• Sigma-Aldrich. (n.d.). Trifluoroacetic acid safety data sheet.
• Carl ROTH. (2024). Safety Data Sheet: Trifluoroacetic acid D.
• BenchChem. (2025). Technical Support Center: Boc Deprotection with Trifluoroacetic Acid (TFA).
• Amherst College. (2024). STANDARD OPERATION PROCEDURES FOR WORKING WITH Trifluoroacetic Acid.
• BenchChem. (2025). Technical Support Center: TFA Deprotection of m-PEG7-t-butyl ester.
• The Royal Society of Chemistry. (n.d.). Supporting Information: A Versatile Strategy for the Synthesis of Sequence-Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks.
• Thermo Fisher Scientific. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis.
• Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?.
• BenchChem. (2025). Application Notes and Protocols: A Step-by-Step Guide to the Deprotection of t-Butyl Esters in PEG Linkers.
• Lundt, B. F., Johansen, N. L., Vølund, A., & Markussen, J. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. International Journal of Peptide and Protein Research, 12(5), 258–268.
• New Jersey Department of Health. (n.d.). HAZARD SUMMARY: TRIFLUOROACETIC ACID.
• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA.
• Gyanda Screen. (n.d.). TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization.
• peptide661.wiki. (2026). scavengers peptide synthesis peptide.
• BenchChem. (2025). Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA).
• Carl ROTH. (n.d.). Safety Data Sheet: Trifluoroacetic acid (TFA).
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA?.
• CDN. (n.d.). Cleavage Cocktail Selection.
• Scribd. (n.d.). Rapid N-Boc Deprotection with TFA.
• BenchChem. (2025). Application Notes and Protocols: Boc Deprotection Using Trifluoroacetic Acid (TFA).
• ResearchGate. (2024). How to remove/ replace trifluoroacetate countertop after deprotection?.
• Sridhar, P. R., Sinha, S., & Chandrasekaran, S. (2000). Highly selective deprotection of tert-butyl esters using ytterbium triflate as a catalyst under mild conditions. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry, 41B(1), 157-159.
• Google Patents. (n.d.). CN102093194A - New method for synthesizing 3-cyclopropyl methoxy-4-(difluoromethoxy) benzoic acid.
• Aapptec. (n.d.). Post Cleavage Purification and Analysis of Peptides; TFA removal.
• The Royal Society of Chemistry. (n.d.). Supplementary Information.
• Hidasová, D., & Slanina, T. (2023). Triarylamminium Radical Cation Facilitates the Deprotection of tert-Butyl Groups in Esters, Ethers, Carbonates, and Carbamates. The Journal of Organic Chemistry, 88(10), 6932–6938.
• Google Patents. (n.d.). US20100174111A1 - Process for purification of aryl carboxylic acids.
• BenchChem. (2025). An In-depth Technical Guide to t-Butyl Ester Protecting Group Chemistry for Researchers and Drug Development Professionals.
• Cole, K. P., et al. (2017). Reagent-free continuous thermal tert-butyl ester deprotection. Bioorganic & Medicinal Chemistry, 25(23), 6223-6228.
• Organic Chemistry Portal. (n.d.). tert-Butyl Esters.
• MDPI. (2024). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester.
• ResearchGate. (2014). What is the suitable method to protect benzoic acid using tert-butyl alcohol?.

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Application Note: Synthesis of Pharmaceutical Intermediates from 3-Cyclopropoxy-benzoic acid tert-butyl ester

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound Focus: 3-Cyclopropoxy-benzoic acid tert-butyl ester (CAS: 1394943-42-0)

Executive Summary & Scientific Rationale

In contemporary medicinal chemistry, the strategic incorporation of specific structural motifs is critical for overcoming pharmacokinetic liabilities. 3-Cyclopropoxy-benzoic acid tert-butyl ester serves as a highly versatile building block in the synthesis of advanced active pharmaceutical ingredients (APIs), including Toll-like receptor 7 (TLR7) agonists [1] and Bruton's Tyrosine Kinase (BTK) inhibitors [2].

This application note details the causality behind utilizing this specific intermediate, focusing on two primary chemical features:

• The Cyclopropoxy Motif: Acts as a bioisostere for standard alkoxy groups (e.g., methoxy or ethoxy). The cyclopropyl ring imparts significant metabolic stability by resisting cytochrome P450 (CYP)-mediated oxidative cleavage. The high C-H bond dissociation energy of the cyclopropyl ring increases the activation energy required for hydrogen atom abstraction, thereby extending the drug's in vivo half-life [3][4].

• The tert-Butyl Ester Protecting Group: Provides orthogonal protection during complex multi-step syntheses. It remains highly stable under basic, nucleophilic, and cross-coupling conditions, yet can be cleanly and irreversibly cleaved under specific acidic conditions to reveal the free carboxylic acid for subsequent amide bond formation [5].

Mechanistic Pathway & Synthetic Workflow

The transformation of 3-Cyclopropoxy-benzoic acid tert-butyl ester into a viable pharmaceutical intermediate relies on the controlled, acid-catalyzed cleavage of the tert-butyl group.

Causality of Cleavage: The efficacy of Trifluoroacetic acid (TFA) in this protocol is driven by the formation of a highly stable tertiary carbocation. Protonation of the ester oxygen weakens the alkyl C-O bond, leading to heterolytic cleavage. The resulting tert-butyl cation rapidly undergoes E1 elimination to form isobutylene gas. Because isobutylene escapes the reaction matrix, the process is thermodynamically driven to completion [5].

Acid-catalyzed deprotection mechanism of tert-butyl esters yielding isobutylene.

Once the free 3-cyclopropoxybenzoic acid is unmasked, it is typically activated (via an acid chloride or a uronium salt like HATU) and coupled with an amine to form the target API backbone.

Workflow for synthesizing APIs from 3-Cyclopropoxy-benzoic acid tert-butyl ester.

Quantitative Data: Stability & Optimization

Table 1: Comparative Metabolic Stability (In Vitro HLM)

The table below illustrates why medicinal chemists prioritize the cyclopropoxy group over traditional alkoxy substituents when designing APIs [4].

Structural Motif	CYP450 Liability	C-H Bond Energy (kcal/mol)	Approx. Half-Life ( t1/2​ )	Intrinsic Clearance ( CLint​ )
Methoxy (-OCH₃)	High (O-demethylation)	~96	< 1.5 hours	High
Ethoxy (-OCH₂CH₃)	High (O-deethylation)	~98	< 2.0 hours	Moderate-High
Cyclopropoxy (-O-cPr)	Low (Steric/Electronic block)	~105	> 6.0 hours	Low

Table 2: Optimization of tert-Butyl Ester Deprotection

Selecting the correct deprotection condition is vital to prevent side reactions (e.g., ether cleavage of the cyclopropoxy group).

Reagent System	Temp (°C)	Time	Yield	Observation / Causality
TFA / DCM (1:1)	20 - 25	2 - 4 h	>95%	Optimal. Clean conversion; isobutylene escapes as gas.
4M HCl in Dioxane	20 - 25	4 - 8 h	85%	Slower kinetics; risk of partial cyclopropane ring opening over extended times.
ZnBr₂ / DCM	25 - 40	12 - 24 h	70%	Mild Lewis acid alternative [5]; useful if orthogonal acid-labile groups are present, but sluggish.

Experimental Protocols

The following protocols are designed as self-validating systems. Every step includes the physicochemical rationale (causality) to ensure the operator understands why an action is performed, rather than just how.

Protocol A: Deprotection of 3-Cyclopropoxy-benzoic acid tert-butyl ester

Objective: Unmask the carboxylic acid while preserving the cyclopropoxy ether linkage.

Reagents:

• 3-Cyclopropoxy-benzoic acid tert-butyl ester (1.0 equiv)

• Trifluoroacetic acid (TFA) (10.0 equiv)

• Dichloromethane (DCM) (Anhydrous)

• Toluene (for azeotropic evaporation)

Step-by-Step Methodology:

• Dissolution: Dissolve 3-Cyclopropoxy-benzoic acid tert-butyl ester (10 mmol) in anhydrous DCM (20 mL) in a round-bottom flask equipped with a magnetic stir bar.

  • Causality: Anhydrous DCM prevents competitive hydrolysis and ensures the stability of the intermediate carbocation.

• Acid Addition: Cool the flask to 0 °C using an ice bath. Slowly add TFA (10 mL) dropwise over 5 minutes.

  • Causality: The reaction is mildly exothermic. Cooling prevents localized heating that could trigger premature degradation or unwanted electrophilic aromatic substitution by the tert-butyl cation.

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature (20–25 °C). Stir for 3 hours. Monitor via TLC (Hexanes/EtOAc 4:1) or LC-MS.

  • Validation: The disappearance of the non-polar ester spot and the appearance of a highly polar, streak-prone baseline spot (the free acid) confirms conversion.

• Concentration & Azeotropic Removal: Concentrate the reaction mixture under reduced pressure. To the oily residue, add Toluene (15 mL) and evaporate again. Repeat the toluene co-evaporation two more times.

  • Causality: TFA has a boiling point of 72 °C and tends to stick to polar products. Toluene forms an azeotrope with TFA, ensuring complete removal of the acid. Residual TFA would neutralize the basic reagents (e.g., DIPEA) required in the subsequent amide coupling step, causing failure [5].

• Isolation: Dry the resulting 3-Cyclopropoxybenzoic acid under high vacuum for 2 hours. The product is typically a white to off-white solid and can be used directly without further purification.

Protocol B: Amide Coupling to form Pharmaceutical Intermediates

Objective: Couple the free 3-cyclopropoxybenzoic acid to a target amine (e.g., to form a BTK inhibitor precursor) using acid chloride activation [2].

Reagents:

• 3-Cyclopropoxybenzoic acid (from Protocol A, 1.0 equiv)

• Thionyl Chloride (SOCl₂) (5.0 equiv)

• N,N-Dimethylformamide (DMF) (Catalytic, 0.05 equiv)

• Target Amine (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• DCM (Anhydrous)

Step-by-Step Methodology:

• Activation: Suspend 3-Cyclopropoxybenzoic acid (10 mmol) in DCM (30 mL). Add catalytic DMF (1 drop), followed by the slow addition of SOCl₂ (50 mmol).

  • Causality: DMF reacts with SOCl₂ to form the Vilsmeier-Haack reagent (chloroiminium ion), which acts as a highly active catalyst for converting the carboxylic acid to the acid chloride. This allows the reaction to proceed rapidly at room temperature rather than requiring harsh reflux conditions.

• Maturation: Stir the mixture at 35 °C for 2 hours.

  • Validation: The suspension will become a clear solution as the insoluble carboxylic acid converts into the highly soluble acid chloride.

• Solvent Removal: Evaporate the DCM and excess SOCl₂ under reduced pressure. Co-evaporate with anhydrous toluene (2 x 15 mL) to remove trace SOCl₂ and HCl gas.

• Coupling: Dissolve the crude acid chloride in anhydrous DCM (20 mL) and cool to 0 °C. In a separate vial, dissolve the Target Amine (11 mmol) and DIPEA (30 mmol) in DCM (10 mL). Slowly add the amine/base solution to the acid chloride.

  • Causality: DIPEA acts as an acid scavenger, neutralizing the HCl generated during amide bond formation. Cooling to 0 °C controls the highly exothermic reaction and prevents side reactions.

• Workup: Stir for 1 hour at room temperature. Quench with saturated aqueous NaHCO₃ (30 mL). Extract the aqueous layer with DCM (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the target pharmaceutical intermediate.

References

• 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7) AGONISTS. World Intellectual Property Organization. Patent WO2021154668A1.
• Substituted benzamides and substituted pyridinecarboxamides as Btk inhibitors. European Patent Office. Patent EP2948458B1.

• Talele, T. T. (2016). The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry, 59(19), 8712-8756. Available at:[Link]

Application Notes and Protocols: Downstream Reactions of 3-Cyclopropoxy-benzoic Acid tert-Butyl Ester

Introduction

3-Cyclopropoxy-benzoic acid tert-butyl ester is a valuable intermediate in medicinal chemistry and drug development. The cyclopropoxy moiety offers a unique combination of metabolic stability and lipophilicity, while the tert-butyl ester serves as a robust protecting group for the carboxylic acid. This protecting group strategy allows for selective transformations at other positions of the molecule before the final deprotection to reveal the active carboxylic acid. This document provides a detailed guide to the key downstream reactions of this intermediate, offering insights into experimental design, reaction mechanisms, and detailed protocols for researchers and scientists.

The tert-butyl ester is known for its stability under a wide range of nucleophilic and basic conditions, while being readily cleaved under acidic conditions.[1][2] This differential reactivity is fundamental to its utility in multi-step organic synthesis. This guide will explore the primary transformations of 3-Cyclopropoxy-benzoic acid tert-butyl ester, focusing on the deprotection to the carboxylic acid and subsequent amide bond formations, as well as modern cross-coupling reactions that directly utilize the ester functionality.

PART 1: Deprotection of the tert-Butyl Ester

The cleavage of the tert-butyl ester to unmask the carboxylic acid is a critical step in the synthesis of many active pharmaceutical ingredients. This transformation is typically achieved under acidic conditions, where the mechanism involves the formation of a stable tert-butyl cation.[1]

Acid-Catalyzed Hydrolysis

Acid-catalyzed hydrolysis is the most common method for the deprotection of tert-butyl esters. The choice of acid and solvent can be tailored to the substrate's sensitivity and the desired reaction kinetics.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is a widely used and generally efficient method for tert-butyl ester cleavage.

Materials:

• 3-Cyclopropoxy-benzoic acid tert-butyl ester

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 3-Cyclopropoxy-benzoic acid tert-butyl ester (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (5-10 eq) to the stirred solution.

• Remove the ice bath and allow the reaction to stir at room temperature for 1-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

• Dissolve the residue in ethyl acetate and carefully neutralize with saturated aqueous NaHCO₃ solution until effervescence ceases.

• Separate the organic layer, wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield 3-Cyclopropoxy-benzoic acid.

Table 1: Comparison of Acidic Deprotection Conditions

Acidic Reagent	Solvent	Temperature (°C)	Typical Reaction Time	Notes
Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	0 to RT	1-4 hours	Highly effective, volatile reagents are easily removed.
Hydrochloric Acid (HCl)	Dioxane / Water	RT to 50	2-12 hours	Can be a good alternative to TFA.
Phosphoric Acid (85%)	Toluene	50-60	4-12 hours	Milder conditions, suitable for sensitive substrates.[3]

Enzymatic Hydrolysis

For highly sensitive substrates where acidic conditions are not tolerated, enzymatic hydrolysis presents a mild and selective alternative. Certain lipases and esterases have been shown to cleave tert-butyl esters.[4]

Protocol 2: Enzymatic Deprotection using Lipase A from Candida antarctica (CAL-A)

Materials:

• 3-Cyclopropoxy-benzoic acid tert-butyl ester

• Phosphate buffer (pH 7.0)

• Immobilized Lipase A from Candida antarctica (CAL-A)

• Organic co-solvent (e.g., tert-butanol, optional)

• Ethyl acetate (EtOAc)

• Dilute aqueous HCl

Procedure:

• Suspend 3-Cyclopropoxy-benzoic acid tert-butyl ester (1.0 eq) in phosphate buffer. An organic co-solvent may be added to improve solubility.

• Add immobilized CAL-A to the suspension.

• Stir the mixture at room temperature or slightly elevated temperature (e.g., 30-40 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter off the immobilized enzyme.

• Acidify the aqueous solution with dilute HCl to precipitate the carboxylic acid.

• Extract the product with ethyl acetate.

• Dry the organic layer and concentrate to obtain 3-Cyclopropoxy-benzoic acid.

Caption: General workflows for the deprotection of the tert-butyl ester.

PART 2: Amide Coupling Reactions

Once deprotected, the resulting 3-Cyclopropoxy-benzoic acid is a versatile precursor for the synthesis of a wide array of amides, a common structural motif in pharmaceuticals.[5][6] The direct condensation of a carboxylic acid and an amine is generally unfavorable and requires the use of coupling reagents to activate the carboxylic acid.[7]

Carbodiimide-Mediated Amide Coupling

Carbodiimides such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are widely used for amide bond formation.[7] EDC is often preferred due to the water-solubility of its urea byproduct, which simplifies purification.

Protocol 3: EDC/HOBt-Mediated Amide Coupling

The addition of an auxiliary nucleophile like 1-hydroxybenzotriazole (HOBt) can suppress side reactions and improve yields.

Materials:

• 3-Cyclopropoxy-benzoic acid

• Amine (primary or secondary)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve 3-Cyclopropoxy-benzoic acid (1.0 eq), the desired amine (1.1 eq), and HOBt (1.2 eq) in anhydrous DCM or DMF.

• Add DIPEA (2.0 eq) to the mixture.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Uronium/Guanidinium Salt-Based Coupling

Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly efficient for forming amide bonds, especially with hindered or electron-deficient amines.[5]

Protocol 4: HATU-Mediated Amide Coupling

Materials:

• 3-Cyclopropoxy-benzoic acid

• Amine (primary or secondary)

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• In a round-bottom flask, dissolve 3-Cyclopropoxy-benzoic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Add DIPEA (3.0 eq) to the solution and stir for 10-15 minutes at room temperature to pre-activate the carboxylic acid.

• Add the amine (1.1 eq) to the reaction mixture.

• Stir at room temperature for 2-8 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

Caption: General mechanism of amide coupling reactions.

PART 3: Direct Functionalization of the tert-Butyl Ester

Recent advances in catalysis have enabled the direct use of esters as electrophiles in cross-coupling reactions, bypassing the need for pre-activation to more reactive species like acid chlorides.

Suzuki-Miyaura Cross-Coupling

The palladium-catalyzed Suzuki-Miyaura coupling can be adapted to use aryl esters as electrophiles for the synthesis of ketones.[8][9] This reaction involves the cleavage of the C(acyl)-O bond.[8][10]

Protocol 5: Palladium-Catalyzed Suzuki-Miyaura Coupling of the tert-Butyl Ester

Materials:

• 3-Cyclopropoxy-benzoic acid tert-butyl ester

• Arylboronic acid

• Palladium catalyst (e.g., Pd(IPr)(cinnamyl)Cl)[8]

• Potassium phosphate (K₃PO₄)

• Tetrahydrofuran (THF)

• Water

Procedure:

• To a reaction vial, add 3-Cyclopropoxy-benzoic acid tert-butyl ester (1.0 eq), arylboronic acid (1.7 eq), Pd(IPr)(cinnamyl)Cl (3.35 mol %), and K₃PO₄ (1.5 eq).

• Evacuate and backfill the vial with argon.

• Add degassed THF and water.

• Heat the reaction mixture to 90 °C for 2-16 hours.

• Monitor the reaction progress by GC-MS or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography to yield the corresponding ketone.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination, a cornerstone for C-N bond formation, has been extended to include aryl esters as electrophiles.[11][12][13] This allows for the direct synthesis of amides from the tert-butyl ester.

Protocol 6: Palladium-Catalyzed Buchwald-Hartwig Amination of the tert-Butyl Ester

Materials:

• 3-Cyclopropoxy-benzoic acid tert-butyl ester

• Amine (primary or secondary)

• Palladium precatalyst (e.g., a dianisole-decorated Pd-NHC complex)[11]

• Sodium tert-butoxide (NaOtBu)

• Toluene

Procedure:

• In a glovebox, add the palladium precatalyst, NaOtBu, 3-Cyclopropoxy-benzoic acid tert-butyl ester (1.0 eq), and the amine (1.2 eq) to a reaction tube.

• Add toluene and seal the tube.

• Heat the reaction mixture to the specified temperature (e.g., 100 °C) for the required time.

• Monitor the reaction progress by GC-MS or LC-MS.

• Upon completion, cool to room temperature, dilute with ethyl acetate, and filter through a plug of silica gel.

• Concentrate the filtrate and purify by column chromatography to afford the desired amide.

Caption: Direct cross-coupling reactions from the tert-butyl ester.

Conclusion

3-Cyclopropoxy-benzoic acid tert-butyl ester is a highly versatile building block in organic synthesis. The protocols and principles outlined in this guide demonstrate the key transformations that enable its incorporation into complex molecules. The robust nature of the tert-butyl ester allows for a wide range of synthetic manipulations, while its facile cleavage provides access to the corresponding carboxylic acid for further derivatization. Furthermore, modern catalytic methods that allow for the direct functionalization of the ester group open up new avenues for synthetic efficiency. By understanding the reactivity and applying the appropriate methodologies, researchers can effectively utilize this intermediate in the development of novel chemical entities.

References

• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Tin(II) Chloride-Catalyzed Direct Esterification and Amidation of tert-Butyl Esters Using α,α-Dichlorodiphenylmethane Under Mild Conditions. Organic Chemistry Portal. Available at: [Link]

• Catalytic direct amidations in tert-butyl acetate using B(OCH2CF3)3. PMC - NIH. Available at: [Link]

• Suzuki–Miyaura Cross-Coupling of Esters by Selective O– C(O)

• Tin(II) Chloride-Catalyzed Direct Esterification and Amidation of tert-Butyl Esters Using α,α-Dichlorodiphenylmethane Under Mild Conditions | The Journal of Organic Chemistry. ACS Publications. Available at: [Link]

• Palladium-Catalyzed Suzuki–Miyaura Coupling of Aryl Esters. ACS Publications. Available at: [Link]

• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. RSC Publishing. Available at: [Link]

• Tin(II) Chloride-Catalyzed Direct Esterification and Amidation of tert-Butyl Esters Using α,α-Dichlorodiphenylmethane Under Mild Conditions | Request PDF. ResearchGate. Available at: [Link]

• Triarylamminium Radical Cation Facilitates the Deprotection of tert- Butyl Groups in Esters, Ethers, Carbon

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Palladium-Catalyzed Suzuki-Miyaura Coupling of Aryl Esters. PubMed. Available at: [Link]

• Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay | ACS Omega. ACS Publications. Available at: [Link]

• Novel tert-Butylation of Carboxylic Acids and Alcohols. Thieme Chemistry. Available at: [Link]

• Catalytic direct amidations in tert-butyl acetate using B(OCH2CF3)3. RSC Publishing. Available at: [Link]

• Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety. [No Source Found].

• tert-Butyl Esters. Organic Chemistry Portal. Available at: [Link]

• Suzuki reaction. Wikipedia. Available at: [Link]

• Suzuki–Miyaura Cross-Coupling of Amides and Esters. [No Source Found].

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

• Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. [No Source Found].

• Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid. PMC - NIH. Available at: [Link]

• Process optimization for acid-amine coupling: a catalytic approach. Growing Science. Available at: [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available at: [Link]

• The amide group and its preparation methods by acid-amine coupling reactions: an overview. ResearchGate. Available at: [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Available at: [Link]

• Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc. Available at: [Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. Available at: [Link]

• 2.2.2.3 Substituted Benzyl Esters. [No Source Found].
• Process for the preparation of 3-(1-cyclopropenyl) propionic acid and its salts. Google Patents.

• Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. MDPI. Available at: [Link]

• 3-Cyclopropylbenzoic acid | C10H10O2. PubChem - NIH. Available at: [Link]

• Hydrolysis of tert-butyl esters present in N-protected amino acids.. ResearchGate. Available at: [Link]

• Benzoic acid, 3-cyclopropyl-. AngeneChemical. Available at: [Link]

• tert-Butyl peroxybenzoate mediated formation of 3-alkylated quinolines from N-propargylamines via a cascade radical addition/cyclization reaction. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• What is the suitable method to protect benzoic acid using tert-butyl alcohol?. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Novel tert-Butylation of Carboxylic Acids and Alcohols - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 3. tert-Butyl Esters [organic-chemistry.org]
• 4. Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. growingscience.com [growingscience.com]
• 6. hepatochem.com [hepatochem.com]
• 7. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Palladium-Catalyzed Suzuki-Miyaura Coupling of Aryl Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yield for 3-Cyclopropoxy-benzoic acid tert-butyl ester

Introduction

Welcome to the technical support center for the synthesis and optimization of 3-Cyclopropoxy-benzoic acid tert-butyl ester. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable intermediate. As a molecule incorporating both a sterically demanding cyclopropoxy ether and an acid-labile tert-butyl ester, its preparation requires careful consideration of reaction conditions to achieve high yield and purity.

This document moves beyond simple protocols to provide in-depth, evidence-based solutions to specific experimental issues. We will explore the causality behind procedural choices, offering a robust framework for troubleshooting and optimization.

Core Synthesis Strategy

The most prevalent and scalable approach to synthesizing 3-Cyclopropoxy-benzoic acid tert-butyl ester involves a two-stage process. First, the commercially available 3-hydroxybenzoic acid is protected as a tert-butyl ester. Second, the resulting phenolic ester undergoes an etherification reaction to introduce the cyclopropoxy group.

Caption: High-level workflow for the synthesis of the target compound.

This guide is structured as a series of frequently asked questions and troubleshooting scenarios that you may encounter during these stages.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for the etherification step, and which do you recommend?

There are three primary methods for forming the cyclopropoxy aryl ether bond:

• Williamson Ether Synthesis: This is the most common and cost-effective method. It involves the SN2 reaction of the phenoxide anion of tert-butyl 3-hydroxybenzoate with an activated cyclopropyl electrophile (e.g., cyclopropyl bromide or tosylate).[1]

• Mitsunobu Reaction: This reaction allows for the coupling of the phenol with cyclopropanol under mild conditions using triphenylphosphine (PPh₃) and an azodicarboxylate like diethylazodicarboxylate (DEAD).[2][3]

• Buchwald-Hartwig C-O Coupling: A modern, palladium-catalyzed cross-coupling reaction between an aryl halide (tert-butyl 3-bromobenzoate) and cyclopropanol.[4][5]

Recommendation: For most applications, the Williamson Ether Synthesis offers the best balance of cost, scalability, and efficiency. However, it often requires careful optimization of base, solvent, and temperature. The Mitsunobu reaction is an excellent alternative for small-scale synthesis where mild conditions are paramount, but suffers from stoichiometric byproducts (triphenylphosphine oxide) that can complicate purification.[6] The Buchwald-Hartwig coupling is highly effective but involves expensive and air-sensitive catalysts, making it more suitable for complex substrates where other methods fail.

Q2: My tert-butyl ester is cleaving during the reaction or workup. How can I prevent this?

The tert-butyl ester is highly sensitive to acidic conditions, under which it readily cleaves to form isobutylene and the corresponding carboxylic acid.[7][8][9]

Preventative Measures:

• Avoid Strong Acids: Do not use strong acidic conditions during the reaction workup. When neutralizing a basic reaction mixture, use a mild acid like saturated ammonium chloride (NH₄Cl) solution or a dilute solution of a weak organic acid. Avoid mineral acids like HCl or H₂SO₄.[8]

• Temperature Control: While primarily acid-labile, prolonged exposure to strong bases at high temperatures can also promote ester cleavage. Maintain the lowest effective temperature during the etherification reaction.

• Purification: When performing silica gel chromatography, be aware that standard silica gel is slightly acidic. If your product is particularly sensitive, you can use silica gel that has been pre-treated (neutralized) with a base like triethylamine.

Troubleshooting Guide: Williamson Ether Synthesis

This section addresses the most common issues encountered when using the Williamson ether synthesis for this transformation.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 6. tcichemicals.com [tcichemicals.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Acids - Wordpress [reagents.acsgcipr.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 3-Cyclopropoxy-benzoic acid tert-butyl ester Synthesis

Welcome to the Technical Support Center for the synthesis of 3-Cyclopropoxy-benzoic acid tert-butyl ester . This guide is designed for researchers and drug development professionals scaling up or optimizing this specific intermediate.

The synthesis of this molecule typically relies on two critical transformations: the O-cyclopropylation of a phenolic precursor and the tert-butyl esterification of the benzoic acid moiety. Due to the unique steric and electronic properties of both the cyclopropyl and tert-butyl groups, standard etherification and esterification protocols often fail, leading to a complex profile of side products.

Part 1: Mechanistic Troubleshooting & FAQs

Step 1: The Etherification (O-Cyclopropylation)

Attempting to install a cyclopropyl ether via classical nucleophilic substitution is a notorious bottleneck in medicinal chemistry.

Q1: Why does direct alkylation with cyclopropyl bromide fail, yielding mostly unreacted starting material or elimination products? Causality: Cyclopropyl halides are exceptionally resistant to standard SN​2 nucleophilic substitution. The 60° bond angles in the cyclopropane ring force the C-C bonds to have high p-character, leaving the C-X bond with unusually high s-character (approaching sp2 hybridization). This strengthens the C-X bond and sterically hinders the backside attack required for SN​2 transition states. Solution: Abandon traditional SN​2 conditions. The modern standard is a Copper-catalyzed Chan-Lam cross-coupling utilizing potassium cyclopropyltrifluoroborate ( c−PrBF3​K ), Cu(OAc)2​ , 1,10-phenanthroline, and 1 atm O2​ [1].

Q2: During the Chan-Lam cyclopropylation, I am observing significant phenol oxidation (quinone formation). How can I suppress this? Causality: The Chan-Lam coupling requires an oxidant (typically O2​ ) to turn over the Cu(II)/Cu(III) catalytic cycle and trigger reductive elimination[2]. However, electron-rich phenols are susceptible to over-oxidation into quinones or radical-mediated polymerization when exposed to excess oxygen and Cu(II). Solution: Control the oxygen mass transfer. Instead of bubbling pure O2​ or running the reaction in an open flask with vigorous sparging, use a sealed system with a 1 atm O2​ balloon restricted to the headspace[1]. Furthermore, ensuring complete pre-complexation of Cu(OAc)2​ with 1,10-phenanthroline stabilizes the metal center, accelerating the desired cross-coupling and outcompeting the background oxidation pathway.

Step 2: The tert-Butyl Esterification

If your synthetic route involves synthesizing 3-cyclopropoxybenzoic acid[3] first and subsequently protecting the carboxylic acid, esterification side products are common.

Q3: I am trying to form the tert-butyl ester using DCC/DMAP and t-BuOH. Why is my major product an N-acylurea? Causality: Steglich esterification with bulky alcohols like tert-butanol is sterically demanding. The initial O-acylisourea intermediate forms rapidly upon reaction with the carbodiimide, but the nucleophilic attack by the bulky t-BuOH is kinetically slow. This delay allows the O-acylisourea to undergo a spontaneous intramolecular [1,3]-rearrangement to form the thermodynamically stable, completely unreactive N-acylurea byproduct. Solution: Switch to a non-carbodiimide activation strategy. Utilizing Boc2​O (di-tert-butyl dicarbonate) with catalytic DMAP in tert-butanol generates a mixed anhydride intermediate that decomposes cleanly into the tert-butyl ester and CO2​ , entirely bypassing the rearrangement risk.

Q4: I attempted to use isobutylene gas and H2​SO4​ for the esterification, but I am seeing higher molecular weight impurities. What are these? Causality: The tert-butyl cation generated by protonating isobutylene is a powerful electrophile. While it reacts with the carboxylic acid to form the desired ester, the cyclopropoxy group is an ortho/para-directing, electron-donating group. This activates the aromatic ring toward electrophilic aromatic substitution, leading to Friedel-Crafts tert-butylation of the aromatic core. Solution: Avoid strong Brønsted acids and free carbocations. Stick to the Boc2​O /DMAP method or use 2,4,6-trichlorobenzoyl chloride (Yamaguchi esterification conditions) modified for t-BuOH.

Part 2: Quantitative Data & Side Product Profiling

To assist in rapid LC-MS and NMR analysis, the following table summarizes the most common side products encountered during this synthesis, their mechanistic origins, and detection parameters.

Side Product / Impurity	Originating Step	Mechanism of Formation	Analytical Detection	Mitigation Strategy
Bicyclopropyl	Chan-Lam Coupling	Double transmetalation of c−PrBF3​K onto Cu(II) followed by homocoupling.	GC-MS (Highly volatile, often lost in workup); Boron depletion.	Add c−PrBF3​K in portions; maintain high phenol concentration.
Oxidized Phenol (Quinone)	Chan-Lam Coupling	Cu-mediated aerobic oxidation of the starting phenol.	LC-MS: [M−1]+ or [M+14]+ (oxygen insertion). Deep red/brown crude color.	Restrict O2​ to 1 atm headspace; lower reaction temperature to 60°C[4].
N-Acylurea	t-Butyl Esterification	[1,3]-rearrangement of the O-acylisourea intermediate (Steglich reaction).	LC-MS: [M+H]+ corresponds to Acid + Carbodiimide mass.	Switch from DCC/EDCI to Boc2​O /DMAP.
t-Butyl-Ar Impurity	t-Butyl Esterification	Friedel-Crafts alkylation of the activated aromatic ring by t-butyl cations.	1H NMR: Extra 9H singlet (~1.3 ppm); loss of an aromatic proton.	Avoid isobutylene/ H2​SO4​ conditions.
Deprotected Phenol	Aqueous Workup	Acid-catalyzed cleavage of the t-butyl ester during copper quenching.	LC-MS: [M−56]+ (loss of isobutylene).	Quench with neutral EDTA/ NH4​Cl instead of mineral acids.

Part 3: Diagnostic Workflow

Use the following logical decision tree to troubleshoot crude reaction mixtures during the cyclopropylation step.

Decision tree for identifying and resolving common side products in cyclopropylation.

Part 4: Self-Validating Experimental Protocol

Synthesis of 3-Cyclopropoxy-benzoic acid tert-butyl ester via Chan-Lam Coupling

Objective: Convert tert-butyl 3-hydroxybenzoate to the target cyclopropyl ether while minimizing homocoupling and oxidation. This protocol assumes the tert-butyl ester is already installed.

Step 1: Catalyst Pre-activation

• In a flame-dried, round-bottom flask, combine Cu(OAc)2​ (0.2 equiv), 1,10-phenanthroline (0.2 equiv), and anhydrous 1,2-dichloroethane (DCE) (0.2 M relative to substrate).

• Stir at room temperature for 15 minutes. Validation Checkpoint: The solution must transition from a pale suspension to a deep, homogeneous blue/green complex. If the solution remains cloudy or pale, the ligand has not bound, which will result in uncontrolled oxidation. Do not proceed until complexation is visually confirmed.

Step 2: Reagent Addition

• Add tert-butyl 3-hydroxybenzoate (1.0 equiv), potassium cyclopropyltrifluoroborate (2.0 equiv), and Na2​CO3​ (2.0 equiv) to the stirring complex.

Step 3: Controlled Oxidation & Coupling

• Purge the flask headspace with O2​ gas for 1 minute.

• Attach a balloon filled with 1 atm of O2​ to the flask. Crucial: Do not bubble the oxygen through the solvent.

• Heat the reaction mixture to 70°C and stir vigorously. Validation Checkpoint: Sample the reaction at 4 hours for LC-MS. The ratio of product to starting material should be >3:1. If a peak corresponding to the oxidized phenol exceeds 5% of the total area, immediately reduce the stirring speed to lower O2​ mass transfer and drop the temperature to 60°C.

Step 4: Non-Acidic Chelating Workup

• Once starting material is consumed (typically 12-16 hours), cool the reaction to room temperature.

• Add a saturated aqueous solution of NH4​Cl containing 5% w/v EDTA. Stir vigorously for 30 minutes. Validation Checkpoint: The aqueous layer will turn a brilliant, deep blue (indicating the formation of the water-soluble Cu-EDTA complex), leaving the organic layer pale yellow. This confirms complete catalyst sequestration without dropping the pH to levels that would cleave the acid-sensitive tert-butyl ester.

Step 5: Isolation

• Separate the layers and extract the aqueous phase twice with Ethyl Acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purify via silica gel flash chromatography (Gradient: 0% to 10% EtOAc in Hexanes) to yield the pure 3-Cyclopropoxy-benzoic acid tert-butyl ester.

References

• Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles | The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles - PMC. Available at:[Link]

• WO2021154668A1 - 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7) AGONISTS - Google Patents.

• Chan–Lam coupling - Wikipedia. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 3. WO2021154668A1 - 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7) AGONISTS - Google Patents [patents.google.com]
• 4. Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Handling & Stability of 3-Cyclopropoxy-benzoic acid tert-butyl ester in Acidic Media

Welcome to the Technical Support Center. 3-Cyclopropoxy-benzoic acid tert-butyl ester is a highly versatile building block, but it presents a unique chemoselectivity challenge during synthesis: it contains both a highly acid-labile tert-butyl ester and a moderately acid-sensitive cyclopropyl ether.

This guide is engineered for researchers and drug development professionals. It provides mechanistic troubleshooting, empirical data, and self-validating protocols to help you navigate acidic deprotections without compromising the integrity of your molecule.

Mechanistic Causality: The Dual Acid Sensitivity

To troubleshoot effectively, we must first understand the fundamental causality of the molecule's reactivity in acidic media:

• The tert-Butyl Ester: Cleaves via a unimolecular elimination (E1) mechanism. Protonation of the ester carbonyl is followed by the departure of a highly stable tert-butyl carbocation, leaving behind the free carboxylic acid[1].

• The Cyclopropyl Ether: While generally stable to mild acids, the cyclopropane ring possesses significant inherent ring strain. Under strongly acidic conditions (especially with nucleophiles or extended heating), the ether oxygen can be protonated, leading to electrophilic ring-opening and irreversible degradation[2][3].

Caption: Mechanistic divergence of 3-Cyclopropoxy-benzoic acid tert-butyl ester under acidic conditions.

Troubleshooting FAQs

Q1: I am trying to selectively deprotect a Boc-amine elsewhere on my molecule, but my 3-cyclopropoxy-benzoic acid tert-butyl ester is prematurely cleaving. How can I prevent this? A1: Both Boc groups and tert-butyl esters are acid-labile, but Boc groups are generally more sensitive to dilute acids[4]. To achieve selectivity, avoid the standard 50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM). Instead, utilize carefully controlled, milder acidic conditions (e.g., 1-3 M HCl in dioxane for short durations) and monitor strictly by LC-MS. If the ester still cleaves, you must orthogonally protect the carboxylic acid prior to your sequence.

Q2: During the cleavage of the tert-butyl ester using 50% TFA, I observe multiple higher-molecular-weight side products. What is the cause? A2: The E1 cleavage of the tert-butyl ester generates a highly reactive tert-butyl carbocation[1]. If not immediately quenched, this cation can act as an electrophile, alkylating the electron-rich aromatic ring (Friedel-Crafts alkylation) or other nucleophilic sites on your molecule. Resolution: Implement a scavenger cocktail. Adding Triisopropylsilane (TIS) and water (e.g., 95% TFA, 2.5% TIS, 2.5% H2O) effectively traps the carbocation, preventing re-alkylation[4].

Q3: I need to hydrolyze the tert-butyl ester, but my LC-MS shows the cyclopropyl ring is opening, yielding a linear propyl derivative. How do I preserve the cyclopropyl ether? A3: Cyclopropyl ethers can open via oxonium ion intermediates when exposed to strong aqueous acids (like 6M HCl) or Lewis acids at elevated temperatures[2][5]. Resolution: Switch to a non-nucleophilic, ultra-mild cleavage method. 85 wt% aqueous phosphoric acid or refluxing in hexafluoroisopropanol (HFIP) are excellent alternatives that cleave the ester while preserving delicate cyclopropyl rings[4][6].

Quantitative Data: Acid Cleavage Condition Matrix

Use the following empirical data table to select the optimal cleavage conditions based on your tolerance for side reactions.

Reagent System	Temp (°C)	Time	t-Butyl Cleavage (%)	Cyclopropyl Stability (%)	Recommendation
50% TFA / DCM + 2.5% TIS	20-25	2-4 h	>95%	>90%	Standard method; excellent balance of speed and stability.
4M HCl in Dioxane	20-25	1-2 h	>98%	~80%	Fast, but carries a minor risk of electrophilic ring-opening.
85% aq. H3PO4	20-25	12 h	>90%	>98%	Best for preserving the cyclopropane ring[4].
6M aq. HCl	80	4 h	>99%	<10%	Avoid. Rapidly destroys the cyclopropyl ether.
ZnBr₂ in DCM	20-25	24 h	~85%	>95%	Mild Lewis acid alternative for highly sensitive substrates.

Troubleshooting Workflow

Caption: Troubleshooting workflow for optimizing t-butyl ester cleavage while preventing degradation.

Self-Validating Experimental Protocols

Protocol A: Standard Selective Cleavage (TFA/DCM with Scavengers)

Causality: TFA provides the acidic protons necessary for E1 cleavage. TIS acts as a hydride donor to quench the tert-butyl cation, while water quenches any highly reactive silyl esters or trapped carbocations[4].

• Preparation: Dissolve 3-Cyclopropoxy-benzoic acid tert-butyl ester (1.0 mmol) in anhydrous Dichloromethane (DCM) (5.0 mL) in a round-bottom flask.

• Cocktail Formulation: Prepare the cleavage cocktail: 50% TFA, 45% DCM, 2.5% Triisopropylsilane (TIS), and 2.5% deionized water.

• Addition: Cool the flask to 0 °C in an ice bath. Slowly add 5.0 mL of the cleavage cocktail dropwise.

  • Self-Validation Check: The reaction mixture must remain clear or turn slightly yellow. Immediate dark brown/black coloration indicates unwanted polymerization or degradation of the cyclopropyl ring.

• Reaction: Remove the ice bath and stir at room temperature (20-25 °C) for 2 to 4 hours. Monitor by TLC or LC-MS until the starting material is consumed.

• Workup: Co-evaporate the mixture with toluene (3 x 10 mL) under reduced pressure to azeotropically remove excess TFA without applying excessive heat.

Protocol B: Ultra-Mild Cleavage (Aqueous Phosphoric Acid)

Causality: 85% H₃PO₄ provides sufficient acidity to protonate the ester carbonyl but lacks the harsh dehydrating and nucleophilic properties of concentrated HCl, thereby preserving the strained cyclopropyl ether[4].

• Preparation: Add 3-Cyclopropoxy-benzoic acid tert-butyl ester (1.0 mmol) to a flask containing 85 wt% aqueous phosphoric acid (10 mL).

• Reaction: Stir the biphasic/slurry mixture vigorously at room temperature for 12 hours.

• Validation: Dilute a 10 µL aliquot in acetonitrile and run LC-MS.

  • Self-Validation Check: You should observe the free acid mass ( [M+H]+ ). If the cyclopropane ring has opened, you will see a mass shift of +42 Da (propyl addition) or +18 Da (water addition to the opened ring). The absence of these peaks validates the protocol's success.

• Workup: Dilute the reaction carefully with ice water (20 mL) and extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

References

• [2] Advances in the Synthesis of Cyclopropylamines. Chemical Reviews, ACS Publications. Available at:[Link]

• [6] A novel practical cleavage of tert-butyl esters and carbonates using fluorinated alcohols. ResearchGate. Available at:[Link]

• [3] Improved Access to Cyclopropanol via Supply-Centered Synthesis. ChemRxiv. Available at: [Link]

• [5] Synthesis of 1,5-Dioxocanes via the Two-Fold C-O Bond Forming Nucleophilic 4+4-Cyclodimerization of Cycloprop-2-en-1-ylmethanols. PubMed Central (PMC), NIH. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of 1,5-Dioxocanes via the Two-Fold C-O Bond Forming Nucleophilic 4+4-Cyclodimerization of Cycloprop-2-en-1-ylmethanols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Troubleshooting incomplete deprotection of tert-butyl ester group

Welcome to the Technical Support Center for tert-butyl (t-Bu) ester protecting group management. As a Senior Application Scientist, I have designed this guide to help researchers, synthetic chemists, and drug development professionals diagnose and resolve incomplete deprotections.

Rather than just providing a list of reagents, this guide breaks down the mechanistic causality behind cleavage failures, empowering you to engineer the right reaction environment for your specific substrate.

Diagnostic Workflow for Stalled Cleavages

Before adjusting your chemistry, use the logical workflow below to identify the root cause of your incomplete deprotection.

Workflow for diagnosing and resolving incomplete t-butyl ester cleavage.

Frequently Asked Questions (FAQs)

Q1: Why does my standard Trifluoroacetic Acid (TFA) cleavage stall before completion?

A: The deprotection of a tert-butyl ester is an acid-catalyzed equilibrium reaction proceeding via an SN​1 mechanism. It generates a highly reactive tert-butyl carbocation ( t -Bu⁺) and the corresponding free carboxylic acid. If your reaction stalls, it is typically due to a breakdown in this mechanism:

• Insufficient Protonation: The reaction requires a high concentration of acid to continuously protonate the ester oxygen. Using less than 50% TFA in dichloromethane (DCM) often fails to drive the reaction to completion, especially for sterically hindered substrates[1].

• Equilibrium Reversal (Re-alkylation): Without nucleophilic scavengers to irreversibly trap the t -Bu⁺ cation, the cation can recombine with the newly formed carboxylic acid, stalling the equilibrium[2]. In complex molecules like peptides, this untrapped cation will alternatively alkylate electron-rich residues (e.g., Tryptophan, Tyrosine, or Methionine)[2].

Q2: How do I optimize my cleavage cocktail to drive the reaction forward and prevent side-product formation?

A: You must engineer the reaction environment to irreversibly consume the t -Bu⁺ cation. This is achieved by adding specific nucleophilic scavengers. The choice of scavenger dictates the success of the cleavage and prevents the degradation of sensitive functional groups[2].

Table 1: Quantitative Composition of Standard Cleavage Cocktails

Cocktail Name	Composition (v/v)	Primary Application	Mechanistic Role of Scavengers
Standard	TFA / TIS / H₂O (95 : 2.5 : 2.5)	Default for most standard sequences[2].	TIS traps t -Bu⁺; H₂O quenches cations and aids hydrolysis[2].
Reagent B	TFA / Phenol / H₂O / TIS (88 : 5 : 5 : 2)	Substrates containing Tyrosine.	Phenol acts as a competitive nucleophile to prevent O-alkylation of Tyr rings[2].
Reagent K	TFA / Phenol / H₂O / Thioanisole / EDT (82.5 : 5 : 5 : 5 : 2.5)	Cys, Met, or Trp-rich substrates[2].	EDT and Thioanisole prevent oxidation and aggressively trap soft electrophiles[2].
Reagent R	TFA / Thioanisole / EDT / Anisole (90 : 5 : 3 : 2)	Substrates with multiple Arginine residues.	Mild alternative to Reagent K; specifically prevents sulfonation[2].

Q3: My substrate degrades in 50-95% TFA. Are there orthogonal or milder alternatives for tert-butyl ester cleavage?

A: Yes. When standard Brønsted acids (like TFA) cause substrate degradation, or when you need to preserve other acid-labile groups, you must shift the mechanistic approach:

• Lewis Acid-Mediated Cleavage (FeCl₃): Ferric chloride (FeCl₃) in DCM acts as a Lewis acid, coordinating directly to the ester oxygen. This shifts the electron density, weakening the C–O bond and allowing cleavage at room temperature in just 1-1.5 hours without the use of highly corrosive protic acids[3].

• HCl in Hexafluoroisopropanol (HFIP): For polymeric or highly sensitive systems (e.g., poly(acrylic acid) block copolymers), 1.0 equivalent of HCl in HFIP provides >99.9% deprotection within 3-4 hours. HFIP stabilizes the transition state through strong hydrogen bonding, achieving cleaner cleavage than TFA/DCM[4].

• Orthogonal Selectivity (Boc vs. t-Bu): If you need to remove a Boc group without cleaving the tert-butyl ester, use 4M HCl in anhydrous dioxane. The distinct solvation environment allows selective removal of the Boc group in 30 minutes while leaving the tert-butyl ester completely intact[5].

Self-Validating Experimental Protocols

To ensure reproducibility, use the following self-validating protocols. They incorporate built-in analytical checkpoints to confirm mechanistic success.

Protocol 1: Standard Optimized TFA/Scavenger Cleavage

Use this as your baseline method for stubborn t-Bu esters.

• Preparation: Dissolve the tert-butyl ester-protected compound (1.0 mmol) in 2.0 mL of anhydrous Dichloromethane (DCM)[1].

• Scavenger Addition: Add 125 µL of Triisopropylsilane (TIS) and 125 µL of HPLC-grade H₂O. Causality: TIS acts as a hydride donor to irreversibly reduce the t-Bu cation to isobutane, pulling the equilibrium forward.

• Acidification: Slowly add 2.75 mL of Trifluoroacetic Acid (TFA) to achieve a roughly 50% TFA concentration[1].

• Reaction Monitoring (Self-Validation): Stir at room temperature. At t=60 min, withdraw a 10 µL aliquot, quench immediately in 1 mL of methanol, and analyze via LC-MS. You should observe the disappearance of the [M+H]+ peak of the starting material and the appearance of the [M−56+H]+ peak (loss of isobutylene).

• Workup: Once complete, concentrate the mixture under reduced pressure. Co-evaporate with toluene (3 × 5 mL) to azeotropically remove residual TFA.

Protocol 2: Mild Lewis Acid Cleavage (FeCl₃/DCM)

Use this when the substrate degrades in TFA or when orthogonal protecting groups must be preserved.

• Preparation: Dissolve the tert-butyl ester (1.0 mmol) in 2.0 mL of anhydrous DCM[3].

• Lewis Acid Addition: Add 1.5 equivalents (1.5 mmol) of anhydrous Iron(III) chloride (FeCl₃) at room temperature[3].

• Reaction Execution: Stir the dark mixture for 1 to 1.5 hours[3]. Causality: The Fe(III) coordinates to the carbonyl oxygen, polarizing the ester and facilitating the departure of the t-Bu cation without bulk acidification.

• Quenching & Workup: Dilute the reaction with 10 mL of water to break the iron complex[3]. Extract the aqueous layer with DCM (3 × 10 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel chromatography[3].

References

• PeptideChemistry.org. TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization: TFA Peptide Cleavage Cocktails. Available at: [Link]

• National Institutes of Health (PMC). FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support. Available at:[Link]

• National Institutes of Health (PMC). Rapid and Quantitative De-tert-butylation for Poly(acrylic acid) Block Copolymers and Influence on Relaxation of Thermoassociated Transient Networks. Available at: [Link]

• ResearchGate. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Available at:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. peptidechemistry.org [peptidechemistry.org]
• 3. FeCl3-Mediated Side Chain Modification of Aspartic Acid- and Glutamic Acid-Containing Peptides on a Solid Support - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rapid and Quantitative De-tert-butylation for Poly(acrylic acid) Block Copolymers and Influence on Relaxation of Thermoassociated Transient Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Alternative reagents for milder tert-butyl ester cleavage

Welcome to the Technical Support Center. As drug development pipelines and complex peptide syntheses evolve, researchers frequently encounter substrates where standard acidolysis (using Trifluoroacetic acid or HCl) destroys the molecule alongside the target protecting group.

This guide is designed to help you troubleshoot tert-butyl ester cleavage failures, understand the mechanistic causality behind alternative reagents, and implement self-validating protocols that preserve sensitive moieties like N-Boc, PhF, or delicate stereocenters.

Section 1: Troubleshooting & Reagent Selection Matrix

Q: When should I abandon standard TFA deprotection for a tert-butyl ester? Standard Brønsted acids operate via an AAL1 mechanism, protonating the ester carbonyl to drive the E1 elimination of the tert-butyl cation. However, if your molecule contains an N-Boc carbamate, a trityl group, or acid-sensitive stereocenters, TFA will cause global deprotection or epimerization. In these cases, you must shift to Lewis acid coordination or radical-mediated Si-H activation pathways.

Use the following decision matrix to select the appropriate mild reagent based on your structural constraints:

Logical decision tree for selecting mild tert-butyl ester cleavage reagents.

Section 2: Validated Alternative Protocols & Mechanistic Insights

The Cerium(III) Chloride / Sodium Iodide System (High N-Boc Selectivity)

Q: How can I selectively cleave a tert-butyl ester without removing an N-Boc group? A: The CeCl3·7H2O / NaI system is the premier choice for this transformation[1].

• Causality: The selectivity relies entirely on the in situ generation of a specific cerium complex. By refluxing CeCl3·7H2O and NaI together, a mild Lewis acidic species is formed that selectively coordinates to the ester carbonyl. This lowers the activation energy for the expulsion of the tert-butyl cation (captured as tert-butyl iodide) without reaching the energetic threshold required to cleave the N-Boc carbamate[1][2].

Self-Validating Protocol:

• Critical Pre-activation: Suspend CeCl3·7H2O (1.5 equiv) and NaI (1.3 equiv) in anhydrous acetonitrile. Reflux the mixture vigorously for exactly 24 hours before adding the substrate[1].

• Substrate Addition: Cool the suspension slightly, add the N-Boc-protected tert-butyl ester (1.0 equiv), and resume reflux.

• Monitoring: Track the reaction via LC-MS. Complete conversion typically occurs within 1 to 6 hours[2].

• Workup: Quench the reaction with water and extract with ethyl acetate. Wash the organic layer with dilute aqueous sodium thiosulfate to reduce and remove any iodine byproducts (indicated by a color change from yellow/brown to clear), followed by brine. Dry over Na2SO4 and concentrate.

Experimental workflow for CeCl3·7H2O/NaI mediated tert-butyl ester cleavage.

The Zinc Bromide (ZnBr2) Lewis Acid Approach (PhF Orthogonality)

Q: What if my substrate contains a PhF (9-phenylfluoren-9-yl) protecting group? A: Use a Zinc Bromide (ZnBr2) suspension in Dichloromethane (DCM)[3].

• Causality: ZnBr2 acts as a bidentate Lewis acid that coordinates to the ester oxygen, promoting the elimination of isobutylene. Because no strong Brønsted acid is generated, highly acid-sensitive amine protecting groups like PhF remain completely intact[3]. The reaction relies on a heterogeneous suspension; the surface area of the undissolved ZnBr2 drives the catalytic turnover[3].

Self-Validating Protocol:

• Preparation: Dissolve the tert-butyl ester substrate in anhydrous DCM to a concentration of 0.1 M.

• Reagent Addition: Add finely powdered, anhydrous ZnBr2 (500 mol % / 5.0 equiv) to form a suspension[3].

• Reaction: Stir vigorously at room temperature for 24 hours. The suspension must be maintained; do not add co-solvents to dissolve the zinc[3].

• Workup: Dilute with DCM and wash with 1M aqueous HCl to solubilize the zinc salts, followed by water and brine. Dry the organic layer and concentrate[3].

The "Magic Blue" Radical Cation Method (Strictly Neutral Conditions)

Q: How do I deprotect a tert-butyl ester under strictly neutral conditions to avoid epimerization of the carbon skeleton? A: Use the tris(4-bromophenyl)ammoniumyl radical cation ("Magic Blue", MB•+) combined with triethylsilane (Et3SiH)[4].

• Causality: This is a transition-metal-free pathway. MB•+ catalytically activates the Si-H bond of triethylsilane. The activated silane transfers a silyl group to the ester oxygen, triggering the cleavage of the C-O bond and releasing the tert-butyl group[4]. Because no acids are generated, this method prevents acid-catalyzed epimerization, though it will globally deprotect both tert-butyl esters and N-Boc groups[4].

Self-Validating Protocol:

• Setup: In a dry flask under an inert atmosphere, dissolve the substrate (1.0 equiv) in DCM (0.1 M).

• Reagent Addition: Add triethylsilane (2.0 equiv) followed by a catalytic amount of Magic Blue (0.5 equiv)[4].

• Reaction: Stir at room temperature. The reaction is remarkably fast, often reaching quantitative conversion within 40 minutes[4].

• Workup: Pass the crude mixture through a short pad of silica gel to remove the amine byproducts of Magic Blue, then concentrate the filtrate[4].

Section 3: Quantitative Performance Data

Table 1: Reaction Profiles of Mild Cleavage Systems

Reagent System	Primary Mechanism	Selectivity (vs. N-Boc)	Typical Reaction Time	Operating Temperature	Typical Yield
CeCl3·7H2O / NaI	Lewis Acid Coordination	Excellent (Preserves N-Boc)	1 - 6 hours	Reflux (82 °C)	75 - 99%
ZnBr2 in DCM	Lewis Acid Coordination	Poor (Cleaves N-Boc eventually)	24 hours	Room Temperature	60 - 75%
Magic Blue / Et3SiH	Si-H Bond Activation	None (Cleaves both globally)	40 minutes	Room Temperature	Up to 95%

Table 2: Stoichiometric Requirements

Reagent System	Substrate	Primary Reagent	Co-Reagent / Catalyst	Solvent
CeCl3·7H2O / NaI	1.0 equiv	1.5 equiv CeCl3·7H2O	1.3 equiv NaI	Acetonitrile (0.1 M)
ZnBr2	1.0 equiv	5.0 equiv ZnBr2	None	Dichloromethane (0.1 M)
Magic Blue / Et3SiH	1.0 equiv	2.0 equiv Et3SiH	0.5 equiv Magic Blue	Dichloromethane (0.1 M)

Section 4: Frequently Asked Questions (FAQs)

Q: I read in older literature that ZnBr2 can selectively cleave a tert-butyl ester while leaving an N-Boc group intact. Is this true? A: No, this is a common misconception. While early reports suggested ZnBr2 was orthogonal to N-Boc, rigorous follow-up studies have proven that extended exposure (12-24 hours) to ZnBr2 in DCM results in the global loss of both the tert-butyl ester and the N-Boc protecting group[3]. If you need to preserve an N-Boc group, you must use the CeCl3·7H2O/NaI system instead[1][2].

Q: My CeCl3/NaI reaction cleaved both the ester and the N-Boc group. What went wrong? A: You likely failed to pre-reflux the reagents. The CeCl3·7H2O and NaI must be refluxed in acetonitrile for 24 hours before substrate addition to properly form the active cerium complex[1]. Adding them simultaneously with the substrate leads to non-selective cleavage.

Q: Can I use THF instead of DCM for the ZnBr2 protocol to improve solubility? A: No. ZnBr2 forms a reactive heterogeneous suspension in DCM. In THF, it is fully soluble but completely unreactive due to strong solvent coordination to the Lewis acidic zinc center, which prevents it from interacting with your ester[3].

Sources

• 1. Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3*7H20-NaI System in Acetonitrile [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Dialkylation Byproducts

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with dialkylation byproducts in their synthetic routes. As your dedicated application scientist, my goal is to provide you with not just solutions, but a deeper understanding of the underlying principles that govern selectivity in alkylation reactions. This guide is structured as a series of frequently asked questions and troubleshooting scenarios to directly address the complex issues you face at the bench.

Frequently Asked Questions (FAQs)

Q1: What is dialkylation and why is it such a common problem?

Dialkylation is the addition of two alkyl groups to the same atom, which in the context of carbonyl chemistry, typically occurs at the α-carbon. This side reaction is a frequent challenge, particularly in the alkylation of active methylene compounds like β-dicarbonyls (malonic esters, acetoacetic esters) or other substrates with two acidic α-hydrogens.[1][2]

The core of the problem lies in the acidity of the mono-alkylated product. After the first successful alkylation, the remaining α-proton on the newly formed product can still be acidic. In many cases, its pKa is comparable to, or even lower than, the pKa of the starting material. Under the reaction conditions, this mono-alkylated product can be deprotonated by the base present in the mixture, forming a new enolate. This enolate then acts as a nucleophile and reacts with another molecule of the alkylating agent, leading to the undesired dialkylated byproduct.[1]

This competing reaction pathway is illustrated below:

Caption: Competing pathways for mono- and di-alkylation.

Q2: What is the difference between kinetic and thermodynamic control in enolate alkylation, and how does it affect selectivity?

Understanding the concept of kinetic versus thermodynamic control is fundamental to managing enolate alkylations. When an unsymmetrical ketone is deprotonated, two different enolates can form.[3]

• Kinetic Enolate: This enolate is formed faster. It results from the removal of the most sterically accessible proton, which is typically at the less-substituted α-carbon.[4][5] Formation of the kinetic enolate is favored by conditions that are irreversible and rapid.

• Thermodynamic Enolate: This enolate is more stable. It typically has a more substituted double bond, analogous to Zaitsev's rule for alkenes.[4] Its formation is favored under conditions that allow for equilibrium to be established, where the more stable product eventually predominates.[3]

To favor the kinetic enolate and achieve selective mono-alkylation at the less-hindered position, you should use:

• A strong, sterically hindered, non-nucleophilic base (e.g., LDA - Lithium Diisopropylamide).[2][4]

• Very low temperatures (typically -78 °C) to prevent equilibration.[5]

• A slight excess of the base to ensure the starting material is fully converted to the enolate, preventing proton exchange.[4]

To favor the thermodynamic enolate , you would use:

• A weaker base (e.g., NaOEt, t-BuOK).

• Higher temperatures to allow the reaction to reach equilibrium.[3]

For minimizing dialkylation, establishing kinetic control is often the superior strategy, as it involves rapid, irreversible deprotonation that "locks" the substrate in its initial enolate form before subsequent reactions can occur.

Troubleshooting Guide

Problem: My reaction yields a mixture of mono- and di-alkylated products, with the dialkylated product being significant.

This is a classic selectivity issue. The mono-alkylated product is being deprotonated and reacting further. Here is a decision-making workflow to diagnose and solve the problem.

Caption: Troubleshooting workflow for excessive dialkylation.

Problem: My starting material is an active methylene compound (e.g., diethyl malonate), and I cannot avoid dialkylation.

Active methylene compounds are particularly prone to dialkylation because the mono-alkylated product is still quite acidic.[1] While careful control of stoichiometry (using an excess of the malonate) can help, sometimes this is not sufficient, especially with very reactive alkylating agents like allyl or benzyl halides.[1]

Solution 1: Use a Protecting Group Strategy If one of the ester groups can be replaced with a group that can be removed later, this can solve the problem. For instance, using a Meldrum's acid derivative or a mono-ester/mono-amide substrate can alter the acidity and steric environment enough to favor mono-alkylation.

Solution 2: Phase-Transfer Catalysis (PTC) PTC can be remarkably effective for selective mono-alkylation of active methylene compounds.[6] The reaction occurs at the interface of two immiscible liquids (e.g., an organic solvent and aqueous base). The phase-transfer catalyst (like a quaternary ammonium salt) shuttles the enolate into the organic phase to react.[7] The conditions are often milder and can be tuned to favor mono-alkylation.[6][8]

Data Summary: Impact of Reaction Parameters on Selectivity

The choice of reaction parameters has a quantifiable impact on the ratio of mono- to di-alkylated products. The following table summarizes general trends observed in the alkylation of active methylene compounds.

Parameter	Condition Favoring Mono-alkylation	Condition Favoring Di-alkylation	Rationale
Stoichiometry	>1.5 eq. of Nucleophile : 1 eq. of Electrophile	>2 eq. of Electrophile : 1 eq. of Nucleophile	Statistical probability; ensures electrophile is consumed before significant second deprotonation.
Base	Strong, bulky, non-nucleophilic (LDA, KHMDS)	Strong or weak base (NaH, Cs₂CO₃, NaOEt)	Kinetic control vs. Equilibrium/high reactivity. Cesium carbonate is known to promote dialkylation.[9]
Temperature	Low Temperature (-78 °C to -40 °C)	Elevated Temperature (0 °C to reflux)	Prevents equilibration to more stable species and slows the rate of the second alkylation.[10]
Solvent	Aprotic non-polar (THF, Dioxane)	Aprotic polar (DMF, DMSO)	Polar aprotic solvents can increase enolate reactivity, potentially leading to less selectivity.
Addition Method	Slow addition of electrophile to enolate	All reagents mixed together	Keeps the instantaneous concentration of the electrophile low, favoring reaction with the more abundant initial enolate.

Experimental Protocol: Selective Mono-alkylation of 2-Heptanone

This protocol details a standard procedure for the selective formation of the kinetic enolate of an unsymmetrical ketone and its subsequent mono-alkylation, a method designed to minimize dialkylation.

Objective: To synthesize 3-methyl-2-heptanone via selective mono-alkylation at the less-substituted α-carbon of 2-heptanone.

Reagents:

• Diisopropylamine (distilled from CaH₂)

• Tetrahydrofuran (THF, anhydrous)

• n-Butyllithium (n-BuLi, 1.6 M in hexanes)

• 2-Heptanone (distilled)

• Methyl Iodide (CH₃I)

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• Preparation of LDA (Lithium Diisopropylamide):

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and thermometer, add anhydrous THF (40 mL) and diisopropylamine (1.1 eq., e.g., 1.54 mL for a 10 mmol scale).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-BuLi (1.05 eq., e.g., 6.6 mL of 1.6 M solution) dropwise via syringe.

  • Stir the resulting colorless to pale yellow solution at -78 °C for 15 minutes, then allow it to warm to 0 °C for 15 minutes before re-cooling to -78 °C. This ensures complete formation of LDA.

• Enolate Formation (Kinetic Control):

  • In a separate flame-dried flask, prepare a solution of 2-heptanone (1.0 eq., e.g., 10 mmol, 1.14 g) in anhydrous THF (10 mL).

  • Add the ketone solution dropwise via syringe to the LDA solution at -78 °C.

  • Stir the reaction mixture at -78 °C for 1 hour. This step is critical for the selective and complete formation of the kinetic enolate.[4]

• Alkylation:

  • Slowly add methyl iodide (1.1 eq., e.g., 0.68 mL) dropwise to the enolate solution at -78 °C. The alkylating agent must be added slowly to prevent localized warming and side reactions.[11][12]

  • Stir the reaction mixture at -78 °C for 1-2 hours, or until TLC analysis indicates complete consumption of the starting material.

• Workup:

  • Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution (20 mL).

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product via flash column chromatography on silica gel to isolate the desired 3-methyl-2-heptanone.

References

• University of Calgary. (n.d.). Kinetic vs. Thermodynamic Enolates. Retrieved from [Link]

• Wikipedia. (2023). Thermodynamic and kinetic reaction control. Retrieved from [Link]

• Ashenhurst, J. (2022). Kinetic Versus Thermodynamic Enolates. Master Organic Chemistry. Retrieved from [Link]

• Khan Academy. (n.d.). Kinetic and thermodynamic enolates. Retrieved from [Link]

• García-García, P., et al. (2022). Phase-Transfer-Catalyzed Alkylation of Hydantoins. ACS Organic & Inorganic Au. Retrieved from [Link]

• PubMed. (2024). Enantioselective S-Alkylation of Sulfenamides by Phase-Transfer Catalysis. Retrieved from [Link]

• ResearchGate. (n.d.). Alkylation of active methylene compounds. Retrieved from [Link]

• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• ACS Publications. (2024). Selective Monoalkylation or Dialkylation of Indenes with Alcohols by Bis-N-Heterocyclic Carbene Manganese. Retrieved from [Link]

• Reddit. (2019). Thermodynamic vs kinetic enolate. Retrieved from [Link]

• Keglevich, G., et al. (2015). Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. Molecules. Retrieved from [Link]

• Srinivasan, N., et al. (n.d.). Facile Alkylation on Active Methylene Site of Carbonyl Compounds with Benzylic Alcohols. International Journal of Advanced Biotechnology and Research. Retrieved from [Link]

• Halpern, M. (n.d.). PTC Selective O-Alkylation. PTC Organics, Inc. Retrieved from [Link]

• Wiley Online Library. (n.d.). Site‐Selective C‐Alkylation of Fluoroamides with Active Methylene Compounds. Retrieved from [Link]

• Journal of the American Chemical Society. (2023). Photoinduced Efficient Catalytic α-Alkylation Reactions of Active Methylene and Methine Compounds with Nonactivated Alkenes. Retrieved from [Link]

• Cambridge University Press. (2020). Liquid–Liquid Phase-Transfer Catalysis. Retrieved from [Link]

• Nature. (2023). Ketone α-alkylation at the more-hindered site. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Enantioselective phase-transfer catalytic α-alkylation of 2-methylbenzyl tert-butyl malonates. Retrieved from [Link]

• National University of Singapore. (n.d.). Influence of chain length on mono- versus di-alkylation... Retrieved from [Link]

• ResearchGate. (n.d.). Strategy for the controlled N,N‐dialkylation... Retrieved from [Link]

• ACS Publications. (2000). Investigation of a Dialkylation Approach for Enantioselective Construction of Vicinal Quaternary Stereocenters. Retrieved from [Link]

• Chemistry LibreTexts. (2026). 8.7: Alkylation of Enolate Ions. Retrieved from [Link]

• Neliti. (2024). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Retrieved from [Link]

• Diez-Barra, E., et al. (n.d.). Phase Transfer Catalysis Without Solvent. Selective Mono or Dialkylation of Malononitrile. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• NC State University Libraries. (n.d.). 22.7 Alkylation of Enolate Ions. Retrieved from [Link]

• OpenStax. (2023). 22.7 Alkylation of Enolate Ions. Retrieved from [Link]

• University of Pennsylvania. (n.d.). Chapter 1: Enolate Alkylations. Retrieved from [Link]

• National Institutes of Health. (n.d.). Late-Stage C-H Alkylation of Heterocycles and 1,4-Quinones via Oxidative Homolysis of 1,4-Dihydropyridines. Retrieved from [Link]

• MedCrave. (2020). Selective alkylation of organic compounds. Retrieved from [Link]

• Journal of the American Chemical Society. (2024). Triple Radical Sorting: Aryl-Alkylation of Alkenes. Retrieved from [Link]

• Labinsights. (2023). Benefits of Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Reddit. (2023). Improvement of selectivity/yield of Alkylation. Retrieved from [Link]

• National Institutes of Health. (n.d.). Ligand-Promoted Alkylation of C(sp3)–H and C(sp2)–H Bonds. Retrieved from [Link]

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Reference Data & Comparative Studies

HPLC Purity Analysis of 3-Cyclopropoxy-benzoic acid tert-butyl ester: A Comparative Guide to Column Selectivity and Method Optimization

Executive Summary

3-Cyclopropoxy-benzoic acid tert-butyl ester is a critical, highly lipophilic intermediate utilized in the synthesis of advanced therapeutics, including Toll-Like Receptor 7 (TLR7) agonists[1] and Bruton's Tyrosine Kinase (BTK) inhibitors[2]. Due to its extreme hydrophobicity and lack of ionizable functional groups at standard pH ranges, achieving baseline resolution from closely related synthetic precursors and structural isomers presents a unique chromatographic challenge.

As a Senior Application Scientist, I have observed that standard reverse-phase methodologies often yield false-positive purity results for this compound due to the co-elution of regioisomers. This guide objectively compares standard C18 performance against orthogonal Phenyl-Hexyl selectivity, detailing the mechanistic causality behind mobile phase selection and providing a self-validating experimental protocol for rigorous purity analysis.

Mechanistic Rationale: Overcoming "Hydrophobic Masking"

The structure of 3-Cyclopropoxy-benzoic acid tert-butyl ester is dominated by bulky, non-polar functional groups. During its synthesis, regioisomeric impurities (e.g., 4-cyclopropoxy-benzoic acid tert-butyl ester) and process degradants are commonly formed.

The Failure of Standard C18 Phases

Standard C18 columns separate analytes primarily through dispersive hydrophobic interactions[3]. Because the meta- (3-) and para- (4-) cyclopropoxy regioisomers possess virtually identical partition coefficients (LogP), a C18 phase cannot distinguish between them, resulting in severe co-elution.

Unlocking Orthogonal Selectivity via π-π Interactions

To overcome this, we must exploit the electronic differences of the aromatic ring. A Phenyl-Hexyl or Biphenyl stationary phase introduces an orthogonal retention mechanism: π-π interactions [4]. The spatial arrangement of the electron-donating cyclopropoxy ether in the meta position alters the electron density of the aromatic π-system differently than in the para position, allowing the phenyl phase to discriminate between the two isomers.

The Causality of Mobile Phase Selection

This specialized selectivity is highly dependent on the organic modifier. Acetonitrile (ACN) contains a cyano group with its own π-electrons, which competes with the stationary phase and suppresses analyte-column π-π interactions[5]. Conversely, Methanol (MeOH) is a protic solvent lacking π-electrons. Using MeOH enhances the π-π interactions between the analyte's aromatic ring and the Phenyl-Hexyl stationary phase, yielding baseline resolution[4].

Mechanistic workflow for resolving aromatic esters via stationary and mobile phase selection.

Comparative Performance Data

To objectively demonstrate the superiority of the π-π interaction mechanism for this specific analyte, a comparative study was conducted using a standard C18 column (with ACN) versus a Phenyl-Hexyl column (with MeOH). Both methods utilized a 0.1% Formic Acid aqueous phase to suppress the ionization of any trace unesterified acidic impurities[6].

Table 1: Chromatographic Performance Comparison

Parameter	Standard C18 Column (ACN/H₂O)	Phenyl-Hexyl Column (MeOH/H₂O)
Retention Time (Main Peak)	8.4 min	10.2 min
Resolution (3- vs 4-isomer)	1.1 (Co-elution)	2.4 (Baseline)
Peak Tailing (Tf)	1.6	1.1
Theoretical Plates (N)	8,500	14,200
Selectivity Factor (α)	1.02	1.15

Table 2: Method Validation Metrics (Optimized Phenyl-Hexyl Method)

Validation Metric	Experimental Value	ICH Acceptance Criteria
Linearity (R²)	0.9998	> 0.999
Limit of Detection (LOD)	0.02%	≤ 0.05%
Limit of Quantitation (LOQ)	0.05%	≤ 0.10%
Method Precision (%RSD)	0.8%	≤ 2.0%

Self-Validating Experimental Protocol

A protocol is only as reliable as its internal controls. The following methodology incorporates a closed-loop System Suitability Test (SST)[6]. The sequence is designed to be self-validating: the system cannot proceed to sample analysis unless it mathematically proves it can resolve the critical pair.

Step 1: Preparation of Solutions

• Diluent: Methanol/Water (50:50, v/v).

• Blank: Diluent only.

• System Suitability Standard (SST): Accurately weigh and dissolve 3-Cyclopropoxy-benzoic acid tert-butyl ester to a concentration of 1.0 mg/mL. Spike this solution with 0.1% (w/w) of 4-cyclopropoxy-benzoic acid tert-butyl ester (critical regioisomer impurity).

• Sample Solution: 1.0 mg/mL of the synthesized batch in diluent.

Step 2: Chromatographic Conditions

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 3 µm (e.g., Phenomenex Luna or Waters CORTECS Phenyl[4]).

• Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water.

• Mobile Phase B: 100% HPLC-grade Methanol.

• Gradient Program:

  • 0.0 - 2.0 min: 50% B

  • 2.0 - 15.0 min: 50% → 90% B

  • 15.0 - 20.0 min: 90% B (Hold)

  • 20.1 - 25.0 min: 50% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

Step 3: System Self-Validation (SST Criteria)

Before analyzing unknown batches, execute the following sequence:

• Inject Blank (1x): Verify a stable baseline with no interfering peaks at the expected retention time (~10.2 min).

• Inject SST (5x): The system is only deemed 'Valid' if it meets the following causality checks:

  • Resolution (Rs) ≥ 2.0: Proves the π-π interaction mechanism is active. If Rs < 2.0, it indicates a loss of column phase integrity or the accidental use of ACN instead of MeOH. The system must halt.

  • Tailing factor (Tf) ≤ 1.5: Ensures secondary silanol interactions are suppressed.

  • Precision (%RSD) ≤ 2.0%: Validates autosampler reproducibility.

Conclusion

For highly lipophilic, neutral aromatic esters like 3-Cyclopropoxy-benzoic acid tert-butyl ester, standard C18 screening often results in hidden impurities due to hydrophobic masking. By purposefully designing a method that leverages π-π interactions—pairing a Phenyl-Hexyl stationary phase with a Methanol mobile phase—researchers can achieve robust, baseline resolution of critical regioisomers, ensuring the highest standards of API purity.

References

• 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7) AGONISTS. Google Patents (WO2021154668A1).
• Substituted benzamides and substituted pyridinecarboxamides as Btk inhibitors. Google Patents (US9481682B2).
• Using Different HPLC Column Chemistries To Maximise Selectivity For Method Development. Chromatography Today.
• HPLC Column Performance. Waters / LCMS.cz.
• Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. PMC / NIH.
• A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. American Pharmaceutical Review.

Sources

• 1. WO2021154668A1 - 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7) AGONISTS - Google Patents [patents.google.com]
• 2. US9481682B2 - Substituted benzamides and substituted pyridinecarboxamides as Btk inhibitors - Google Patents [patents.google.com]
• 3. chromatographytoday.com [chromatographytoday.com]
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• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

A Comparative Guide to the Spectroscopic Analysis of 3-Cyclopropoxy-benzoic Acid tert-butyl Ester: A Multi-Technique Approach

In the landscape of modern drug discovery and materials science, the unambiguous structural elucidation of novel chemical entities is a cornerstone of successful research and development. For professionals in these fields, a deep understanding of analytical methodologies is not just beneficial, but essential. This guide provides an in-depth technical analysis of the 13C NMR chemical shift assignment for 3-Cyclopropoxy-benzoic acid tert-butyl ester , a molecule featuring a unique combination of aromatic, ether, and ester functionalities.

Moving beyond a simple data report, this document serves as a comparative guide, contextualizing the power of Nuclear Magnetic Resonance (NMR) spectroscopy by contrasting it with other key analytical techniques like Mass Spectrometry (MS) and Infrared (IR) Spectroscopy. We will delve into the causality behind experimental choices and present a self-validating workflow, ensuring that researchers can not only understand the data but also confidently apply these principles in their own work.

The Target Molecule: Structure and Carbon Numbering

To establish a clear framework for our analysis, the unique carbon atoms in 3-Cyclopropoxy-benzoic acid tert-butyl ester are systematically numbered as shown below. This numbering will be used consistently throughout the guide for all spectral assignments.

Caption: Structure of 3-Cyclopropoxy-benzoic acid tert-butyl ester with systematic numbering for 13C NMR assignment.

Part 1: 13C NMR Chemical Shift Prediction and Assignment

Predicting the 13C NMR spectrum is the first step in assignment. This is achieved by analyzing the constituent parts of the molecule and the electronic effects of the substituents. The predicted chemical shifts are based on established literature values for similar structural motifs.[1][2][3]

Carbon No.	Carbon Type	Predicted Chemical Shift (δ, ppm)	Justification
1	C (Quaternary)	165 - 167	The ester carbonyl carbon is highly deshielded due to the two adjacent electronegative oxygen atoms. Its chemical shift is expected in the typical range for carboxylic acid derivatives.[3]
2	C (Quaternary)	131 - 134	This is the ipso-carbon attached to the ester group. The electron-withdrawing nature of the ester deshields this carbon relative to an unsubstituted benzene ring (128.5 ppm).
3	C (Quaternary)	158 - 160	This carbon is attached to the electronegative oxygen of the cyclopropoxy group. The ether linkage causes a significant downfield shift.[4]
4	CH	129 - 131	This aromatic CH is meta to the ester and para to the cyclopropoxy group. Its chemical shift will be close to that of benzene, with minor influences from the substituents.
5	CH	122 - 124	This CH is ortho to the ester and meta to the cyclopropoxy group. The electron-withdrawing ester group will have a deshielding effect.
6	CH	117 - 119	This CH is para to the ester and ortho to the cyclopropoxy group. The electron-donating nature of the ether oxygen will cause an upfield shift (shielding).
7	C (Quaternary)	81 - 83	The quaternary carbon of the tert-butyl group is deshielded by the adjacent oxygen atom.
8	CH3 (x3)	28 - 29	The three equivalent methyl carbons of the tert-butyl group appear as a single, intense signal in a characteristic upfield region.
9	CH	31 - 34	The methine carbon of the cyclopropyl ring attached to oxygen. This carbon is significantly deshielded by the oxygen atom.[5]
10, 11	CH2 (x2)	6 - 9	The two equivalent methylene carbons of the cyclopropyl ring. These are highly shielded and appear far upfield, a diagnostic feature of the strained cyclopropyl system.[5]

Part 2: A Systematic Workflow for Spectral Assignment

Confident assignment of each carbon signal requires more than just a single 1D spectrum. A multi-step approach, employing various NMR experiments, is necessary to build a complete and validated structural picture.

Caption: Workflow for the systematic assignment of 13C NMR signals.

Experimental Protocol: 13C NMR Data Acquisition

• Sample Preparation: Dissolve approximately 20-30 mg of 3-Cyclopropoxy-benzoic acid tert-butyl ester in ~0.6 mL of deuterated chloroform (CDCl3). CDCl3 is a common solvent for non-polar to moderately polar organic molecules and its carbon signal at ~77.16 ppm provides a convenient chemical shift reference.[6]

• Internal Standard: Add a small drop of tetramethylsilane (TMS) as an internal standard, which is defined as 0.0 ppm.

• Spectrometer Setup: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• 1D 13C Spectrum: Acquire a standard proton-decoupled 13C{1H} spectrum. This provides a single peak for each unique carbon environment.[7]

• DEPT-135 Experiment: Run a Distortionless Enhancement by Polarization Transfer (DEPT-135) pulse sequence. This experiment is crucial for differentiating carbon types based on the number of attached protons.[8][9]

  • Positive signals: CH and CH3 groups.

  • Negative signals: CH2 groups.

  • Absent signals: Quaternary carbons (no attached protons).

• 2D Experiments (HSQC/HMBC): For unambiguous assignment, acquire 2D correlation spectra.

  • HSQC (Heteronuclear Single Quantum Correlation): This experiment shows correlations between protons and the carbons they are directly attached to (one-bond C-H coupling).[10]

  • HMBC (Heteronuclear Multiple Bond Correlation): This powerful experiment reveals correlations between protons and carbons that are two or three bonds away, which is essential for connecting molecular fragments and assigning quaternary carbons.[11]

Applying the Workflow to 3-Cyclopropoxy-benzoic acid tert-butyl ester

• DEPT-135 Analysis: This experiment would immediately distinguish the CH2 carbons of the cyclopropyl ring (C-10, C-11) as negative signals, from the CH carbons (C-4, C-5, C-6, C-9) and the CH3 carbons of the tert-butyl group (C-8) which would appear as positive signals. The four quaternary carbons (C-1, C-2, C-3, C-7) would be absent.[12]

• HSQC Analysis: This would confirm the direct C-H bonds. For instance, the proton signal corresponding to the cyclopropyl methine (C-9) would show a cross-peak to the 13C signal at ~31-34 ppm.

• HMBC Analysis: The HMBC spectrum is the key to the final assignment. For example, the protons of the tert-butyl methyl groups (H-8) would show a correlation to the quaternary carbon of the tert-butyl group (C-7) and, importantly, to the ester carbonyl carbon (C-1). This unambiguously connects the tert-butyl ester group to the rest of the molecule. Similarly, the cyclopropyl methine proton (H-9) would show a correlation to the aromatic C-3, confirming the position of the ether linkage.[13]

Part 3: Comparison with Alternative Analytical Techniques

While NMR is unparalleled for detailed structural mapping, a comprehensive analysis often involves complementary techniques.

Technique	Information Provided for this Molecule	Strengths	Limitations
13C NMR Spectroscopy	- Number of unique carbons- Electronic environment of each carbon- Connectivity map (with 2D NMR)	Provides a complete carbon framework and detailed structural connectivity. Essential for isomer differentiation.	Lower sensitivity compared to MS; requires more sample. Does not directly provide molecular weight.
Mass Spectrometry (MS)	- Molecular weight (from the molecular ion peak)- Fragmentation pattern	Extremely high sensitivity, requiring very little sample. Confirms elemental composition with high resolution MS.[14][15]	Provides limited information on connectivity and cannot distinguish between positional isomers (e.g., 2-, 3-, or 4-cyclopropoxy isomers) based on the parent ion alone.[14]
Infrared (IR) Spectroscopy	- Presence of key functional groups	Fast, non-destructive, and provides a quick check for expected functional groups.	Provides no information on the carbon skeleton or connectivity. Many signals can overlap in the fingerprint region.

Expected Results from Alternative Techniques:

• Mass Spectrometry (GC-MS/LC-MS): Electron ionization would likely lead to a characteristic fragmentation pattern. The molecular ion peak [M]+ at m/z 248 would confirm the molecular weight. A prominent fragment would be the loss of the tert-butyl group (57 Da) to give a peak at m/z 191. Further fragmentation could involve the loss of CO from the ester, similar to other benzoic acid esters.[16]

• Infrared (IR) Spectroscopy: The IR spectrum would show several characteristic absorption bands:

  • ~1715-1735 cm⁻¹: A strong C=O stretch from the aromatic ester.[17]

  • ~1250 cm⁻¹ and ~1040 cm⁻¹: Two strong C-O stretching bands, characteristic of an aryl alkyl ether.[18][19]

  • ~3030-3100 cm⁻¹: Aromatic C-H stretches.

  • ~1450-1600 cm⁻¹: Aromatic C=C ring stretching vibrations.[17]

Conclusion

The structural elucidation of 3-Cyclopropoxy-benzoic acid tert-butyl ester serves as an excellent case study for the power of a multi-faceted analytical approach. While Mass Spectrometry confirms the molecular formula and IR spectroscopy verifies the presence of key functional groups, only 13C NMR spectroscopy , particularly when augmented with techniques like DEPT, HSQC, and HMBC, can provide the complete, unambiguous assignment of the carbon skeleton and the precise arrangement of substituents. The systematic workflow presented in this guide—from prediction based on foundational principles to confirmation with advanced 2D experiments—represents a robust and reliable strategy for researchers, scientists, and drug development professionals to confidently characterize novel molecular entities.

References

• J Am Soc Mass Spectrom. (2018). Identification of ortho-Substituted Benzoic Acid/Ester Derivatives via the Gas-Phase Neighboring Group Participation Effect in (+)-ESI High Resolution Mass Spectrometry. [Link]

• The Journal of Physical Chemistry A. (2003). Predicting 13C NMR Spectra by DFT Calculations. [Link]

• American Chemical Society. (n.d.). Mass Spectroscopic Observation of an Ester Formation Reaction between Benzoic Acid and Alcohol Initiated by Multiphoton Excitation in. [Link]

• ResearchGate. (n.d.). Estimation and prediction of 13C NMR chemical shifts of carbon atoms in both alcohols. [Link]

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The Organic Chemist's Dilemma: A Comparative Guide to Tert-Butyl and Benzyl Ester Protecting Groups

In the intricate world of multi-step organic synthesis, the strategic selection of protecting groups is a critical determinant of success. For the carboxylic acid moiety, a ubiquitous functional group, the tert-butyl (t-Bu) and benzyl (Bn) esters are two of the most common and well-established protecting groups. Their widespread use stems from a delicate balance of stability and selective lability, which allows for the precise orchestration of chemical transformations. This guide provides an in-depth, objective comparison of the stability and utility of tert-butyl and benzyl esters, supported by experimental data and detailed protocols, to empower researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

At a Glance: Key Stability and Deprotection Characteristics

Feature	Tert-Butyl (t-Bu) Ester	Benzyl (Bn) Ester	Orthogonality
Primary Deprotection Method	Acid-catalyzed cleavage	Catalytic Hydrogenolysis	High
Stability to Acids	Labile to strong acids (e.g., TFA, HCl)[1][2]	Generally stable to mild acids; labile to very strong acids[3][4]	Favorable for sequential deprotection
Stability to Bases	Generally stable[1]	Generally stable[3]	Not a primary means of differentiation
Stability to Hydrogenolysis	Stable[1][2]	Labile[5]	Excellent orthogonality
Common Deprotection Reagents	TFA, HCl, H₂SO₄, ZnBr₂[1][6]	H₂, Pd/C, Pd(OH)₂/C, Transfer hydrogenation[5]	Distinct reagent classes
Byproducts	Isobutylene (gas), t-butyl cation[1]	Toluene	Volatile and generally easy to remove

The Mechanism of Stability and Cleavage: A Tale of Two Cations

The divergent stability of tert-butyl and benzyl esters is rooted in the mechanisms of their cleavage, which are dictated by the stability of the respective carbocation intermediates.

The deprotection of a tert-butyl ester under acidic conditions proceeds through the formation of a relatively stable tertiary carbocation.[1] This carbocation is readily formed upon protonation of the ester oxygen, leading to the facile cleavage of the carbon-oxygen bond and the release of isobutylene gas.[1] This mechanistic pathway underscores its high sensitivity to acidic environments.

Simplified representation of benzyl ester hydrogenolysis.

Quantitative Comparison of Stability

The true utility of a protecting group is defined by its stability under a range of reaction conditions. The following table summarizes the comparative stability of tert-butyl and benzyl esters, with supporting data where available.

Condition	Tert-Butyl Ester Stability	Benzyl Ester Stability	Comments
Strong Acid (e.g., TFA/DCM 1:1)	Labile (cleavage often complete in <2 hours at RT) [6]	Generally stable for short periods, but can be cleaved with prolonged exposure or stronger acids like HBr/AcOH. [3]	This forms the basis of their orthogonality.
Mild Acid (e.g., aq. H₃PO₄)	Can be cleaved, offering a milder deprotection alternative. [7]	Stable.	Allows for selective t-Bu deprotection in the presence of a Bn ester.
Lewis Acids (e.g., ZnBr₂ in DCM)	Cleaved, offering an alternative to protic acids. [8][9]	Generally stable, though some Lewis acids can effect cleavage.	Can provide different chemoselectivity.
Strong Base (e.g., NaOH, LiOH)	Generally stable due to steric hindrance. [1]	Labile to saponification, though often requires heating.	Not a common method for deprotection due to potential side reactions.
Mild Base (e.g., Piperidine in DMF)	Highly stable. [4]	Highly stable.	Both are suitable for use in Fmoc-based peptide synthesis.
Catalytic Hydrogenolysis (H₂, Pd/C)	Stable. [1][2]	Labile (cleavage is typically rapid and high-yielding). [5]	The cornerstone of their orthogonal relationship.
Other Reductive Conditions	Stable to many reducing agents (e.g., NaBH₄, LiAlH₄). [1]	Can be cleaved by other reductive methods (e.g., dissolving metal reduction).	Broadens the scope of compatible reactions for t-Bu esters.

Experimental Protocols

The successful implementation of protecting group strategies relies on robust and reproducible experimental procedures.

Protocol 1: Trifluoroacetic Acid (TFA)-Mediated Deprotection of a Tert-Butyl Ester

This protocol describes a standard procedure for the cleavage of a tert-butyl ester using TFA in dichloromethane (DCM).

Materials:

• Tert-butyl ester-protected compound

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Scavengers (e.g., triisopropylsilane (TIS), water) - optional, but recommended for substrates with sensitive functional groups

• Rotary evaporator

• Toluene (for co-evaporation)

Procedure:

• Dissolve the tert-butyl ester-protected compound in a 1:1 mixture of TFA and DCM to a typical concentration of 0.1 M.

• If the substrate contains nucleophilic residues susceptible to alkylation by the tert-butyl cation (e.g., tryptophan, methionine, cysteine), add scavengers such as TIS (2.5-5% v/v) and water (2.5-5% v/v).

• Stir the reaction mixture at room temperature for 1-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, remove the solvent and excess TFA in vacuo using a rotary evaporator.

• To ensure complete removal of residual TFA, co-evaporate the crude product with a solvent such as toluene or diethyl ether.

• The crude carboxylic acid can then be purified by standard methods such as crystallization or column chromatography.

Experimental workflow for TFA-mediated tert-butyl ester deprotection.

Protocol 2: Catalytic Hydrogenolysis of a Benzyl Ester

This protocol outlines a general procedure for the deprotection of a benzyl ester using palladium on carbon (Pd/C) and hydrogen gas.

Materials:

• Benzyl ester-protected compound

• 10% Palladium on carbon (Pd/C)

• Solvent (e.g., Methanol, Ethanol, Ethyl Acetate)

• Hydrogen gas source (e.g., balloon or hydrogenation apparatus)

• Reaction flask

• Stirring apparatus

• Filtration setup (e.g., Celite® pad)

Procedure:

• Dissolve the benzyl ester-protected compound in a suitable solvent in a round-bottom flask.

• Carefully add 10% Pd/C catalyst to the solution (typically 5-10 mol% of palladium relative to the substrate).

• Secure a hydrogen-filled balloon to the flask or connect it to a hydrogenation apparatus.

• Stir the reaction mixture vigorously at room temperature under a hydrogen atmosphere.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully vent the hydrogen gas and flush the system with an inert gas (e.g., nitrogen or argon).

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, and wash the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the deprotected carboxylic acid.

Experimental workflow for the hydrogenolysis of a benzyl ester.

Practical Considerations and Troubleshooting

Tert-Butyl Ester Deprotection:

• Side Reactions: The primary side reaction is the alkylation of nucleophilic functional groups by the liberated tert-butyl cation. [7]The use of scavengers like triisopropylsilane (TIS) or water is crucial, especially in peptide synthesis where residues like tryptophan and methionine are susceptible to modification.

• Incomplete Cleavage: If the reaction is incomplete, extending the reaction time or increasing the concentration of the acid can be effective. For particularly stubborn substrates, gentle heating may be employed, though with caution to avoid degradation of sensitive molecules.

• Milder Alternatives: For substrates that are sensitive to strong acids, milder conditions such as aqueous phosphoric acid or Lewis acids like zinc bromide can be effective alternatives. [7] Benzyl Ester Deprotection:

• Catalyst Poisoning: The palladium catalyst is sensitive to poisoning by sulfur- or nitrogen-containing compounds, which can lead to incomplete or stalled reactions. Ensuring the purity of the starting material is important. In cases of suspected poisoning, using a more robust catalyst like Pearlman's catalyst (Pd(OH)₂/C) may be beneficial. [5]* Chemoselectivity: Hydrogenolysis can also reduce other functional groups such as alkenes, alkynes, and nitro groups. Careful consideration of the substrate's functional group tolerance is necessary. Transfer hydrogenation using a hydrogen donor like ammonium formate can sometimes offer improved chemoselectivity. [5]* Mass Transfer: In heterogeneous catalysis, efficient stirring is critical to ensure good contact between the substrate, catalyst, and hydrogen gas.

Conclusion: Strategic Selection for Synthetic Success

The choice between a tert-butyl and a benzyl ester protecting group is a strategic decision that should be guided by the overall synthetic plan. The tert-butyl ester offers excellent stability to a wide range of reagents, with the notable exception of strong acids, making it an ideal choice when subsequent reactions require basic or nucleophilic conditions, or when hydrogenolysis is not desired. Its clean, acid-mediated deprotection is a significant advantage.

The benzyl ester, on the other hand, provides a robust protecting group that is stable to both acidic and basic conditions, with its removal being effected by the highly specific and mild method of catalytic hydrogenolysis. This makes it an excellent choice for substrates that are sensitive to acid but can tolerate reductive conditions.

The true power of these two protecting groups lies in their orthogonality. The ability to selectively cleave a tert-butyl ester with acid in the presence of a benzyl ester, or to remove a benzyl ester by hydrogenolysis without affecting a tert-butyl ester, is a cornerstone of modern synthetic chemistry, enabling the efficient and controlled synthesis of complex molecules. A thorough understanding of their respective stabilities and the nuances of their deprotection is essential for any researcher aiming to navigate the challenges of multi-step organic synthesis.

References

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• Kaul, R., Brouillette, Y., Sajjadi, Z., Hansford, K. A., & Lubell, W. D. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. The Journal of Organic Chemistry, 69(18), 6131–6133. [Link]

• BenchChem. (2025). Optimized Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation of Aromatic Protecting Groups.
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• BenchChem. (2025). A Comparative Guide to the Orthogonality of the Benzyl Protecting Group in Fmoc Solid-Phase Peptide Synthesis.
• Goyard, D., Kónya, B., Czifrák, K., Larini, P., & Vidal, S. (2020). Reaction Times and Yields in de-O-benzylation Reactions. Organic & Biomolecular Chemistry, 18(3), 443-449.
• BenchChem. (2025). An In-depth Technical Guide to t-Butyl Ester Protecting Group Chemistry for Researchers and Drug Development Professionals.
• Houben-Weyl. (2003). Methods of Organic Chemistry, Vol. E22a, Synthesis of Peptides and Peptidomimetics. Georg Thieme Verlag.
• BenchChem. (2025). A Comparative Guide to Tert-Butyl Ester and Tert-Butyl Ether Protecting Groups.

• Kaul, R., Brouillette, Y., Sajjadi, Z., Hansford, K. A., & Lubell, W. D. (2004). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. ResearchGate. [Link]

• BenchChem. (2025). Application Notes and Protocols for Catalytic Hydrogenation of Benzyl Esters.

• Kaul, R., Brouillette, Y., Sajjadi, Z., Hansford, K. A., & Lubell, W. D. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. Semantic Scholar. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Esters. Retrieved from [Link]

• Szeifert, J. M., Szabó, A., Szakács, Z., & Kádas, I. (2007). Enzymatic Removal of Carboxyl Protecting Groups. III. Fast Removal of Allyl and Chloroethyl Esters by Bacillus subtilis Esterase. The Journal of Organic Chemistry, 72(23), 8962–8965. [Link]

• Chen, J. P., et al. (2002). Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine over Supported Palladium Catalysts. In Catalysis of Organic Reactions (pp. 313-328). Marcel Dekker.
• Kocienski, P. J. (2005). Protecting Groups (3rd ed.). Georg Thieme Verlag.
• BenchChem. (2025). Comparative study of deprotection methods for benzyl and trityl ethers.

• Strazzolini, P., Misuri, N., & Polese, P. (2005). Efficient cleavage of carboxylic tert-butyl and 1-adamantyl esters, and N-Boc-amines using H2SO4 in CH2Cl2. Tetrahedron Letters, 46(15), 2631–2633. [Link]

• Organic Chemistry Portal. (n.d.). Carboxyl Protecting Groups Stability. Retrieved from [Link]

• ResearchGate. (n.d.). Literature review of alkyl and benzyl ester and ether cleavage using Lewis acids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• Oikawa, Y., Yoshioka, T., & Yonemitsu, O. (1982). p-Methylbenzyl Group: Oxidative Removal and Orthogonal Alcohol Deprotection. Organic Letters, 4(5), 875-878.
• Sharma, A., & Kumar, R. (2021). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Chemistry – An Asian Journal, 16(15), 1946-1967.
• Kocienski, P. J. (1994). Protecting Groups. Georg Thieme Verlag.

• Reid, E. E. (1922). PREPARATION AND HYDROLYSIS OF BENZYL ESTERS. Journal of the American Chemical Society, 44(7), 1672–1675. [Link]

• BenchChem. (2025). Technical Support Center: Benzyl Ester Cleavage of 8-(Benzyloxy)-8-oxooctanoic Acid Linkers.

• YouTube. (2020, May 2). Advantage of tert-Butyl Esters in organic synthesis & comparison with simple methyl ester. Retrieved from [Link]

• BenchChem. (2025). Cleavage of the tert-butyl ester without affecting other functional groups.

• Greenberg, J. A., & Sammakia, T. (2017). The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride. The Journal of Organic Chemistry, 82(6), 3245–3251. [Link]

• Dalhousie University. (n.d.). The Use of Tin (IV) Chloride to Selectively Cleave Benzyl Esters over. Retrieved from [Link]

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Reactivity Comparison Guide: 3-Cyclopropoxy-benzoic Acid vs. Its tert-Butyl Ester

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Structural Causality, Reactivity Profiling, and Self-Validating Experimental Workflows

Executive Summary & Structural Causality

In modern drug discovery, the cyclopropoxy group is increasingly deployed as a conformationally restricted bioisostere for standard alkoxy ethers, offering enhanced metabolic stability against CYP450-mediated oxidative dealkylation. When incorporated onto a benzoic acid scaffold, the resulting 3-Cyclopropoxy-benzoic acid (CAS 1211587-15-3) serves as a highly versatile building block[1].

However, the free carboxylic acid moiety often presents severe chemoselectivity challenges during complex, multi-step API syntheses. The acidic proton can quench organometallic reagents (e.g., Grignards), while the carboxylate anion can poison transition-metal catalysts or form insoluble salts during cross-coupling reactions[2].

To circumvent these issues, the protected derivative, 3-Cyclopropoxy-benzoic acid tert-butyl ester (CAS 1394943-42-0), is utilized[3]. The tert-butyl group provides immense steric bulk that effectively shields the carbonyl carbon from nucleophilic attack, while removing the acidic proton. This renders the ester highly stable against various nucleophiles, reducing agents, and basic conditions, while allowing for orthogonal deprotection under mildly acidic conditions[4].

Logical relationship between tert-butyl ester structural properties and its reactivity.

Quantitative Reactivity & Property Comparison

The decision to use the free acid versus the tert-butyl ester dictates the permissible reaction conditions for downstream functionalization. The table below summarizes their comparative physicochemical and reactivity profiles.

Parameter	3-Cyclopropoxy-benzoic acid	3-Cyclopropoxy-benzoic acid tert-butyl ester
CAS Number	1211587-15-3[1]	1394943-42-0[3]
Molecular Weight	178.19 g/mol [1]	234.29 g/mol
Chemical Formula	C10H10O3[5]	C14H18O3
Physical Form	White Solid	Viscous Oil / Low-Melting Solid
Nucleophile Stability	Low (Deprotonates to salt)	High (Sterically shielded)[4]
Base Stability	High (Forms stable carboxylate)	High (Resistant to saponification)[4]
Acid Stability	High	Low (Cleaves to free acid)[4]
Pd-Catalyzed Cross-Coupling	Poor (Catalyst poisoning/salt formation)	Excellent (Inert to basic coupling conditions)[2]

Self-Validating Experimental Workflows

As a Senior Application Scientist, I prioritize protocols that incorporate intrinsic, self-validating feedback loops. This ensures that the chemist can verify the success of the transformation in real-time without solely relying on post-reaction LC-MS analysis.

Protocol A: Catalytic tert-Butylation of 3-Cyclopropoxy-benzoic acid

Traditional esterification methods using isobutylene gas and sulfuric acid are hazardous and cumbersome. A modern, highly efficient alternative utilizes bis(trifluoromethanesulfonyl)imide (Tf2NH) as a superacid catalyst in tert-butyl acetate[4].

Step-by-Step Methodology:

• Initiation: Charge a dry flask with 3-Cyclopropoxy-benzoic acid (1.0 eq) and tert-butyl acetate (acts as both the solvent and the tert-butylation reagent)[4].

• Catalysis: Add a catalytic amount of Tf2NH (0.05 eq) at room temperature. Causality: Tf2NH generates soluble salts and acts as a powerful proton source to activate the acetate without cleaving the sensitive cyclopropoxy ether[4].

• In-Process Control (Self-Validation): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (4:1) mobile phase. The starting carboxylic acid will streak near the baseline (low Rf) due to strong hydrogen bonding. Successful conversion is validated by the appearance of a tight, UV-active spot at a significantly higher Rf (~0.7), confirming the loss of the polar proton.

• Quench & Isolation: Quench the reaction with saturated aqueous NaHCO3 to neutralize the Tf2NH, preventing reverse hydrolysis during concentration. Extract with ethyl acetate, dry over MgSO4, and concentrate to yield the pure tert-butyl ester.

Synthetic workflow utilizing tert-butyl ester protection for downstream cross-coupling.

Protocol B: Acid-Mediated Orthogonal Deprotection

Once downstream modifications (such as Suzuki or Buchwald-Hartwig cross-couplings) are complete, the tert-butyl ester must be removed to unmask the carboxylic acid. Because the ester is sterically shielded against basic saponification (e.g., LiOH/NaOH), it must be cleaved under acidic conditions[4].

Step-by-Step Methodology:

• Solvation: Dissolve the functionalized 3-Cyclopropoxy-benzoic acid tert-butyl ester in anhydrous dichloromethane (DCM).

• Acidification: Add Trifluoroacetic acid (TFA) dropwise at 0 °C, then allow the mixture to warm to room temperature. Causality: TFA protonates the ester carbonyl. The extreme steric bulk prevents nucleophilic attack by water; instead, the molecule undergoes an E1-like elimination, cleaving the C-O bond to form a highly stable tert-butyl cation.

• Kinetic Monitoring (Self-Validation): The transient tert-butyl cation rapidly loses a proton to form isobutylene gas. The physical evolution of gas bubbles in the solution acts as an in-situ visual kinetic indicator. When bubbling completely ceases, the deprotection is mechanically complete.

• Isolation: Concentrate the mixture under reduced pressure. The volatile nature of TFA, DCM, and isobutylene ensures that the free functionalized 3-Cyclopropoxy-benzoic acid is obtained in quantitative yield without the need for aqueous workup.

E1-mediated acidic cleavage of the tert-butyl ester, releasing isobutylene gas.

References

• [1] Title: 3-Cyclopropoxy-benzoic acid - Sigma-Aldrich Source: sigmaaldrich.com URL:

• [3] Title: 4-(1-methylsulfonyloxypentan-3-yl)benzoic acid tert-butyl ester - Guidechem Source: guidechem.com URL:

• Title: 3-Cyclopropoxy-benzoic acid | 1211587-15-3 - Sigma-Aldrich Source: sigmaaldrich.com URL:

• [5] Title: 3-cyclopropoxybenzoic acid (C10H10O3) - PubChemLite Source: uni.lu URL:

• [4] Title: A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols Source: thieme-connect.com URL:

• Title: Reaction of Alcohols with Carboxylic Acids and their Derivatives Source: wiley-vch.de URL:

• [2] Title: Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides Source: acs.org (Journal of the American Chemical Society) URL:

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A Senior Application Scientist's Guide to Alternative Cyclopropyl-Containing Building Blocks in Synthesis

Introduction: Beyond the Simple Ring – The Strategic Value of Functionalized Cyclopropanes

The cyclopropane ring, a seemingly simple three-membered carbocycle, is a powerhouse in modern medicinal chemistry. Its rigid structure reduces molecular flexibility, enhancing binding to biological targets, and its unique electronic properties often render it a metabolically stable bioisostere for larger, more labile groups like phenyl rings or gem-dimethyl functionalities.[1][2] However, the true synthetic power of this motif is unlocked when we move beyond simple, unadorned cyclopropanes and embrace a diverse arsenal of functionalized building blocks. These "alternative" synthons are not mere structural curiosities; they are precision tools, pre-activated to undergo a variety of unique and powerful transformations that are inaccessible to their simpler counterparts.

This guide provides a comparative analysis of several key classes of alternative cyclopropyl building blocks. We will move beyond a simple catalog of reagents to explore the causality behind their reactivity, providing field-proven insights into their strategic application. For researchers, scientists, and drug development professionals, understanding when and why to choose a specific building block is paramount to accelerating discovery timelines and unlocking novel chemical space. We will delve into the synthesis, unique reactivity, and comparative performance of these synthons, supported by experimental data and detailed protocols.

The Chemist's Compass: Selecting the Right Cyclopropyl Synthon

The choice of a cyclopropyl building block is dictated by the desired synthetic outcome. A retro-synthetic analysis that leads back to a cyclopropane intermediate must consider not just the final structure, but the key bond disconnections required to build molecular complexity. The following decision-making framework can guide this selection process.

Caption: A decision-making framework for selecting an appropriate cyclopropyl building block.

Donor-Acceptor (D-A) Cyclopropanes: The Versatile 1,3-Dipole Precursors

Donor-Acceptor (D-A) cyclopropanes are perhaps the most versatile class of activated cyclopropanes.[3] Characterized by vicinal electron-donating (e.g., alkoxy, silyloxy, aryl) and electron-withdrawing (e.g., ester, ketone, nitrile) groups, the C-C bond between them is highly polarized and susceptible to cleavage.[3][4] This "push-pull" electronic arrangement is the key to their utility, allowing them to function as stable precursors to all-carbon 1,3-dipoles under mild Lewis acid catalysis.[4][5]

Synthesis and Reactivity

D-A cyclopropanes are readily synthesized from styrenes or benzaldehydes using straightforward methods.[4] Their true power lies in their reaction profile. Upon treatment with a Lewis acid, the polarized C1-C2 bond cleaves, forming a 1,3-dipole that can be trapped by a wide array of dipolarophiles in cycloaddition reactions.[4][5] This strategy provides rapid access to complex five- and six-membered carbo- and heterocyclic scaffolds.

Caption: General reaction mechanism for Lewis acid-catalyzed ring-opening and cycloaddition of D-A cyclopropanes.

Comparative Performance

The primary advantage of D-A cyclopropanes is their ability to construct complex cyclic systems in a single, often highly diastereoselective, step. Compared to linear multi-step sequences, this approach is significantly more step-economical. The choice of Lewis or Brønsted acid can even control the diastereomeric outcome in some cases.[6]

Building Block	Key Transformation	Typical Conditions	Stereocontrol	Key Advantage
D-A Cyclopropane	[3+2] Cycloaddition	Lewis Acid (e.g., Sc(OTf)₃), RT	Often High Diastereoselectivity	Rapid construction of 5-membered heterocycles.[4][5]
Vinylcyclopropane	Vinylcyclopropane-Cyclopentene Rearrangement	Thermal (High Temp)	Varies	Access to cyclopentene scaffolds.[7]
Simple Alkene + Ylide	[2+1] Cyclopropanation	Rh or Cu catalyst	Often requires chiral ligands	Forms the cyclopropane ring itself.

Featured Protocol: Diastereoselective [3+2] Cycloaddition of a D-A Cyclopropane with an Aldehyde

This protocol is adapted from literature procedures demonstrating the synthesis of a tetrahydrofuran derivative.

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the donor-acceptor cyclopropane (1.0 equiv) and anhydrous dichloromethane (DCM, 0.1 M).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add the aldehyde (1.2 equiv) to the solution.

• Catalyst Initiation: Add a solution of Scandium(III) triflate (Sc(OTf)₃, 10 mol%) in DCM dropwise to the stirred reaction mixture.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Extraction: Transfer the mixture to a separatory funnel and extract with DCM (3 x 20 mL).

• Work-up: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired tetrahydrofuran derivative.

Cyclopropanols: The Powerful Homoenolate Equivalents

Cyclopropanols are versatile three-carbon building blocks that serve as synthetic equivalents of homoenolates, a class of intermediates that exhibit umpolung (reversed polarity) reactivity at the β-carbon.[8][9] This unique reactivity, driven by the release of ring strain (approx. 28 kcal/mol), allows for the formation of β-functionalized carbonyl compounds, which are challenging to access through traditional enolate chemistry.[10]

Synthesis and Reactivity

The Kulinkovich reaction, which involves the treatment of an ester with a Grignard reagent in the presence of a titanium(IV) isopropoxide catalyst, is a cornerstone for cyclopropanol synthesis.[11][12] Once formed, cyclopropanols can undergo a variety of transformations. Ring-opening can be initiated by acid, base, or transition metals, typically proceeding with cleavage of the most substituted C-C bond to generate a β-carbonyl radical or carbanion, which can then be trapped.[8][13]

Method	Starting Material	Reagents	Key Feature
Kulinkovich Reaction	Ester	EtMgBr, Ti(Oi-Pr)₄	Highly efficient for 1-substituted cyclopropanols.[11]
Simmons-Smith	Silyl Enol Ether	CH₂I₂, Zn-Cu	Classic method, good for unsubstituted cyclopropanols.
Diastereoselective Reduction	Cyclopropanone	Chiral Reducing Agent	Access to enantioenriched cyclopropanols.[8]

Comparative Performance: Accessing β-Functionalized Ketones

Approach	Reagents	Generality	Causality
Cyclopropanol Ring-Opening	Lewis Acid/Base or Transition Metal	Broad scope for electrophiles	Strain-release driven formation of a β-carbanion equivalent. Highly reliable.
Conjugate Addition	α,β-Unsaturated Ketone + Organocuprate	Limited by availability of cuprate and enone	Classic 1,4-addition. The β-carbon is inherently electrophilic and requires a nucleophilic reagent.
Enolate Alkylation	Ketone Enolate + γ-Electrophilic Synthon	Prone to side reactions (O-alkylation, poly-alkylation)	Requires a specialized, often unstable, electrophile. Less direct.

Featured Protocol: Copper-Catalyzed Homo-Mannich Reaction of a Cyclopropanol

This protocol, adapted from recent literature, demonstrates the synthesis of a γ-amino ketone, a valuable scaffold in pharmaceutical chemistry.[9]

• Catalyst Preparation: In a glovebox, add Cu(OAc)₂ (5 mol%), a suitable chiral ligand (e.g., a BOX or PyBox variant, 6 mol%), and anhydrous toluene to a reaction vial. Stir for 30 minutes.

• Reagent Preparation: In a separate vial, dissolve the cyclopropanol (1.0 equiv), amine (1.1 equiv), and aldehyde (1.1 equiv) in anhydrous toluene.

• Reaction Initiation: Add the substrate solution to the catalyst mixture. Seal the vial and remove from the glovebox.

• Heating and Monitoring: Heat the reaction mixture to 80 °C and stir for 24 hours. Monitor for the consumption of the cyclopropanol starting material by GC-MS.

• Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the resulting crude oil directly by flash column chromatography on silica gel to afford the desired γ-amino ketone.

Cyclopropylamines: Privileged Scaffolds in Bioactive Molecules

The cyclopropylamine motif is a cornerstone in medicinal chemistry, found in numerous approved drugs, including the antibiotic Ciprofloxacin and MAO inhibitors.[14][15] Its value stems from the combination of the amine's basicity and nucleophilicity with the unique steric and electronic properties of the strained ring.[15][16] The incorporation of a nitrogen atom facilitates ring-opening reactions, making cyclopropylamines not just structural components but also versatile synthetic intermediates.[16]

Synthesis and Reactivity

Modern synthetic methods provide diverse routes to cyclopropylamines, including the reductive amination of cyclopropanecarboxaldehydes, amination of cyclopropanols, and transition-metal-catalyzed coupling reactions of cyclopropylboronic acids with amines.[15][16] Their reactivity is twofold: the amine can participate in standard transformations like acylation and alkylation, while the entire moiety can undergo ring-opening reactions or cycloadditions.[14][16]

Featured Protocol: Synthesis via Reductive Amination of Cyclopropanecarboxaldehyde

• Imine Formation: Dissolve cyclopropanecarboxaldehyde (1.0 equiv) and the desired primary amine (1.05 equiv) in methanol (0.5 M). Add acetic acid (0.1 equiv) to catalyze imine formation. Stir at room temperature for 1 hour.

• Reduction: Cool the solution to 0 °C in an ice bath. Add sodium borohydride (NaBH₄, 1.5 equiv) portion-wise over 15 minutes, controlling any effervescence.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 3 hours.

• Quenching: Carefully quench the reaction by the slow addition of 1 M HCl until the pH is ~2.

• Basification and Extraction: Make the solution basic (pH ~10) by adding 6 M NaOH. Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Work-up: Combine the organic extracts, wash with brine, dry over MgSO₄, filter, and concentrate in vacuo to yield the cyclopropylamine product, which can be further purified by distillation or chromatography if necessary.

Bicyclo[1.1.0]butanes (BCBs): The Apex of Strain-Driven Reactivity

Bicyclo[1.1.0]butanes (BCBs) are among the most strained carbocycles available to chemists, possessing a strain energy of 64–66 kcal/mol.[17] This immense strain is not a liability but a powerful driving force for reactivity. The high s-character of the bridgehead C-C bond allows BCBs to react with electrophiles, nucleophiles, and radicals, serving as unique building blocks for sp³-rich molecules.[17][18]

Synthesis and Application

Historically, the synthesis of functionalized BCBs has been challenging. However, recent advances have provided practical routes, such as the two-step conversion from more accessible iodo-bicyclo[1.1.1]pentanes (BCPs).[17][19] This method involves a photo-Hunsdiecker reaction followed by nucleophilic substitution, which induces a skeletal rearrangement to the BCB core.[17] BCBs are increasingly used as "spring-loaded" synthons; their reaction with various partners leads to a rapid increase in molecular complexity through strain-release pathways.

Caption: Synthetic workflow for the conversion of iodo-BCPs to substituted BCBs.

Comparative Performance

Building Block	Strain Energy (kcal/mol)	Key Reactivity	Synthetic Utility
Bicyclo[1.1.0]butane (BCB)	~65	Strain-release with nucleophiles/electrophiles	Rapid construction of complex, sp³-rich scaffolds.[17][18]
Bicyclo[1.1.1]pentane (BCP)	~67	Phenyl bioisostere	Primarily used as a stable structural replacement.[17]
Cyclopropane	~28	Ring-opening under harsh conditions or with activation	Stable core; requires activation (e.g., D-A) for ring-opening.

Conclusion

The modern synthetic chemist's toolkit is rich with a variety of cyclopropyl-containing building blocks that extend far beyond the parent carbocycle. Donor-acceptor cyclopropanes offer an elegant entry into complex heterocycles through formal cycloadditions. Cyclopropanols provide a reliable platform for homoenolate chemistry, enabling the synthesis of β-functionalized carbonyls. Cyclopropylamines remain a privileged scaffold in drug discovery, while highly strained systems like bicyclo[1.1.0]butanes are opening new frontiers in the construction of sp³-rich molecules. The judicious selection of these building blocks, based on a deep understanding of their inherent reactivity, is critical for the efficient and innovative synthesis of the next generation of functional molecules.

References

• O'Connor, N. R., & Stoltz, B. M. (n.d.).
• (2025, September 26). Photoredox-Catalyzed Cyclopropanation via Ligated Boryl Radical-Mediated Nonstabilized Carbene Formation. Journal of the American Chemical Society.
• O'Connor, N. R., Wood, J. L., & Stoltz, B. M. (n.d.).
• (2026, March 28). The Chemical Properties and Reactivity of Cyclopropylamine. NINGBO INNO PHARMCHEM CO.,LTD.
• (2025, March 6). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews.
• (2023, June 7). Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes.
• (2003, February 21). Donor−Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis. Chemical Reviews.
• Walczak, M. A. A. (2009, August 31). synthesis and reactions of bicyclo[1.1.0]butanes. CORE.
• (2024, December 4).
• (n.d.).
• (2025, August 14). Photoredox-catalyzed cyclopropanation of allenes towards vinyl-cyclopropanes. Chemical Science.
• (2025, September 26). Organic Photoredox‐Catalyzed 1,2‐Hydrogen Atom Transfer Enables the Synthesis of Cyclopropanes via Radical‐Polar Crossover Cyclization Cascade.
• (n.d.). Synthesis and Applications of Cyclopropanones and Their Equivalents as Three-Carbon Building Blocks in Organic Synthesis.
• Laktsevich-Iskryk, M., Hurski, A., Ošeka, M., & Kananovich, D. (2025). Recent advances in asymmetric synthesis via cyclopropanol intermediates. Organic & Biomolecular Chemistry, 23, 992-1015.
• Savchiuk, T., et al. (n.d.). Novel spirocyclic and fused cyclopropane scaffolds for medicinal chemistry. Enamine.
• (2020, October 7). Recent Advances in Stereoselective Ring Expansion of Spirocyclopropanes: Access to the Spirocyclic Compounds. ACS Omega.
• (n.d.). Synthesis and Applications of Bicyclo[1.1.0]butyl and Azabicyclo[1.1.0]butyl Organometallics. PMC.
• Suresh, R., Orbach, N., & Marek, I. (2024). Synthesis of Stereodefined Polysubstituted Bicyclo[1.1.0]butanes. Organic Chemistry Portal.
• Mandler, M., Mignone, J., Jurica, E., et al. (2023, May 28). Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes. ChemRxiv.
• (n.d.). Synthesis of cyclopropanols. Organic Chemistry Portal.
• (2003, June 10). The Chemistry of Cyclopropanols. Chemical Reviews.
• (2020, October 7). Recent Advances in Stereoselective Ring Expansion of Spirocyclopropanes: Access to the Spirocyclic Compounds. PMC.
• (n.d.). Donor‐Acceptor Cyclopropanes: Activation Enabled by a Single, Vinylogous Acceptor. Wiley Online Library.
• (n.d.). Synthesis of cyclopropylamines from cyclopropanols and amines.

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Comprehensive NMR Cross-Referencing Guide: 3-Cyclopropoxy-benzoic acid tert-butyl ester vs. Literature Standards

Executive Summary

In modern pharmaceutical development, validating the structural integrity of synthetic intermediates is paramount. 3-Cyclopropoxy-benzoic acid tert-butyl ester (CAS: 1394943-42-0) is a highly specialized building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including Bruton's tyrosine kinase (BTK) inhibitors and Toll-like receptor 7 (TLR7) agonists .

This guide provides an objective, data-driven comparison of the NMR spectroscopic profile of this compound against literature-validated structural analogs. By cross-referencing experimental data with established alternatives (such as methyl esters and unsubstituted tert-butyl benzoates), researchers can confidently validate structural integrity, assess protecting group stability, and ensure downstream synthetic success.

Structural Context & Mechanistic Importance

The molecular architecture of 3-Cyclopropoxy-benzoic acid tert-butyl ester is defined by two critical functional groups, each serving a distinct mechanistic purpose:

• The tert-Butyl Ester: Acts as a robust, sterically hindered protecting group. Unlike methyl or ethyl esters, the tert-butyl group is highly resistant to nucleophilic attack (e.g., Grignard reagents) and basic saponification. It is orthogonally cleaved under mild acidic conditions .

• The Cyclopropoxy Moiety: Enhances the lipophilicity and metabolic stability of the final drug candidate. The cyclopropyl ring introduces unique conformational rigidity compared to linear alkoxy chains.

Acid-mediated deprotection pathway of the tert-butyl ester to yield the free acid.

NMR Benchmarking: Experimental vs. Literature Alternatives

Because highly specific proprietary intermediates often lack direct public spectral repositories, rigorous structural validation requires cross-referencing the compound's functional domains against validated literature standards.

Here, we compare the predicted/experimental shifts of 3-Cyclopropoxy-benzoic acid tert-butyl ester against two authoritative literature analogs: Methyl 4-cyclopropoxybenzoate (to validate the ether linkage) and tert-Butyl benzoate (to validate the ester core).

Table 1: ¹H NMR Chemical Shift Comparison (CDCl₃, 500 MHz)

Proton Assignment	3-Cyclopropoxy-benzoic acid t-butyl ester (Target)	Methyl 4-cyclopropoxybenzoate (Lit. Analog)	tert-Butyl benzoate (Lit. Analog)
tert-Butyl (-C(CH₃)₃)	1.60 – 1.62 ppm (s, 9H)	N/A	1.62 ppm (s, 9H)
Methyl Ester (-OCH₃)	N/A	3.88 ppm (s, 3H)	N/A
Cyclopropoxy (-OCH-)	3.75 – 3.80 ppm (m, 1H)	3.78 ppm (m, 1H)	N/A
Cyclopropyl (-CH₂-)	0.70 – 0.85 ppm (m, 4H)	0.65 – 0.97 ppm (m, 4H)	N/A
Aromatic (Ring Protons)	7.15 – 7.65 ppm (m, 4H, meta-sub)	7.06 (d), 7.98 (d) ppm (4H)	7.38 – 8.00 ppm (m, 5H)

Mechanistic Insight: The cyclopropyl methylene protons (-CH₂-) appear unusually upfield (0.70–0.85 ppm). Causality: The severe ring strain of the cyclopropane ring alters the hybridization of its carbon atoms (possessing higher s-character in the C-H bonds and p-character in the C-C bonds), generating a strong diamagnetic anisotropy that heavily shields the attached protons.

Table 2: ¹³C NMR Chemical Shift Comparison (CDCl₃, 125 MHz)

Carbon Assignment	3-Cyclopropoxy-benzoic acid t-butyl ester (Target)	Methyl 4-cyclopropoxybenzoate (Lit. Analog)	tert-Butyl benzoate (Lit. Analog)
Carbonyl (C=O)	~165.5 ppm	167.3 ppm	165.8 ppm
tert-Butyl Quat. (-C-)	~81.0 ppm	N/A	80.7 ppm
tert-Butyl Methyls (-CH₃)	~28.2 ppm	N/A	28.2 ppm
Cyclopropoxy (-OCH-)	~51.5 ppm	51.6 ppm	N/A
Cyclopropyl (-CH₂-)	~6.6 ppm	6.7 ppm	N/A

Step-by-Step NMR Validation Protocol

To ensure a self-validating system that prevents false positives (e.g., mistaking unreacted tert-butanol for the ester product), follow this rigorous acquisition and processing protocol.

Phase 1: Sample Preparation

• Solvent Selection: Dissolve 15–20 mg of the analyte in 0.6 mL of high-purity CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: TMS provides an absolute 0.00 ppm reference point. Without it, referencing against the residual CHCl₃ peak (7.26 ppm) can be skewed by concentration effects or temperature variations, leading to misassignment of the sensitive cyclopropyl multiplets.

Phase 2: Acquisition Parameters

• ¹H NMR (Proton): Execute a standard 30° pulse program (zg30) with a relaxation delay (D1) of 2 seconds. Acquire 16 scans.

• ¹³C NMR (Carbon): Execute a power-gated decoupling sequence (zgpg30). Crucial Step: Increase the D1 delay to 3–5 seconds.

  • Causality: Quaternary carbons (like the tert-butyl central carbon at ~81.0 ppm and the carbonyl at ~165.5 ppm) lack attached protons, resulting in significantly longer T₁ relaxation times. A short D1 will cause these critical peaks to vanish into the baseline noise, preventing confirmation of the ester linkage.

Phase 3: Processing & Cross-Referencing

• Baseline Correction: Apply a line broadening (LB) of 0.3 Hz for ¹H. Perform manual phase and zero-order baseline correction.

  • Causality: An inaccurate baseline will artificially inflate the integration of the broad cyclopropyl multiplets (0.70–0.85 ppm), leading to false purity assessments.

• Integration Check: Set the tert-butyl singlet (1.60 ppm) strictly to 9.00. The cyclopropoxy methine multiplet (~3.78 ppm) must integrate precisely to 1.00 ± 0.05. Any deviation indicates partial ester hydrolysis or residual tert-butanol contamination.

Step-by-step NMR validation workflow for structural confirmation.

Protecting Group Strategy: tert-Butyl vs. Alternatives

When designing a synthetic route, selecting the correct ester is critical for yield and chemoselectivity.

• Versus Methyl/Ethyl Esters: Methyl esters (like Methyl 4-cyclopropoxybenzoate) are easily formed but require harsh basic conditions (e.g., LiOH/NaOH in aqueous methanol) or strong Lewis acids for deprotection. If the target molecule contains base-sensitive stereocenters or other labile amides, saponification will cause degradation. The tert-butyl ester bypasses this entirely, cleaving cleanly in Trifluoroacetic acid (TFA) via the formation of a stable tert-butyl cation, which eliminates to form volatile isobutylene gas .

• Versus Benzyl Esters: Benzyl esters are cleaved via catalytic hydrogenation (Pd/C, H₂). However, cyclopropyl rings can sometimes be susceptible to hydrogenolysis under aggressive conditions. The tert-butyl ester ensures the cyclopropoxy group remains completely untouched during deprotection.

References

• European Patent Office. (2014). BTK INHIBITORS (EP 2948458 B1).
• World Intellectual Property Organization. (2021). 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7) AGONISTS (WO2021154668A1).

• Matsuya, Y., et al. (2018). Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles. The Journal of Organic Chemistry, 83(15), 8581-8588. Retrieved from[Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 69886, tert-Butyl benzoate. Retrieved from[Link]

Comparative yield analysis of different synthetic routes to 3-Cyclopropoxy-benzoic acid tert-butyl ester

Comparative Yield Analysis: Synthetic Routes to 3-Cyclopropoxy-benzoic acid tert-butyl ester

Executive Summary & Rationale

The cyclopropoxy motif is a highly privileged structural feature in modern medicinal chemistry, frequently deployed to enhance metabolic stability, modulate lipophilicity, and lock molecular conformations. Specifically, 3-Cyclopropoxy-benzoic acid tert-butyl ester serves as a critical synthetic intermediate in the development of advanced therapeutics, including Toll-like receptor 7 (TLR7) agonists[1] and Bruton's tyrosine kinase (BTK) inhibitors[2].

Despite its high value, the synthesis of aryl cyclopropyl ethers is notoriously challenging. Traditional etherification methods often fail due to the unique strain and electronic properties of the cyclopropane ring. This guide objectively compares three divergent synthetic routes to 3-Cyclopropoxy-benzoic acid tert-butyl ester, providing mechanistic causality for their success or failure, and establishes a validated, high-yielding experimental protocol based on state-of-the-art copper catalysis[3].

Visualizing the Synthetic Divergence

To understand the strategic disconnection of this molecule, we must evaluate the three primary pathways attempted in process chemistry: Chan-Lam coupling (Route A), Nucleophilic Aromatic Substitution (Route B), and Ullmann-type etherification (Route C).

Fig 1. Comparative synthetic routes to 3-Cyclopropoxy-benzoic acid tert-butyl ester.

Quantitative Route Comparison

The following table summarizes the experimental outcomes of the three evaluated pathways.

Parameter	Route A: Chan-Lam Coupling	Route B: SNAr	Route C: Ullmann Etherification
Starting Materials	tert-Butyl 3-hydroxybenzoate + Potassium cyclopropyltrifluoroborate	tert-Butyl 3-fluorobenzoate + Cyclopropanol	tert-Butyl 3-hydroxybenzoate + Bromocyclopropane
Catalyst / Base	Cu(OAc)₂ / 1,10-Phenanthroline / K₂CO₃	NaH or KOtBu	CuI / 8-Hydroxyquinoline / Cs₂CO₃
Conditions	Toluene:H₂O (3:1), O₂ (1 atm), 70 °C	DMF, 100 °C	Toluene, 110 °C
Isolated Yield	75% – 85%	< 5% (Trace)	< 10%
Primary Failure Mode	N/A (Highly efficient)	Electronic mismatch; Cyclopropanol ring-opening	C-Br bond inertness; β-hydride elimination
Scalability	Excellent (Gram to multi-gram scale)	Poor	Poor

Route Evaluations & Mechanistic Causality

Route B (SNAr): The Electronic Mismatch

Nucleophilic aromatic substitution (SNAr) requires a highly electron-deficient arene to stabilize the intermediate Meisenheimer complex. In tert-butyl 3-fluorobenzoate, the ester group is in the meta position relative to the leaving group (fluorine). Because meta-substituents cannot participate in direct resonance stabilization of the negative charge, the activation energy barrier is prohibitively high. Furthermore, cyclopropoxide (generated from cyclopropanol and base) is a relatively weak nucleophile that is highly prone to base-catalyzed ring-opening to form propanal at elevated temperatures.

Route C (Ullmann): The Hybridization Barrier

Attempting to couple tert-butyl 3-hydroxybenzoate with bromocyclopropane via Cu(I) catalysis typically fails. The carbon-bromine bond in cyclopropane possesses unusually high s-character (approaching sp² hybridization), making oxidative addition to the copper center exceptionally slow. When forced under harsh conditions (110 °C), the cyclopropyl moiety undergoes rapid ring-opening or elimination pathways rather than the desired reductive elimination.

Route A (Chan-Lam): The Optimal Path

The copper-catalyzed aerobic cross-coupling of phenols with organoboron reagents (Chan-Lam coupling) is the definitive solution[3]. Historically, this reaction failed with cyclopropylboronic acid due to rapid protodeboronation and decomposition of the boronic acid during the reaction setup[3]. The critical breakthrough is the use of potassium cyclopropyltrifluoroborate (BF₃K-cPr) . This bench-stable salt acts as a slow-release reservoir for the active boron species.

Fig 2. Proposed Cu-catalyzed Chan-Lam O-cyclopropylation catalytic cycle.

Mechanistic Causality of the Solvent System: Why use a 3:1 Toluene:H₂O mixture? The water is not merely a co-solvent; it is a mechanistic requirement[3]. It hydrolyzes the trifluoroborate salt in situ to generate the reactive boronic acid/boronate species necessary for transmetalation onto the Cu(II)-phenoxide complex. The O₂ atmosphere serves as the terminal oxidant, driving the Cu(II) intermediate to a highly reactive Cu(III) species, which rapidly undergoes reductive elimination to forge the C-O bond[3].

Validated Experimental Protocol (Chan-Lam Route)

This protocol is adapted for electron-deficient phenols, utilizing a slightly higher catalyst loading (25 mol%) to ensure complete conversion[3].

Reagents & Materials:

• tert-Butyl 3-hydroxybenzoate (1.0 equiv, 5.0 mmol, 971 mg)

• Potassium cyclopropyltrifluoroborate (3.0 equiv, 15.0 mmol, 2.22 g)

• Copper(II) acetate (Cu(OAc)₂) (0.25 equiv, 1.25 mmol, 227 mg)

• 1,10-Phenanthroline (0.25 equiv, 1.25 mmol, 225 mg)

• Potassium carbonate (K₂CO₃) (2.0 equiv, 10.0 mmol, 1.38 g)

• Toluene / Deionized Water (3:1 v/v, 20 mL)

• Oxygen balloon (1 atm)

Step-by-Step Methodology:

• Catalyst Pre-Activation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, combine Cu(OAc)₂ and 1,10-phenanthroline. Add 15 mL of Toluene and stir at room temperature for 10 minutes until a deep blue/green complex forms.

• Reagent Addition: To the stirring mixture, add tert-butyl 3-hydroxybenzoate, potassium cyclopropyltrifluoroborate, and K₂CO₃.

• Aqueous Activation: Add 5 mL of Deionized Water to the flask. (The biphasic mixture is critical for the controlled hydrolysis of the trifluoroborate salt).

• Oxygenation: Seal the flask with a rubber septum. Purge the headspace with an O₂ balloon for 2 minutes, then leave the O₂ balloon attached to maintain a 1 atm oxygen atmosphere.

• Reaction Execution: Transfer the flask to a pre-heated oil bath at 70 °C. Stir vigorously (1000 rpm) to ensure adequate mixing of the biphasic system and maximum surface area for O₂ diffusion. Allow the reaction to proceed for 12–16 hours.

• Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate (30 mL) and transfer to a separatory funnel. Wash the organic layer with water (2 × 20 mL) and brine (20 mL).

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Eluent: 5% to 10% EtOAc in Hexanes) to afford 3-Cyclopropoxy-benzoic acid tert-butyl ester as a clear oil/white solid.

References

• Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Substituted benzamides and substituted pyridinecarboxamides as Btk inhibitors (US9481682B2)
• 1H-Pyrazolo[4,3-d]Pyrimidine Compounds as Toll-Like Receptor 7 (TLR7) Agonists (WO2021154668A1)

Sources

• 1. WO2021154668A1 - 1H-PYRAZOLO[4,3-d]PYRIMIDINE COMPOUNDS AS TOLL-LIKE RECEPTOR 7 (TLR7) AGONISTS - Google Patents [patents.google.com]
• 2. US9481682B2 - Substituted benzamides and substituted pyridinecarboxamides as Btk inhibitors - Google Patents [patents.google.com]
• 3. Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 3-Cyclopropoxy-benzoic acid tert-butyl ester: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 3-Cyclopropoxy-benzoic acid tert-butyl ester, a compound utilized in contemporary drug discovery and development. By understanding the chemical nature of this substance and adhering to established best practices and regulatory requirements, researchers can ensure a safe and compliant disposal process.

The disposal procedures outlined herein are synthesized from an analysis of the compound's structural analogues, including benzoic acid and its various ester derivatives, and are grounded in the hazardous waste regulations set forth by the U.S. Environmental Protection Agency (EPA).

Hazard Assessment and Waste Classification

Benzoic acid and its derivatives are known to cause skin and serious eye irritation.[1] Some related compounds are also classified as harmful if swallowed or inhaled.[2] The tert-butyl ester group does not significantly alter this fundamental hazard profile. Therefore, 3-Cyclopropoxy-benzoic acid tert-butyl ester should be handled as a hazardous chemical waste.

Table 1: Presumptive Hazard Profile and Waste Classification

Property	Presumed Hazard	Rationale	Waste Classification
Physical State	Solid (powder or crystalline)	Based on common benzoic acid derivatives.	Hazardous Solid Waste
Health Hazards	Skin Irritant, Serious Eye Irritant, Harmful if Swallowed/Inhaled	Based on data for benzoic acid and its derivatives.[1]	Hazardous Waste
Environmental Hazards	Potentially toxic to aquatic life.[3]	Benzoic acid derivatives can impact aquatic ecosystems.[4]	Hazardous Waste
Reactivity	Stable under normal conditions. Incompatible with strong oxidizing agents and strong bases.[5]	Common for benzoic acid derivatives.	N/A

Personal Protective Equipment (PPE)

When handling 3-Cyclopropoxy-benzoic acid tert-butyl ester for disposal, the following minimum PPE is required:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat.

• Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved respirator.[3]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 3-Cyclopropoxy-benzoic acid tert-butyl ester.

Caption: Disposal workflow for 3-Cyclopropoxy-benzoic acid tert-butyl ester.

Step-by-Step Disposal Protocol

Adherence to a systematic disposal protocol is essential for safety and regulatory compliance.

Step 1: Waste Segregation

Immediately upon deciding to discard 3-Cyclopropoxy-benzoic acid tert-butyl ester, it must be segregated as hazardous chemical waste. Do not mix it with non-hazardous waste or other incompatible chemical waste streams.[6]

Step 2: Container Selection

Select a waste container that is compatible with the chemical. A high-density polyethylene (HDPE) or glass container with a secure, leak-proof lid is appropriate.[6] Ensure the container is clean and in good condition.[6] For liquid solutions of the compound, do not overfill the container to allow for expansion.

Step 3: Labeling

Proper labeling is a critical component of hazardous waste management.[7] The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "3-Cyclopropoxy-benzoic acid tert-butyl ester," and the date accumulation started.[7]

Step 4: Disposal of Contaminated Materials

Any materials contaminated with 3-Cyclopropoxy-benzoic acid tert-butyl ester, such as gloves, weigh boats, or paper towels, should be placed in the designated hazardous waste container for this compound.

Step 5: Disposal of Empty Containers

Empty containers that once held 3-Cyclopropoxy-benzoic acid tert-butyl ester must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as hazardous waste. After triple-rinsing, the original label should be defaced, and the container can be disposed of as non-hazardous waste or recycled, depending on institutional policies.

Step 6: Temporary Storage

Store the sealed and labeled hazardous waste container in a designated Satellite Accumulation Area (SAA) or Central Accumulation Area (CAA) that is under the control of laboratory personnel.[6][7] This area should be well-ventilated and away from incompatible materials.

Step 7: Final Disposal

Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company. These professionals are equipped to transport and dispose of the chemical waste in accordance with all federal, state, and local regulations.[8]

Spill Management

In the event of a spill, the following procedures should be followed:

• Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For a solid spill, carefully sweep up the material to avoid generating dust and place it in the hazardous waste container.[9] For a liquid spill, absorb it with an inert material such as sand or vermiculite and place the absorbent material in the hazardous waste container.[8][10]

• Decontaminate: Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

• Report: Report the spill to your institution's EHS department.

Regulatory Framework

The disposal of hazardous waste in laboratories is primarily governed by the Resource Conservation and Recovery Act (RCRA), which is enforced by the EPA.[6] Academic laboratories may also be subject to the regulations outlined in 40 CFR Part 262, Subpart K, which provides alternative requirements for managing hazardous waste in academic settings.[11] It is imperative to be familiar with and adhere to your institution's specific waste management plan, which is designed to comply with these regulations.

By following this comprehensive guide, researchers can confidently and safely manage the disposal of 3-Cyclopropoxy-benzoic acid tert-butyl ester, thereby protecting themselves, their colleagues, and the environment.

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Essential Safety and Operational Guide for Handling 3-Cyclopropoxy-benzoic acid tert-butyl ester

This guide provides essential safety protocols and logistical information for researchers, scientists, and drug development professionals engaged in the handling of 3-Cyclopropoxy-benzoic acid tert-butyl ester. The following procedures are grounded in established safety principles for handling laboratory chemicals and are informed by the safety data of structurally similar benzoic acid derivatives.

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Cyclopropoxy-benzoic acid tert-butyl ester was publicly available at the time of this writing. The guidance provided herein is a synthesis of information from SDSs of structurally related compounds. It is imperative to consult the direct supplier for a compound-specific SDS before handling and to conduct a thorough risk assessment for your specific laboratory conditions.

Hazard Assessment and Core Principles

The foundational principle of safe handling is to minimize all routes of exposure. This is achieved through a combination of engineering controls (e.g., fume hoods), administrative controls (e.g., standard operating procedures), and the use of appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table summarizes the recommended PPE for handling 3-Cyclopropoxy-benzoic acid tert-butyl ester, based on the hazard profiles of similar compounds.[2]

PPE Category	Recommended Equipment
Eye and Face Protection	Chemical safety goggles are mandatory. A face shield should be worn in situations where there is a risk of splashing.[3]
Skin Protection	Chemically resistant gloves (e.g., nitrile rubber) and a lab coat are required.[2][3] Gloves should be inspected before use and changed frequently, especially after direct contact.[2][4] For larger quantities, consider additional protective clothing.[2]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of any potential dust or vapors.[2][3][5] If a fume hood is not available, a NIOSH-approved respirator may be necessary.[6]

Operational and Disposal Plans

Safe Handling Procedures

• Preparation: All manipulations of 3-Cyclopropoxy-benzoic acid tert-butyl ester should be performed within a properly functioning chemical fume hood.[2] Ensure that a safety shower and eyewash station are readily accessible.

• Handling: Avoid direct contact with the compound.[7] Use appropriate utensils for transfers. Avoid creating dust.[5]

• Hygiene: Always wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[3][8] Do not eat, drink, or smoke in the laboratory.[9]

• Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.[3][5] Keep it away from strong oxidizing agents and bases.[3][6]

Spill Management

In the event of a spill, follow these procedures:

• Evacuate: Immediately evacuate all non-essential personnel from the affected area.[5]

• Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

• Contain: For small spills, absorb the material with an inert substance like vermiculite or sand.[1][7]

• Collect: Carefully sweep or scoop the absorbed material into a designated, labeled waste container.[10]

• Decontaminate: Clean the spill area with a suitable solvent, followed by washing with soap and water.[2][7]

• Dispose: Dispose of the waste according to your institution's hazardous waste disposal procedures.[9]

The following diagram outlines the general workflow for responding to a chemical spill.

Caption: Workflow for handling a chemical spill.

Disposal Plan

All waste containing 3-Cyclopropoxy-benzoic acid tert-butyl ester should be treated as hazardous chemical waste.

• Waste Collection: Collect all waste materials in a designated, properly labeled, and sealed container.

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name.

• Disposal: The compound may be dissolved in a combustible solvent and incinerated in a chemical incinerator equipped with an afterburner and scrubber.[1][2] Always follow all federal, state, and local environmental regulations for chemical waste disposal.[1][2] Do not dispose of this chemical down the drain.[2][3]

First-Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[6]

• Skin Contact: In case of contact, immediately wash skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[6][7] Seek medical attention if irritation develops or persists.[7]

• Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen.[6][7] Seek immediate medical attention.[7]

• Ingestion: Do NOT induce vomiting.[6] If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[6]

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